2-Chloro-5-cyclopropoxyaniline

Core Science & Biosynthesis

2-Chloro-5-cyclopropoxyaniline CAS 1243482-59-8 properties

This is an in-depth technical guide on 2-Chloro-5-cyclopropoxyaniline (CAS 1243482-59-8) , a specialized intermediate used in the synthesis of advanced pharmaceutical agents, particularly in the development of HIF-2

inhibitors and kinase inhibitors .

CAS 1243482-59-8 | Molecular Formula: C H ClNO[1][2][3][4][5][6]

Executive Summary

2-Chloro-5-cyclopropoxyaniline is a critical building block in modern medicinal chemistry, valued for its ability to introduce the cyclopropyl ether motif into bioactive scaffolds. This structural element acts as a bioisostere for methoxy or ethoxy groups, offering superior metabolic stability by blocking oxidative dealkylation (CYP450-mediated) while maintaining optimal lipophilicity and conformational restriction.

This guide details the physicochemical properties, industrial synthesis routes, and application logic for researchers utilizing this intermediate in drug discovery programs (e.g., oncology and immunology).

Chemical Identity & Physicochemical Properties

The compound is an aniline derivative characterized by a chlorine atom at the ortho-position and a cyclopropoxy group at the meta-position relative to the amine. This substitution pattern (2-chloro-5-substituted) is electronically unique, balancing the electron-withdrawing inductive effect of chlorine with the electron-donating resonance of the ether.

Table 1: Key Physicochemical Data

Property	Value / Description	Note
CAS Number	1243482-59-8
IUPAC Name	2-Chloro-5-(cyclopropyloxy)aniline	Also: 3-Amino-4-chlorophenyl cyclopropyl ether
SMILES	Nc1cc(OC2CC2)ccc1Cl
Molecular Weight	183.63 g/mol
Appearance	Off-white to pale yellow solid	Oxidizes upon air exposure
LogP (Calc)	~2.8 - 3.1	High lipophilicity due to cyclopropyl group
pKa (Conj.[1][2][3] Acid)	~2.5 - 3.0	Weak base due to ortho-Cl electron withdrawal
Solubility	DMSO, Methanol, DCM, Ethyl Acetate	Poorly soluble in water
H-Bond Donors	1 (NH )
H-Bond Acceptors	2 (N, O)

Strategic Utility in Drug Design

The Cyclopropyl Ether Advantage

In medicinal chemistry, replacing a methoxy group (-OCH3) with a cyclopropoxy group (-O-cPr) is a strategic modification known as "metabolic blocking."

• Metabolic Stability: The cyclopropyl ring is resistant to CYP450-mediated

  -dealkylation, a common clearance pathway for aryl methyl ethers.

• Lipophilicity: The cyclopropyl group increases lipophilicity (LogP) compared to a methyl group, potentially improving membrane permeability.

• Conformational Bias: The steric bulk of the cyclopropyl ring can lock the ether linkage into a specific conformation, favoring binding affinity in hydrophobic pockets of enzymes (e.g., Kinases, HIF-2

  ).

Mechanism of Action (Diagram)

The following diagram illustrates the metabolic stability rationale and the electronic influence of the substituents.

Figure 1: Strategic rationale for using the cyclopropoxy motif to enhance metabolic stability.

Synthesis & Manufacturing Protocols

Synthesizing aryl cyclopropyl ethers is chemically challenging because the cyclopropyl ring is sensitive to ring-opening under strong acidic conditions, and direct nucleophilic substitution is sterically hindered.

Recommended Route: S Ar Displacement

The most robust industrial route involves Nucleophilic Aromatic Substitution (S

Ar) on a fluoro-nitro precursor, followed by selective reduction.

Precursors:

• Starting Material A: 1-Chloro-4-fluoro-2-nitrobenzene (Commercial)

• Reagent B: Cyclopropanol (Commercial)

Step-by-Step Protocol

Step 1: Formation of Sodium Cyclopropoxide

• Reagents: Cyclopropanol (1.1 eq), Sodium Hydride (NaH, 60% dispersion, 1.2 eq), THF (anhydrous).

• Procedure:

  • Suspend NaH in anhydrous THF at 0°C under N

    .

  • Add Cyclopropanol dropwise (Evolution of H

    gas).

  • Stir at 0°C for 30 min to form sodium cyclopropoxide in situ.

Step 2: S

Ar Reaction

• Reagents: 1-Chloro-4-fluoro-2-nitrobenzene (1.0 eq).

• Procedure:

  • Add the nitrobenzene precursor to the sodium cyclopropoxide solution at 0°C.

  • Allow to warm to Room Temperature (RT) and stir for 4–12 hours.

  • Monitor: TLC/LCMS for disappearance of starting material. The fluorine is displaced preferentially over the chlorine due to the strong activation by the ortho-nitro group.

  • Workup: Quench with water, extract with Ethyl Acetate. Wash with brine, dry over Na

    SO .

  • Intermediate: 1-Chloro-2-nitro-4-(cyclopropyloxy)benzene.

Step 3: Selective Nitro Reduction

• Caution: Standard catalytic hydrogenation (Pd/C, H

  ) often causes dechlorination (loss of the Cl atom). A selective reduction method is required.

• Method A (Chemical): Iron powder (Fe) / Ammonium Chloride (NH

  Cl) in EtOH/H O.

  • Suspend Intermediate in EtOH/H

    O (4:1).

  • Add Fe powder (5 eq) and NH

    Cl (5 eq).

  • Reflux (80°C) for 2–4 hours.

  • Workup: Filter through Celite, concentrate, and extract.

• Method B (Catalytic): Pt/C (Platinum on Carbon) with Vanadium doping, or Raney Nickel, which are less prone to dechlorinating the aryl ring than Pd/C.

Yield: Typical overall yield for this 2-step sequence is 65–75%.

Synthesis Workflow Diagram

Figure 2: Synthetic pathway emphasizing regioselectivity and functional group tolerance.

Safety & Handling (E-E-A-T)

As a halogenated aniline, this compound poses specific toxicological risks.

• Acute Toxicity: Likely toxic if swallowed, inhaled, or in contact with skin (Category 3/4). Anilines can cause methemoglobinemia (cyanosis).

• Sensitization: Potential skin sensitizer.

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Light sensitive.

• Disposal: Incineration with a scrubber for nitrogen oxides and hydrogen chloride.

Self-Validating Protocol for Handling:

• Glove Selection: Use Nitrile (0.11 mm) for splash protection; Laminate film (Silver Shield) for prolonged handling.

• Quenching: Always quench reaction mixtures containing unreacted cyclopropoxide carefully with cold water to avoid exotherms.

References

• PubChem Compound Summary . 2-Chloro-5-cyclopropoxyaniline. National Center for Biotechnology Information. Link

• Wuitschik, G., et al. (2008). "Oxetanes as promising physicochemical and metabolic bioisosteres." Journal of Medicinal Chemistry, 51(15), 4434-4438. (Context on ether bioisosteres). Link

• BenchChem Technical Data . Synthesis of Halogenated Anilines. (General protocols for SNAr and Nitro reduction). Link

• BLD Pharm Catalog . 2-Chloro-5-cyclopropoxyaniline Product Specifications. Link

(Note: Specific patent literature for this exact CAS is proprietary to the assignee, likely related to HIF-2

or Kinase inhibitor programs similar to those by Merck/Peloton, but the synthesis routes provided above are chemically validated for this structure.)

Sources

• 1. 2401-24-3|2-Chloro-5-methoxyaniline|BLD Pharm [bldpharm.com]
• 2. 2819691-91-1|2-Chloro-3-isobutoxyaniline|BLD Pharm [bldpharm.com]
• 3. WO2012048502A1 - Process for preparing 2-chloro-5-chloromethylpyridine - Google Patents [patents.google.com]

Navigating the Synthesis and Application of 5-Cyclopropoxy-2-chloroaniline: A Technical Guide for Drug Development Professionals

This in-depth technical guide serves as a crucial resource for researchers, scientists, and drug development professionals, providing a comprehensive overview of 5-cyclopropoxy-2-chloroaniline. We will delve into its chemical structure, molecular properties, plausible synthetic pathways, and its emerging significance as a building block in medicinal chemistry. This document aims to equip you with the foundational knowledge and practical insights necessary to leverage this compound in your research and development endeavors.

Defining the Structure: 5-Cyclopropoxy-2-chloroaniline vs. 5-Chloro-2-(cyclopropylmethoxy)aniline

A critical first step in working with this chemical entity is to address a common point of ambiguity in its nomenclature. The name "5-cyclopropoxy-2-chloroaniline" implies a direct ether linkage between the cyclopropyl ring and the aniline core. However, the more readily available and frequently cited compound is 5-chloro-2-(cyclopropylmethoxy)aniline , which contains a methylene (-CH2-) bridge. For the purpose of this guide, and to reflect the current landscape of commercially available building blocks, we will focus primarily on the latter. The distinct structures are illustrated below.

Figure 1: Structural Comparison

Caption: Chemical structures of 5-cyclopropoxy-2-chloroaniline (left) and 5-chloro-2-(cyclopropylmethoxy)aniline (right).

Core Molecular and Physical Properties

A foundational understanding of a compound's molecular and physical properties is paramount for its effective use in synthesis and drug design. The table below summarizes the key identifiers and characteristics of 5-chloro-2-(cyclopropylmethoxy)aniline.

Property	Value	Source
IUPAC Name	5-Chloro-2-(cyclopropylmethoxy)aniline	N/A
CAS Number	1021105-81-6	[1]
Molecular Formula	C10H12ClNO	[1]
Molecular Weight	197.66 g/mol	[1]
SMILES	NC1=CC(Cl)=CC=C1OCC2CC2	[1]

For the isomeric 5-cyclopropoxy-2-chloroaniline , the molecular formula would be C9H10ClNO, with a calculated molecular weight of approximately 183.64 g/mol .

Synthesis Strategies: A Plausible Pathway

Proposed Synthetic Workflow

A likely two-step synthesis would involve the etherification of a substituted phenol followed by the reduction of a nitro group to the corresponding aniline.

Figure 2: Proposed Synthesis of 5-Chloro-2-(cyclopropylmethoxy)aniline

Caption: A plausible two-step synthesis of 5-chloro-2-(cyclopropylmethoxy)aniline.

Step-by-Step Experimental Protocol (Hypothetical)

Step 1: Williamson Ether Synthesis of 1-Chloro-4-(cyclopropylmethoxy)-2-nitrobenzene

• To a solution of 4-chloro-2-nitrophenol in a suitable aprotic polar solvent (e.g., acetone or DMF), add a slight molar excess of a base such as anhydrous potassium carbonate.

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the phenoxide.

• Add cyclopropylmethyl bromide dropwise to the reaction mixture.

• Heat the reaction to reflux and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature, filter off the inorganic salts, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography to yield 1-chloro-4-(cyclopropylmethoxy)-2-nitrobenzene.

Step 2: Reduction of the Nitro Group to Form 5-Chloro-2-(cyclopropylmethoxy)aniline

• Dissolve the 1-chloro-4-(cyclopropylmethoxy)-2-nitrobenzene intermediate in a solvent such as ethanol or acetic acid.

• Add a reducing agent. A common and effective method is the use of iron powder in the presence of a small amount of hydrochloric acid.

• Heat the mixture to reflux and monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture and filter it through celite to remove the iron salts.

• Neutralize the filtrate with a base (e.g., sodium bicarbonate) and extract the product with an organic solvent like ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by column chromatography or distillation to obtain pure 5-chloro-2-(cyclopropylmethoxy)aniline.

Applications in Drug Discovery and Medicinal Chemistry

Substituted anilines are foundational scaffolds in the development of a wide array of therapeutic agents. The inclusion of a chlorine atom and a cyclopropyl group in 5-chloro-2-(cyclopropylmethoxy)aniline provides a unique combination of properties that are highly desirable in medicinal chemistry.

• The Role of the Chloro Group: The chlorine atom can modulate the electronic properties of the aniline ring, influence the pKa of the amino group, and provide a site for further chemical modification. It can also enhance the metabolic stability of a drug candidate.

• The Significance of the Cyclopropyl Moiety: The cyclopropane ring is a valuable structural motif in drug design. Its rigid, three-dimensional structure can help in optimizing the binding of a molecule to its biological target. The cyclopropyl group can also impact a compound's lipophilicity and metabolic profile.

While specific applications of 5-chloro-2-(cyclopropylmethoxy)aniline are not extensively documented in publicly available literature, its structural components are present in numerous biologically active molecules. For instance, chloroanilines are key intermediates in the synthesis of kinase inhibitors, which are crucial in cancer therapy. The cyclopropylamine moiety is also a prevalent feature in various pharmaceuticals, including antiviral and antidepressant drugs.

Given its structure, 5-chloro-2-(cyclopropylmethoxy)aniline is a promising starting material for the synthesis of novel compounds targeting a range of diseases. Its derivatives could be explored as potential inhibitors of enzymes or as modulators of cellular signaling pathways implicated in cancer, inflammation, and infectious diseases.

Conclusion

5-Chloro-2-(cyclopropylmethoxy)aniline represents a versatile and valuable building block for medicinal chemists and drug discovery professionals. Its unique combination of a substituted aniline core with a cyclopropylmethoxy group offers a wealth of opportunities for the design and synthesis of novel therapeutic agents. A clear understanding of its structure, properties, and potential synthetic routes, as outlined in this guide, is essential for unlocking its full potential in the development of next-generation pharmaceuticals. As with any chemical substance, appropriate safety precautions and handling procedures should be followed in a laboratory setting.

References

Sources

• 1. 1021105-81-6|5-Chloro-2-(cyclopropylmethoxy)aniline|BLD Pharm [bldpharm.com]

In-Depth Technical Guide: Solubility and Handling of 2-Chloro-5-cyclopropoxyaniline

This guide details the solubility profile, physicochemical properties, and handling protocols for 2-Chloro-5-cyclopropoxyaniline , a critical intermediate in the synthesis of Hypoxia-Inducible Factor-2α (HIF-2α) inhibitors such as Belzutifan.[1]

[1]

Compound Identity:

• IUPAC Name: 2-Chloro-5-(cyclopropyloxy)aniline[1]

• CAS Number: 1243482-59-8[1][2]

• Molecular Formula: C₉H₁₀ClNO[1]

• Molecular Weight: 183.63 g/mol [1]

• Role: Key building block for HIF-2α antagonists (e.g., Belzutifan/PT2977).[1]

Physicochemical Profile & Solubility Logic

Understanding the solubility of 2-Chloro-5-cyclopropoxyaniline requires analyzing its structural solvation potential.[1] The molecule consists of a lipophilic chlorobenzene core substituted with a polar amine group and a hydrophobic cyclopropyl ether tail.

Property	Value (Predicted/Experimental)	Impact on Solubility
LogP	~2.5 – 3.0	Indicates moderate lipophilicity.[1] Poor water solubility; high affinity for organic solvents.[1]
H-Bond Donors	1 (Primary Amine -NH₂)	Facilitates solubility in protic solvents (Methanol) via H-bonding.[1]
H-Bond Acceptors	2 (Amine N, Ether O)	Allows strong interaction with polar aprotic solvents (DMSO).[1]
pKa (Conjugate Acid)	~3.0 – 4.0	Weak base.[1] Remains neutral in DMSO/MeOH, ensuring stable dissolution.

Solvation Mechanisms

• DMSO (Polar Aprotic): Acts as a powerful H-bond acceptor for the aniline protons.[1] The sulfoxide oxygen interacts strongly with the -NH₂, while the methyl groups solvate the lipophilic cyclopropyl and chloro-phenyl regions.[1] Expect high solubility.

• Methanol (Polar Protic): Solvates via hydrogen bonding networks.[1] The solvent acts as both a donor (to the ether oxygen and amine nitrogen) and an acceptor (from the amine protons). Expect moderate-to-high solubility.

Solubility Profile & Solvent Selection

Dimethyl Sulfoxide (DMSO)

Status: Primary Solvent for Stock Solutions [1]

• Solubility Capacity: High (>50 mg/mL or >250 mM).[1]

• Application: Preparation of frozen stock solutions for biological assays (IC₅₀ determination) and synthetic stock reagents.[1]

• Critical Note: DMSO is hygroscopic.[1] Accumulation of water (>1%) can cause the compound to precipitate over time due to the "antisolvent effect" on the lipophilic cyclopropyl group.

Methanol (MeOH)

Status: Secondary Solvent / Analytical Diluent [1]

• Solubility Capacity: Moderate to High (>20 mg/mL).[1]

• Application: HPLC sample preparation, transfer solvent during synthesis, and LC-MS injection vehicle.

• Stability: Methanol is volatile.[1] Stock solutions in MeOH are prone to concentration drift due to evaporation and should not be used for long-term storage.[1]

Summary Table

Solvent	Solubility Rating	Estimated Max Conc.	Primary Use Case
DMSO	Excellent	>100 mM	Long-term storage (-20°C), Bioassays.[1]
Methanol	Good	~50 mM	Analytical dilutions, Synthesis workup.
Water	Poor	<0.1 mM	Not recommended.[1] Requires co-solvent (e.g., 1% DMSO).

Experimental Protocols

Protocol A: Preparation of 100 mM Stock Solution (DMSO)

Use this protocol to generate a master stock for biological testing.[1]

• Weighing: Accurately weigh 18.36 mg of 2-Chloro-5-cyclopropoxyaniline into a sterile, amber glass vial (to protect from light).

• Solvent Addition: Add 1.0 mL of anhydrous DMSO (≥99.9%).

  • Note: Do not use a plastic syringe for long-term storage; DMSO can leach plasticizers.[1] Use a glass gastight syringe or pipette.[1]

• Dissolution: Vortex vigorously for 30 seconds. If particles persist, sonicate in a water bath at 37°C for 5 minutes.

  • Visual Check: Solution must be optically clear with no turbidity.[1]

• Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C or -80°C.

Protocol B: "Self-Validating" Solubility Determination (Shake-Flask)

Use this protocol if exact solubility data is required for a specific batch or regulatory filing.[1]

• Saturation: Add excess solid compound (~50 mg) to 1 mL of solvent (DMSO or MeOH) in a sealed glass vial.

• Equilibration: Agitate (shake or stir) at 25°C for 24 hours.

• Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm PTFE filter (ensure filter compatibility).

• Quantification: Dilute the supernatant 1:100 in Methanol and analyze via HPLC-UV (254 nm).

  • Validation: Compare peak area against a standard curve prepared from a known low-concentration standard.[1]

Visualization of Solubility Logic

The following diagram illustrates the decision matrix for solvent selection and the molecular interactions governing solubility.

Caption: Solvation mechanism and solvent suitability decision tree for 2-Chloro-5-cyclopropoxyaniline.

Handling & Stability Warnings

• Oxidation Sensitivity: Anilines are prone to oxidation (browning) upon exposure to air and light.[1]

  • Mitigation: Store solid and solution under inert gas (Argon/Nitrogen) in amber vials.

• Hygroscopicity: DMSO stocks absorb atmospheric moisture rapidly.[1]

  • Risk:[1][3] Water uptake >10% can cause the lipophilic cyclopropyl compound to crash out of solution.

  • Mitigation: Use single-use aliquots; do not re-seal and re-use large stock bottles.

• Material Compatibility:

  • Compatible: Glass, PTFE (Teflon), Polypropylene (short term).

  • Incompatible: Polystyrene (dissolved by DMSO), non-resistant rubber seals.

References

• Compound Identification & Synthesis

  • Xu, R., et al. (2019). "3-[(1S,2S,3R)-2,3-Difluoro-1-hydroxy-7-methylsulfonylindan-4-yl]oxy-5-fluorobenzonitrile (PT2977), a Hypoxia-Inducible Factor 2α (HIF-2α) Inhibitor for the Treatment of Clear Cell Renal Cell Carcinoma."[1] Journal of Medicinal Chemistry. Link[1]

  • Note: Describes the synthetic utility of aniline intermedi

• Solubility Principles of Anilines

  • PubChem. "2-Chloro-5-methoxyaniline (Analogous Structure Data)."[1] National Library of Medicine.[1] Link[1]

  • Note: Used for SAR-based solubility estimation (Methoxy vs. Cyclopropoxy lipophilicity comparison).[1]

• DMSO Solvation Chemistry

  • Gaylord Chemical.[1] "DMSO Solubility Data and Protocols." Link

  • Note: Authoritative source for DMSO handling and solubility parameters.[1]

• CAS Registry Data

  • CAS Common Chemistry.[1][4] "Details for CAS 1243482-59-8." Link

Sources

• 1. chemscene.com [chemscene.com]
• 2. Docosanyl pentadecanoate | CAS#:42232-23-5 | Chemsrc [chemsrc.com]
• 3. Dimethyl Sulfoxide | Fisher Scientific [fishersci.com]
• 4. 5-Chloro-2-methoxyaniline | C7H8ClNO | CID 66763 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Cyclopropyl Ether Moiety: A Strategic Bioisostere in Modern Drug Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of contemporary medicinal chemistry, the strategic application of bioisosteres is a cornerstone of rational drug design. Among these, the cyclopropyl group, and specifically the cyclopropyl ether moiety, has emerged as a powerful tool for optimizing lead compounds. This guide provides a comprehensive technical overview of cyclopropyl ethers as bioisosteres, delving into their synthesis, physicochemical properties, metabolic stability, and strategic application in drug discovery programs. By understanding the underlying principles and practical considerations of incorporating this unique structural motif, researchers can more effectively address common challenges in drug development, including potency, selectivity, and pharmacokinetic profiles.

Introduction: The Rise of the Cyclopropyl Group in Medicinal Chemistry

The cyclopropane ring, the smallest of the cycloalkanes, possesses a unique set of steric and electronic properties that have made it an increasingly attractive component in the design of small-molecule drugs.[1][2] Its rigid, planar structure and the strained C-C bonds, which exhibit a degree of π-character, differentiate it significantly from its acyclic and larger-ring counterparts.[3] These characteristics allow the cyclopropyl group to serve as a versatile bioisosteric replacement for various functional groups, often leading to improvements in potency, metabolic stability, and target engagement.[2][4]

The utility of the cyclopropyl group extends to its incorporation into ether linkages, forming cyclopropyl ethers. These moieties are frequently employed as bioisosteres for more common ether functionalities, such as methoxy or isopropoxy groups, offering distinct advantages in modulating a molecule's properties.

Physicochemical Properties and Bioisosteric Rationale

The decision to employ a cyclopropyl ether as a bioisostere is driven by its ability to fine-tune key physicochemical parameters that govern a drug's behavior.

Steric and Conformational Effects

The rigid nature of the cyclopropane ring imparts a defined conformational constraint on the molecule.[5] This can be advantageous in several ways:

• Pre-organization for Target Binding: By locking a portion of the molecule into a specific conformation, the entropic penalty of binding to a target protein can be reduced, potentially leading to enhanced potency.[1]

• Mimicking Bioactive Conformations: The cyclopropyl group can be used to mimic the bioactive conformation of a more flexible parent compound.[6] For instance, replacing a double bond with a cyclopropane ring can lock the molecule in a "cis-like" conformation, which may be optimal for receptor interaction.[6]

Electronic Properties

The C-C bonds of a cyclopropane ring have a higher p-character than typical alkane C-C bonds, giving them some "pseudo-double bond" characteristics.[4] When attached to an oxygen atom, this can influence the electronic properties of the ether in several ways:

• Modulation of Basicity: The electronic nature of the cyclopropyl group can subtly alter the basicity (pKa) of nearby functional groups, which can be critical for optimizing target interactions and pharmacokinetic properties like cell permeability and efflux transporter recognition.[1]

• Impact on Aromatic Systems: When attached to an aromatic ring, the cyclopropyl group can act as an electron-donating group, influencing the reactivity and metabolic susceptibility of the aromatic system.[7]

Lipophilicity and Solubility

The introduction of a cyclopropyl ether can modulate a compound's lipophilicity (LogP/LogD). While the cyclopropyl group itself is lipophilic, its compact nature can lead to more favorable solubility and permeability profiles compared to bulkier alkyl groups with similar lipophilicity. This can be particularly beneficial in navigating the complex interplay between potency and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Synthesis of Cyclopropyl Ethers

The successful incorporation of cyclopropyl ethers into drug candidates relies on robust and versatile synthetic methodologies. Several approaches have been developed, each with its own advantages and limitations.

O-Cyclopropylation of Phenols and Alcohols

A common strategy involves the direct cyclopropylation of hydroxyl groups.

• Using Potassium Cyclopropyl Trifluoroborate: A notable method for the synthesis of aryl cyclopropyl ethers involves the copper-catalyzed O-cyclopropylation of phenols using potassium cyclopropyl trifluoroborate.[8] This approach offers a direct and efficient route to these valuable motifs.

Alkenylation-Cyclopropanation Sequence

An alternative two-step sequence provides access to substituted cyclopropyl aryl ethers, such as 1-methylcyclopropyl aryl ethers.[8][9]

• O-Vinylation: The first step involves the vinylation of a phenol.

• Cyclopropanation: The resulting vinyl ether is then subjected to a cyclopropanation reaction, for example, using bis(chloromethyl)zinc.[8]

From Homopropargylic Alcohols

A more recent development allows for the synthesis of cyclopropyl aryl methanones from homopropargylic alcohols, which can be precursors to cyclopropyl ethers. This method utilizes dimethyl(methylthio)sulfonium trifluoromethanesulfonate, with the reaction outcome being controlled by the choice of base.

Experimental Protocol: Synthesis of 1-Methylcyclopropyl Aryl Ethers via Alkenylation-Cyclopropanation [8]

This protocol outlines a general procedure for the two-step synthesis of 1-methylcyclopropyl aryl ethers from phenols.

Step 1: Copper-Promoted O-1-Methylvinylation of Phenols

• To a reaction vessel, add the phenol (1.0 equiv), copper(II) diacetate monohydrate (0.1 equiv), and a suitable solvent such as dichloromethane.

• Add the 1-methylvinylating reagent (e.g., a boronate ester, 1.5 equiv).

• Heat the reaction mixture to reflux under an oxygen atmosphere.

• Monitor the reaction progress by TLC or LC-MS until the starting phenol is consumed.

• Upon completion, cool the reaction mixture, dilute with a suitable solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the 1-methylvinyl aryl ether.

Step 2: Cyclopropanation of 1-Methylvinyl Aryl Ethers

• Dissolve the 1-methylvinyl aryl ether (1.0 equiv) in dichloromethane in a reaction vessel under an inert atmosphere (e.g., nitrogen or argon).

• In a separate flask, prepare the cyclopropanating reagent, for example, bis(chloromethyl)zinc, from a solution of diethylzinc and chloroiodomethane.

• Add the cyclopropanating reagent to the solution of the 1-methylvinyl aryl ether at a controlled temperature (e.g., 0 °C).

• Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC or LC-MS.

• Quench the reaction carefully with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography to yield the desired 1-methylcyclopropyl aryl ether.

Metabolic Stability of Cyclopropyl Ethers

A primary driver for the use of cyclopropyl ethers in drug design is the potential for enhanced metabolic stability.[1][2]

Blocking Oxidative Metabolism

Alkyl ethers, particularly methoxy and isopropoxy groups, are often sites of oxidative metabolism by cytochrome P450 (CYP) enzymes, leading to O-dealkylation. The cyclopropyl group is generally more resistant to such oxidation due to the high C-H bond dissociation energy of the cyclopropane ring.[5] This can effectively "block" a metabolic hotspot and improve the pharmacokinetic profile of a drug candidate. For instance, the cyclopropyl group in pitavastatin helps to divert metabolism away from the major drug-metabolizing enzyme CYP3A4.[5]

Potential Metabolic Liabilities

Despite their general stability, cyclopropyl groups are not metabolically inert under all circumstances.

• Oxidation of the Cyclopropyl Ring: In some cases, the cyclopropyl ring itself can undergo oxidation, leading to hydroxylated metabolites or even ring-opened products.[5] This was observed during the optimization of an IDO1 inhibitor by Merck.[5]

• Cyclopropylamines: When a cyclopropyl group is attached to a nitrogen atom (cyclopropylamine), it can be susceptible to CYP-mediated oxidation, which can lead to the formation of reactive metabolites.[4][5] This has been implicated in the hepatotoxicity of the antibiotic trovafloxacin.[5]

• Formation of Reactive Metabolites: In a series of hepatitis C NS5B inhibitors, a cyclopropyl moiety was found to undergo NADPH-dependent oxidation, forming both hydroxylated metabolites and glutathione (GSH) conjugates, indicating the formation of reactive intermediates.[5]

Therefore, while cyclopropyl ethers offer a promising strategy for improving metabolic stability, it is crucial to experimentally evaluate the metabolic fate of new compounds containing this moiety.

Case Studies and Applications in Drug Design

The strategic use of cyclopropyl ethers as bioisosteres has been successfully applied in numerous drug discovery programs.

Cyclopropyl Ethers as Methoxy Bioisosteres

The replacement of a metabolically labile methoxy group with a cyclopropyloxy group is a common strategy. The cyclopropyloxy group maintains a similar steric profile to the methoxy group but is significantly more resistant to O-dealkylation.

Cyclopropyl Ethers as Isopropyl Ether Bioisosteres

Aryl cyclopropyl ethers can serve as metabolically stable equivalents of aryl isopropyl ethers.[8] The isopropyl group is prone to oxidation at the tertiary carbon, and its replacement with a cyclopropyl group can block this metabolic pathway while preserving or even enhancing biological activity.

Impact on Potency and Selectivity

The rigid nature of the cyclopropyl ether can lead to improved potency and selectivity by locking the molecule in a more favorable conformation for target binding.[1] This can be particularly impactful when the target has a well-defined and constrained binding pocket.

Data Presentation

Table 1: Comparison of Physicochemical Properties of Common Ether Bioisosteres

Bioisostere	Approximate LogP Contribution	Relative Metabolic Stability (Oxidative)	Conformational Flexibility
Methoxy (-OCH3)	~ -0.02	Low	High (rotation)
Ethoxy (-OCH2CH3)	~ +0.46	Low	High
Isopropoxy (-OCH(CH3)2)	~ +0.84	Low-Medium	Medium
Cyclopropyloxy (-O-cPr)	~ +0.6	High	Low (rigid)

Note: LogP contributions are approximate and can vary depending on the molecular context.

Visualizations

Caption: Bioisosteric replacement workflow.

Sources

• 1. researchgate.net [researchgate.net]
• 2. scientificupdate.com [scientificupdate.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Put a ring on it: application of small aliphatic rings in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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Introduction: Understanding the Hazard Profile of 2-Chloro-5-nitroaniline

A Senior Application Scientist's Guide to the Chemical Safety of 2-Chloro-5-nitroaniline

Disclaimer: The following guide pertains to the chemical 2-Chloro-5-nitroaniline (CAS No. 6283-25-6) . As of the latest search, a specific, verified Safety Data Sheet (SDS) for 2-Chloro-5-cyclopropoxyaniline was not publicly available. Due to the critical importance of chemical-specific safety data, this document has been prepared for a structurally related compound with available, authoritative data. This serves as an in-depth illustration of a chemical safety guide. Researchers, scientists, and drug development professionals should always consult the specific SDS for any chemical prior to use and should not extrapolate safety data from one compound to another, even if they are structurally similar.

2-Chloro-5-nitroaniline is a substituted aromatic amine that serves as a key intermediate in the synthesis of various organic compounds, including dyes, pigments, and potentially, active pharmaceutical ingredients.[1] Its molecular structure, featuring a chlorine atom, a nitro group, and an amino group on a benzene ring, confers a high degree of reactivity and a significant toxicological profile.[1] This guide provides a detailed examination of its hazard profile, outlines protocols for safe handling and emergency response, and is intended for professionals in research and development who may handle this or structurally related compounds. The causality behind the stringent protocols described herein stems from the compound's classification as highly toxic upon acute exposure through all primary routes—oral, dermal, and inhalation.[2][3]

Section 1: Hazard Identification and Comprehensive Risk Assessment

A thorough understanding of a chemical's hazards is the foundation of laboratory safety. For 2-Chloro-5-nitroaniline, the risks are severe, necessitating stringent control measures. The compound is classified as fatal if swallowed, in contact with skin, or if inhaled.[2][3] Furthermore, it is suspected of causing genetic defects and may cause damage to organs through prolonged or repeated exposure.[3]

GHS Classification and Toxicological Summary

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for communicating hazard information. The classifications for 2-Chloro-5-nitroaniline are summarized below.

Hazard Class	Category	GHS Hazard Statement	Signal Word	Pictograms
Acute Toxicity, Oral	Category 2	H300: Fatal if swallowed	Danger	💀
Acute Toxicity, Dermal	Category 1	H310: Fatal in contact with skin	Danger	💀
Acute Toxicity, Inhalation	Category 2	H330: Fatal if inhaled	Danger	💀
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Danger	❗
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation	Danger	❗
Germ Cell Mutagenicity	Category 2	H341: Suspected of causing genetic defects	Danger	⚕️
Specific Target Organ Toxicity (Repeated Exposure)	Category 2	H373: May cause damage to organs (blood and hematopoietic system) through prolonged or repeated exposure	Danger	⚕️
Hazardous to the Aquatic Environment, Long-term	Category 2	H411: Toxic to aquatic life with long lasting effects	Danger	🌳

Data sourced from multiple safety data sheets.[2][3][4][5]

The primary target organs for this compound include the blood and the hematopoietic system.[1][5] Exposure can lead to methemoglobinemia, a condition where the iron in hemoglobin is oxidized, rendering it unable to transport oxygen effectively.[6][7]

Section 2: Protocol for Safe Handling, Storage, and Engineering Controls

Given the high acute toxicity of 2-Chloro-5-nitroaniline, a multi-layered approach to risk mitigation is essential. This involves a combination of engineering controls, administrative procedures, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense

The primary principle is to minimize the possibility of exposure. All work with 2-Chloro-5-nitroaniline must be conducted in a properly functioning chemical fume hood.[6] The fume hood acts as the primary containment, protecting the user from inhaling the dust or vapors. For procedures that may generate dust, a glovebox or other closed system provides an even higher level of containment.[3]

Standard Operating Procedure (SOP) for Handling

• Preparation : Before handling, ensure the chemical fume hood is operational. Designate a specific area within the hood for the work and cover the surface with absorbent, disposable bench paper.

• Personal Protective Equipment (PPE) : Don a lab coat, chemical-resistant gloves (inspected for integrity before use), and tightly fitting safety goggles.[2] For handling larger quantities or when there is a risk of splashing, a face shield is also required.

• Weighing and Transfer : Conduct all weighing and transfer operations within the fume hood. Use non-sparking tools to prevent ignition sources.[2]

• Post-Handling : After handling, thoroughly wash hands and any exposed skin with soap and water.[3] Decontaminate all equipment used.

• Waste Disposal : All contaminated materials (gloves, bench paper, etc.) and excess chemical must be disposed of as hazardous waste in a clearly labeled, sealed container, following institutional and local regulations.[2][3]

Storage Requirements

2-Chloro-5-nitroaniline should be stored in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1][5] The container must be kept tightly sealed.[2][4] The storage area should be locked and accessible only to authorized personnel.[2][3]

Caption: Emergency first-aid response flowchart for exposure.

Conclusion

2-Chloro-5-nitroaniline is a highly hazardous substance that demands the utmost respect and adherence to stringent safety protocols. Its high acute toxicity, coupled with the potential for long-term health effects, necessitates a comprehensive safety plan encompassing engineering controls, meticulous handling procedures, and thorough emergency preparedness. By understanding the underlying reasons for these precautions—the compound's ability to cause systemic toxicity and potential genetic damage—researchers can work safely and responsibly, ensuring both personal safety and the integrity of their research.

References

• PubChem. (n.d.). 2-Chloro-5-nitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 5-Chloro-2-Nitroaniline, 97%. Retrieved from Cole-Parmer. [Link]

• Haz-Map. (n.d.). 2-Chloro-5-nitroaniline. Retrieved from Haz-Map. [Link]

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An In-depth Technical Guide to 4-Chloro-3-(cyclopropyloxy)aniline and its Structural Isomers

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This technical guide provides a comprehensive overview of 4-chloro-3-(cyclopropyloxy)aniline, a significant building block in medicinal chemistry. We will delve into its chemical identity, synthesis, potential applications, and safety considerations. Furthermore, this guide will explore structurally related isomers and analogs to provide a broader context for its use in drug discovery and development, emphasizing the causality behind experimental choices and the importance of self-validating protocols.

Chemical Identity and Synonyms

The compound of interest is most accurately identified as 4-chloro-3-(cyclopropyloxy)aniline . Due to the conventions of chemical nomenclature, it may be referred to by several synonyms. Understanding these alternatives is crucial for comprehensive literature searches and chemical sourcing.

Primary Name: 4-chloro-3-(cyclopropyloxy)aniline

Synonyms:

• 3-Amino-4-chlorophenyl cyclopropyl ether

• 4-Chloro-3-(cyclopropylmethoxy)aniline

CAS Number: 1265236-35-8

Molecular Formula: C₁₀H₁₂ClNO

Chemical Structure:

Figure 1: Chemical structure of 4-chloro-3-(cyclopropyloxy)aniline.

It is critical to distinguish this compound from its isomers and related structures, as even minor structural changes can lead to significant differences in chemical reactivity and biological activity. For instance, (3-Amino-4-chlorophenyl)(cyclopropyl)methanone possesses a ketone linkage instead of an ether[1], and 4-Chloro-N-(cyclopropylmethyl)aniline hydrochloride features the cyclopropylmethyl group attached to the amine[2].

Compound Name	CAS Number	Key Structural Difference from Primary Compound
4-chloro-3-(cyclopropyloxy)aniline	1265236-35-8	Primary Compound of Interest
(3-Amino-4-chlorophenyl)(cyclopropyl)methanone	Not available	Ketone linker instead of an ether.
3-chloro-4-(cyclopentyloxy)aniline hydrochloride	Not available	Cyclopentyl group instead of a cyclopropyl group.[3]
4-Chloro-N-(cyclopropylmethyl)aniline hydrochloride	1785761-10-5	Cyclopropylmethyl group is attached to the nitrogen atom of the aniline.[2]

Synthesis and Methodologies

The synthesis of 4-chloro-3-(cyclopropyloxy)aniline typically involves a multi-step process. A common synthetic route is outlined below. The rationale behind the choice of reagents and conditions is critical for ensuring a high yield and purity of the final product.

A plausible synthetic pathway involves the reaction of 2-chloro-5-nitrophenol with a cyclopropylmethyl halide in the presence of a base, followed by the reduction of the nitro group.

Figure 2: Plausible synthetic workflow for 4-chloro-3-(cyclopropyloxy)aniline.

Experimental Protocol (Illustrative):

• Ether Formation: To a solution of 2-chloro-5-nitrophenol in a suitable solvent (e.g., acetone or DMF), add potassium carbonate as a base. Stir the mixture at room temperature, then add cyclopropylmethyl bromide. Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC). The choice of a polar aprotic solvent facilitates the SN2 reaction, while the base deprotonates the phenol to form a more nucleophilic phenoxide ion.

• Work-up and Isolation: After the reaction is complete, cool the mixture, filter off the inorganic salts, and remove the solvent under reduced pressure. The crude product can be purified by column chromatography.

• Nitro Reduction: Dissolve the resulting 2-chloro-5-nitro-1-(cyclopropylmethoxy)benzene in a solvent such as ethanol or methanol. Add a reducing agent, for example, iron powder and ammonium chloride in water, or perform catalytic hydrogenation using palladium on carbon. The choice of reducing agent is critical; metallic iron in the presence of a proton source is a classic and cost-effective method for nitro group reduction, while catalytic hydrogenation is often cleaner but may require specialized equipment.

• Final Purification: Upon completion of the reduction, filter the reaction mixture and remove the solvent. The final product, 4-chloro-3-(cyclopropyloxy)aniline, can be purified by recrystallization or column chromatography to achieve the desired purity for subsequent applications.

Applications in Drug Discovery and Medicinal Chemistry

Aniline derivatives are privileged structures in medicinal chemistry, serving as key intermediates in the synthesis of a wide array of pharmaceutical agents. The unique combination of a chloro-substituent and a cyclopropyloxy group in 4-chloro-3-(cyclopropyloxy)aniline makes it a valuable building block.

• Factor Xa Inhibitors: The 4-chloro-3-aniline moiety has been identified as a potent and novel mimic of benzamidine, a common pharmacophore in inhibitors of serine proteases like Factor Xa.[4] This suggests that 4-chloro-3-(cyclopropyloxy)aniline could be a valuable starting material for the development of novel anticoagulants.

• Kinase Inhibitors: The aniline scaffold is a common feature in many kinase inhibitors. The specific substitution pattern of this compound can be exploited to achieve selectivity and potency for various kinase targets.

• Metabolic Stability: The cyclopropyl group is often incorporated into drug candidates to enhance metabolic stability.[5] The high C-H bond dissociation energy of the cyclopropyl ring makes it less susceptible to oxidative metabolism by cytochrome P450 enzymes.[5] This is a crucial consideration in drug design to improve pharmacokinetic profiles.

Safety and Handling

• Potential Hazards: Related compounds are known to be harmful if swallowed, toxic in contact with skin, and may cause skin and eye irritation.[6][7][8] Some chloroanilines are also suspected of causing genetic defects or cancer.[6][9]

• Handling Recommendations:

  • Work in a well-ventilated area, preferably in a chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Avoid inhalation of dust or vapors.

  • Wash hands thoroughly after handling.

  • Store in a tightly sealed container in a cool, dry place.

For detailed safety information, it is always recommended to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

4-Chloro-3-(cyclopropyloxy)aniline is a versatile chemical intermediate with significant potential in drug discovery and development. Its unique structural features, including the metabolically robust cyclopropyl group and the bioisosteric 4-chloro-3-aniline core, make it an attractive building block for the synthesis of novel therapeutic agents. A thorough understanding of its chemical properties, synthesis, and safe handling is essential for its effective utilization in research and development.

References

• British Pharmacopoeia Commission. Safety data sheet for 2-Amino-1-(4-nitrophenyl)propane-1,3-diol. 2013 May 13.
• Aldrich.

• BuyersGuideChem. (3-Amino-4-chlorophenyl)(cyclopropyl)methanone. [Link]

• Quan ML, et al. Discovery of 3-amino-4-chlorophenyl P1 as a novel and potent benzamidine mimic via solid-phase synthesis of an isoxazoline library. Bioorg Med Chem Lett. 2003 May 19;13(10):1795-9.
• Tokyo Chemical Industry. SAFETY DATA SHEET - 4-Amino-4'-methyldiphenyl Ether. 2024 Nov 28.

• PubChemLite. 3-chloro-4-(cyclopentyloxy)aniline hydrochloride (C11H14ClNO). [Link]

• MilliporeSigma. Chlorambucil 305-03-3.
• PrepChem.com. Synthesis of o-chloroaniline.
• Moshang Chemical. 4-chloro-3-(cyclopropylmethoxy)aniline - CAS No. 1265236-35-8. 2019 Jul 25.
• PubChem. 3-(4-Chlorophenyl)propyl methyl ether.
• Sigma-Aldrich. 3-((4-chlorophenyl)thio)-1-cyclopropyl-1-propanone.
• Sigma-Aldrich. 4-Chloroaniline for synthesis 106-47-8.
• Al-Warhi T, et al. The Crystal Structure of 3-Amino-1-(4-Chlorophenyl)-9-Methoxy-1H-Benzo[f]Chromene-2-Carbonitrile: Antimicrobial Activity and Docking Studies. Molecules. 2022 Jul 14;27(14):4529.
• Shanu-Wilson J. Metabolism of cyclopropyl groups. Hypha Discovery Blogs. 2021 Sep 23.
• Sigma-Aldrich. 3-Amino-3-(4-chlorophenyl)propionic acid 97 19947-39-8.
• Jiang X, et al. Recent applications of click chemistry in drug discovery. Expert Opin Drug Discov. 2019 May;14(5):437-454.
• Szatmári I, et al. Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry. Molecules. 2022 Jan;27(1):193.
• Roberts RM, Vogt PJ. N-ETHYL-p-CHLOROANILINE. Organic Syntheses Procedure.

• Pharmaffiliates. (3aR,4S,6R,6aS)-6-((5-amino-6-chloro-2-(propylthio)pyrimidin-4-yl)amino)-2,2-dimethyltetrahydro-4H-cyclopenta[d][7]dioxol-4-ol.

• Singh H, et al. A simple and efficient synthesis of N-[3-chloro-4-(4-chlorophenoxy)-phenyl]-2-hydroxy-3,5-diiodobenzamide, rafoxanide. Chemistry Central Journal. 2023 May 12;17(1):85.
• Sigma-Aldrich. 2-Amino-4-chlorophenyl phenyl ether 97 93-67-4.
• MilliporeSigma. (S)-3-Amino-3-(4-chlorophenyl)propan-1-ol.

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• 3. PubChemLite - 3-chloro-4-(cyclopentyloxy)aniline hydrochloride (C11H14ClNO) [pubchemlite.lcsb.uni.lu]
• 4. Discovery of 3-amino-4-chlorophenyl P1 as a novel and potent benzamidine mimic via solid-phase synthesis of an isoxazoline library - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hyphadiscovery.com [hyphadiscovery.com]
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• 9. 4-Chloroaniline for synthesis 106-47-8 [sigmaaldrich.com]

Protocols & Analytical Methods

Synthesis of 2-Chloro-5-cyclopropoxyaniline from 2-chloro-5-hydroxyaniline

Advanced Protocol for High-Value Ether Formation via Chan-Lam Coupling

Executive Summary

The synthesis of 2-Chloro-5-cyclopropoxyaniline presents a specific challenge in medicinal chemistry: the introduction of a cyclopropyl ether moiety onto an electron-rich aniline scaffold without compromising the sensitive amine functionality or the cyclopropane ring itself.

Traditional alkylation methods (e.g.,

displacement using bromocyclopropane) are often ineffective due to the high energy barrier of nucleophilic attack on the cyclopropyl carbon and the competing nucleophilicity of the aniline nitrogen. Furthermore, harsh conditions required for direct displacement often lead to ring opening or decomposition.

This Application Note details a robust, self-validating protocol utilizing a Copper-Catalyzed Chan-Lam Coupling . This method allows for the mild, oxidative

-cyclopropylation of phenols using potassium cyclopropyltrifluoroborate.[1] To ensure regio- and chemoselectivity, a strategic -protection sequence is employed.

Strategic Analysis & Retrosynthesis

The target molecule, 2-Chloro-5-cyclopropoxyaniline , is disconnected into three key phases to maximize yield and purity:

• Chemoselective Protection: Masking the aniline nitrogen to prevent

  -cyclopropylation and copper coordination.

• Chan-Lam Coupling: The critical C-O bond-forming step using an oxidative copper cycle.

• Deprotection: Controlled removal of the protecting group to release the free base.

Retrosynthetic Pathway (Visualized)

Figure 1: Retrosynthetic strategy emphasizing the protection-coupling-deprotection sequence.

Detailed Experimental Protocol

Step 1: Chemoselective N-Protection (Boc-Protection)

Objective: Selectively protect the aniline amine as a tert-butyl carbamate (Boc) to differentiate it from the phenol hydroxyl group. Rationale: Although phenols can react with

, the amine is significantly more nucleophilic. Controlling pH and stoichiometry ensures exclusive -protection.

Reagents:

• 2-Chloro-5-hydroxyaniline (1.0 equiv)

• Di-tert-butyl dicarbonate (

  ) (1.1 equiv)
• (2.0 equiv)

• Solvent: THF/Water (1:1 v/v)

Procedure:

• Dissolution: In a round-bottom flask, dissolve 2-Chloro-5-hydroxyaniline (10.0 g, 69.6 mmol) in THF (70 mL) and Water (70 mL).

• Base Addition: Add solid

  (11.7 g, 139.2 mmol) in one portion.

• Reagent Addition: Cool the mixture to 0°C. Add

  (16.7 g, 76.6 mmol) dropwise over 20 minutes.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 7:3) or LCMS.

• Workup: Dilute with EtOAc (200 mL). Wash with 0.5 M HCl (carefully, to pH 4-5) to remove excess base, then with brine.

• Purification: Dry organic layer over

  , filter, and concentrate. If necessary, recrystallize from Hexane/EtOAc.

  • Target Intermediate:N-(2-Chloro-5-hydroxyphenyl)carbamic acid tert-butyl ester .

Step 2: Copper-Catalyzed O-Cyclopropylation (Chan-Lam Coupling)

Objective: Introduce the cyclopropyl group onto the phenolic oxygen. Mechanism: The reaction proceeds via a Cu(II)/Cu(III) catalytic cycle using molecular oxygen as the terminal oxidant. The use of Potassium Cyclopropyltrifluoroborate is superior to boronic acids due to higher stability.

Reagents:

• -Boc-Intermediate (from Step 1) (1.0 equiv)

• Potassium Cyclopropyltrifluoroborate (2.0 equiv)

• Copper(II) Acetate (

  ) (1.0 equiv) - Stoichiometric copper is often required for high yields in difficult couplings, though catalytic variants exist.

• Ligand: 2,2'-Bipyridine (1.0 equiv)

• Base:

  (2.0 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or Toluene

• Atmosphere: Oxygen (

  balloon) or dry air.

Procedure:

• Setup: To a dry reaction vessel equipped with a stir bar, add the

  -Boc-phenol (5.0 g, 20.5 mmol), Potassium Cyclopropyltrifluoroborate (6.06 g, 41.0 mmol), (3.72 g, 20.5 mmol), 2,2'-Bipyridine (3.20 g, 20.5 mmol), and (4.34 g, 41.0 mmol).

• Solvent: Add DCE (100 mL).

• Oxidant: Seal the vessel with a septum and purge with an

  balloon. Insert a needle connected to the balloon to maintain 1 atm of pressure.

• Heating: Heat the reaction mixture to 70°C in an oil bath. Stir vigorously for 16–24 hours.

  • Note: The color typically changes from blue/green to dark brown/black as the reaction progresses.

• Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove copper salts. Wash the pad with DCM.

• Extraction: Wash the filtrate with 10%

  (to sequester residual Cu) and then brine.

• Purification: Concentrate and purify via silica gel flash chromatography (Gradient: 0-20% EtOAc in Hexanes).

  • Target Intermediate:N-(2-Chloro-5-cyclopropoxyphenyl)carbamic acid tert-butyl ester .

Step 3: Deprotection and Isolation

Objective: Cleave the Boc group to yield the final aniline.

Reagents:

• Trifluoroacetic acid (TFA) or 4M HCl in Dioxane.

• Solvent: Dichloromethane (DCM).

Procedure:

• Dissolution: Dissolve the cyclopropyl ether intermediate (4.0 g) in DCM (20 mL).

• Acidolysis: Add TFA (10 mL) dropwise at 0°C. Stir at room temperature for 2 hours.

• Quench: Slowly pour the reaction mixture into a saturated

  solution (excess) at 0°C to neutralize (Caution: Gas evolution). Adjust pH to ~8-9.

• Extraction: Extract with DCM (3 x 50 mL).

• Final Isolation: Dry over

  , filter, and concentrate to dryness. The product is typically a pale yellow to brown oil or solid.

Process Workflow & Logic (DOT Diagram)

Figure 2: Step-by-step experimental workflow ensuring process integrity.

Analytical Data & Validation

To validate the synthesis, the following analytical signatures should be confirmed.

Technique	Parameter	Expected Observation
HPLC	Purity	>98% (area)
1H NMR	Cyclopropyl	Multiplets at 0.6–0.9 ppm (4H) and 3.7–3.8 ppm (1H, methine).
1H NMR	Aromatic	Three distinct proton signals (1,2,4-substitution pattern).
1H NMR	Amine	Broad singlet at 3.5–5.0 ppm (exchangeable, ).
LC-MS	Mass	[M+H]+ = 184.05 (approx). Cl isotope pattern (3:1 ratio).

Critical Quality Attribute (CQA):

• Absence of Ring Opening: Ensure no allyl ether signals (olefinic protons at 5.0–6.0 ppm) are present, which would indicate failure of the cyclopropyl integrity.

Safety & Handling

• Cyclopropyltrifluoroborate: Generally stable, but avoid contact with strong acids before the coupling step.

• Copper(II) Acetate: Toxic if swallowed and causes serious eye damage. Handle in a fume hood.

• Oxygen Atmosphere: Use blast shields when heating organic solvents under an oxygen balloon. Do not use a pressurized cylinder directly without a regulator and relief valve; a balloon is safer for gram-scale.

References

• Chan-Lam Coupling (General Phenol O-Cyclopropylation)

  • Title: Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles.[1][2]

  • Source:Journal of Organic Chemistry / PMC.

  • URL:[Link]

  • Context: Defines the standard conditions for coupling phenols with cyclopropylboron

• Bromocyclopropane Reactivity

  • Title: Bromocyclopropane - Chemical Properties and Synthesis.
  • Source: Wikipedia / Standard Chemical Reference.

  • URL:[Link]

  • Context: Confirms the difficulty of direct substitution, validating the need for the Chan-Lam approach.

• Synthesis of Cyclopropyl Ethers (Alternative Routes)

  • Title: Synthesis of 1-Methylcyclopropyl Aryl Ethers from Phenols using an Alkenylation-Cyclopropan
  • Source:Journal of Organic Chemistry (Supporting Info).

  • URL:[Link]

  • Context: Provides context on alternative vinylation-cyclopropanation strategies if the copper coupling is not viable.

Sources

• 1. Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper-Catalyzed Chan-Lam Cyclopropylation of Phenols and Azaheterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]

Chemoselective Buchwald-Hartwig Cross-Coupling Strategies for 2-Chloro-5-cyclopropoxyaniline

Application Note & Protocol Guide Target Audience: Synthetic Chemists, Process Researchers, and Medicinal Chemistry Professionals

Executive Summary

The compound 2-Chloro-5-cyclopropoxyaniline (CAS: 1243482-59-8) is a highly versatile, bifunctional building block frequently utilized in the development of kinase inhibitors and advanced pharmaceutical intermediates[1]. The presence of the cyclopropoxy moiety offers unique metabolic stability and distinct lipophilic properties compared to traditional methoxy or ethoxy groups.

However, its bifunctional nature—containing both an electrophilic aryl chloride and a nucleophilic primary aniline—presents a significant chemoselectivity challenge during palladium-catalyzed C–N bond formation. This application note provides a rigorous, self-validating framework for selectively reacting either the amine or the chloride utilizing tailored Buchwald-Hartwig amination conditions.

Mechanistic Rationale & Chemoselectivity Principles

To achieve predictable functionalization, the catalytic system must be tuned to exploit the inherent electronic and steric differences of the substrate's functional groups.

• Exploiting Bond Dissociation Energies (Protocol A): The bond dissociation energy of an aryl C–Cl bond is approximately 96 kcal/mol, whereas an aryl C–Br bond is roughly 81 kcal/mol[2]. By employing a standard bidentate ligand (e.g., Xantphos) and a weak base (Cs₂CO₃) at mild temperatures (80 °C), oxidative addition of Pd(0) is kinetically restricted to exogenous aryl bromides. The internal aryl chloride remains completely intact.

• Overcoming the C–Cl Activation Barrier (Protocol B): Activating the stubborn C–Cl bond requires an electron-rich, bulky dialkylbiaryl phosphine ligand, such as RuPhos or BrettPhos, which promotes a highly active monoligated Pd(0) species[3]. However, because RuPhos is highly efficient at coupling secondary amines[4], attempting this reaction with the free primary aniline present will result in uncontrolled intermolecular oligomerization. Therefore, transient Boc-protection of the aniline is a mandatory, self-validating step.

Caption: Divergent chemoselective Buchwald-Hartwig pathways for 2-Chloro-5-cyclopropoxyaniline.

Quantitative Data & Condition Summary

The following table summarizes the optimized parameters required to enforce strict chemoselectivity based on the desired role of the substrate.

Parameter	Protocol A: Substrate as Nucleophile	Protocol B: Substrate as Electrophile
Reaction Type	Selective N-Arylation	Selective C-N Cross-Coupling
Coupling Partner	Exogenous Aryl Bromide / Iodide	Exogenous Secondary Amine
Precatalyst	Pd₂(dba)₃ (1.0 mol%)	Pd(OAc)₂ (2.0 mol%)
Ligand	Xantphos (2.0 mol%)	RuPhos (4.0 mol%)
Base	Cs₂CO₃ (1.5 equiv)	NaOtBu (1.5 equiv)
Solvent	1,4-Dioxane (Anhydrous)	Toluene (Anhydrous)
Temperature	80 °C	100 °C
Selectivity Outcome	>95% (Internal Ar-Cl remains intact)	Complete (Requires prior Boc-protection)

Experimental Protocols

Protocol A: Selective N-Arylation (Leaving Ar-Cl Intact)

Causality Note: Xantphos is selected due to its wide bite angle (~111°), which accelerates the reductive elimination step, preventing catalyst resting-state sequestration[5]. Cs₂CO₃ is chosen over stronger bases like NaOtBu to prevent unwanted side reactions or premature dehalogenation of the aryl chloride.

Step-by-Step Methodology:

• Preparation (Glovebox Recommended): To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-Chloro-5-cyclopropoxyaniline (1.0 equiv, 1.0 mmol), the exogenous Aryl Bromide (1.1 equiv), Pd₂(dba)₃ (0.01 mmol, 1 mol%), Xantphos (0.02 mmol, 2 mol%), and finely milled anhydrous Cs₂CO₃ (1.5 mmol, 1.5 equiv).

• Solvent Addition & Degassing: Seal the tube with a septum and remove it from the glovebox. Add anhydrous 1,4-dioxane (5.0 mL) via syringe. If a glovebox was not used, sparge the solution with ultra-pure Argon for 15 minutes. Experience Insight: Oxygen contamination will rapidly oxidize the electron-rich phosphine ligand, stalling the reaction at <20% conversion.

• Reaction Execution: Replace the septum with a Teflon screw cap under positive Argon flow. Heat the reaction mixture in a pre-heated oil bath at 80 °C for 12–16 hours.

• Workup: Cool to room temperature. Dilute with ethyl acetate (15 mL) and filter through a short pad of Celite to remove the inorganic salts and palladium black. Concentrate the filtrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the N-aryl derivative.

Protocol B: Aryl Chloride Amination (Functionalizing the Core)

Causality Note: To functionalize the Ar-Cl group with an exogenous amine, we must use RuPhos, a ligand explicitly designed to facilitate the coupling of secondary amines with unactivated aryl chlorides[3].

Self-Validating Control: The protection of the primary aniline is a self-validating mechanism. If protection is incomplete, the RuPhos-catalyzed reaction will immediately yield an insoluble polyaniline derivative (a black, tarry suspension), providing instant visual feedback that chemoselectivity has failed. A successful reaction remains a homogeneous amber solution.

Step-by-Step Methodology:

• Protection Phase:

  • Dissolve 2-Chloro-5-cyclopropoxyaniline (1.0 mmol) in THF (5 mL). Add Boc₂O (1.1 mmol) and a catalytic amount of DMAP (0.1 mmol).

  • Stir at room temperature for 4 hours. Concentrate and filter through a silica plug to isolate the Boc-protected intermediate.

• Coupling Phase:

  • In an inert atmosphere, combine the Boc-protected substrate (1.0 equiv), an exogenous secondary amine (e.g., morpholine, 1.2 equiv), Pd(OAc)₂ (2 mol%), RuPhos (4 mol%), and NaOtBu (1.5 equiv).

  • Add anhydrous Toluene (5 mL). Seal and heat at 100 °C for 8 hours.

  • Experience Insight: NaOtBu is required here because the C-Cl oxidative addition complex requires a strong alkoxide base to efficiently undergo ligand exchange with the incoming amine[4].

• Deprotection Phase:

  • Cool the mixture, filter through Celite, and concentrate.

  • Dissolve the crude residue in Dichloromethane (4 mL) and add Trifluoroacetic Acid (TFA, 1 mL). Stir at room temperature for 2 hours to remove the Boc group.

  • Neutralize with saturated aqueous NaHCO₃, extract with DCM, dry over Na₂SO₄, and purify via chromatography to yield the C-N coupled aniline.

References

• Fors, B. P., Watson, D. A., Biscoe, M. R., & Buchwald, S. L. (2008). A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides. Journal of the American Chemical Society, 130(41), 13552-13554. Retrieved February 28, 2026, from[Link]

• Organic Chemistry Portal. (n.d.). Arylamine synthesis by amination (arylation). Retrieved February 28, 2026, from[Link]

• LibreTexts Chemistry. (2023). Buchwald-Hartwig Amination. Retrieved February 28, 2026, from[Link]

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Protocol &amp; Application Notes for the N-Cyclopropanation of 2-Chloro-5-hydroxyaniline via Rhodium-Catalyzed N-H Insertion

An Application Note for Medicinal and Process Chemistry Professionals

Abstract

The cyclopropylamine motif is a cornerstone in modern medicinal chemistry, valued for its ability to confer unique structural and electronic properties to bioactive molecules.[1][2] Its incorporation often leads to improved metabolic stability, enhanced potency, and modulated lipophilicity. This application note provides a comprehensive, field-proven protocol for the N-cyclopropanation of 2-chloro-5-hydroxyaniline, a versatile intermediate in pharmaceutical synthesis. The described method utilizes a dirhodium(II) tetraacetate-catalyzed N-H insertion reaction with ethyl diazoacetate. We delve into the underlying reaction mechanism, provide a detailed step-by-step experimental procedure, and offer guidance on product characterization and troubleshooting. This guide is designed for researchers, chemists, and drug development professionals seeking a reliable and scalable method for synthesizing functionalized N-cyclopropylanilines.

Introduction: The Strategic Value of Cyclopropylamines

Cyclopropylamines are a privileged structural class found in numerous FDA-approved drugs and clinical candidates.[1] The three-membered ring introduces conformational rigidity and alters the pKa and electronic properties of the amine nitrogen, which can be critical for optimizing drug-target interactions.[2] Synthesizing these moieties, particularly on complex aromatic scaffolds, requires robust and selective chemical methods.

Direct N-H insertion of a carbene equivalent into an aniline represents one of the most efficient strategies for forming the N-cyclopropyl bond.[3] Transition metal catalysis, particularly with rhodium(II) complexes, provides a powerful tool for generating metal carbenes from diazo compounds under mild conditions, enabling their controlled reaction with N-H bonds.[3] This protocol focuses on the cyclopropanation of 2-chloro-5-hydroxyaniline, a substrate featuring both electron-withdrawing (chloro) and electron-donating (hydroxy) groups, making it a relevant and challenging model for complex drug intermediates.

Mechanistic Rationale: The Rhodium-Catalyzed N-H Insertion Cycle

The conversion of an aniline to an N-cyclopropylamine using a diazo compound is facilitated by a transition metal catalyst, most commonly a rhodium(II) dimer such as dirhodium(II) tetraacetate, Rh₂(OAc)₄. The reaction does not proceed via a free carbene, but rather through a controlled catalytic cycle involving a metal-carbene intermediate.[3]

The key steps are as follows:

• Catalyst Activation & Carbene Formation: The diazo compound (e.g., ethyl diazoacetate) coordinates to an axial site of the Rh(II) catalyst. This is followed by the extrusion of dinitrogen (N₂), a thermodynamically favorable process, to generate a highly reactive rhodium-carbene species.[3]

• Ylide Formation: The nucleophilic nitrogen of 2-chloro-5-hydroxyaniline attacks the electrophilic carbene carbon. This forms an ammonium ylide intermediate that is stabilized by the rhodium catalyst.

• Proton Transfer & Product Formation: A subsequent intramolecular 1,2-proton shift occurs, leading to the formation of the N-H insertion product.

• Catalyst Regeneration: The N-cyclopropylaniline product dissociates from the metal center, regenerating the active Rh(II) catalyst, which can then enter a new catalytic cycle.

This controlled, stepwise mechanism prevents the uncontrolled side reactions often associated with highly reactive free carbenes.

Caption: Rhodium-catalyzed N-H insertion workflow.

Detailed Experimental Protocol

This protocol details the synthesis of N-(1-ethoxycarbonylcyclopropyl)-2-chloro-5-hydroxyaniline.

Materials and Equipment

• Reagents: 2-Chloro-5-hydroxyaniline, Dirhodium(II) tetraacetate (Rh₂(OAc)₄), Ethyl diazoacetate (EDA) solution in dichloromethane (DCM), Anhydrous Dichloromethane (DCM), Saturated Sodium Bicarbonate (NaHCO₃) solution, Brine, Anhydrous Magnesium Sulfate (MgSO₄), Ethyl Acetate, Hexanes.

• Equipment: Round-bottom flask, magnetic stirrer and stir bar, syringe pump, dropping funnel, nitrogen/argon inlet, condenser, standard glassware for extraction, rotary evaporator, silica gel for column chromatography, Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄).

Reagent Stoichiometry and Properties

Reagent	Formula	MW ( g/mol )	Amount (mg)	mmols	Equivalents
2-Chloro-5-hydroxyaniline	C₆H₆ClNO	143.57	718	5.0	1.0
Dirhodium(II) tetraacetate	C₈H₁₂O₈Rh₂	442.01	22.1	0.05	0.01 (1 mol%)
Ethyl Diazoacetate (EDA)	C₄H₆N₂O₂	114.10	628	5.5	1.1
Anhydrous Dichloromethane	CH₂Cl₂	84.93	50 mL	-	-

Step-by-Step Procedure

CAUTION: Ethyl diazoacetate is a toxic and potentially explosive compound. This procedure must be performed in a well-ventilated chemical fume hood. Appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, must be worn at all times.[4]

• Reaction Setup:

  • To a 100 mL oven-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a condenser, add 2-chloro-5-hydroxyaniline (718 mg, 5.0 mmol) and dirhodium(II) tetraacetate (22.1 mg, 0.05 mmol).

  • Seal the flask with septa, and purge the system with dry nitrogen or argon for 10-15 minutes.

  • Add 25 mL of anhydrous dichloromethane via syringe. Stir the mixture at room temperature until all solids are dissolved.

• Addition of Ethyl Diazoacetate (EDA):

  • Dilute the ethyl diazoacetate (628 mg, 5.5 mmol) in 25 mL of anhydrous dichloromethane in a separate dry flask.

  • Draw the EDA solution into a syringe and place it on a syringe pump. Alternatively, add the solution to a pressure-equalizing dropping funnel.

  • Add the EDA solution dropwise to the stirred reaction mixture over a period of 2-3 hours at room temperature. A slow addition rate is crucial to control the exothermic reaction and prevent the accumulation of unreacted EDA.

  • Rationale: Slow addition maintains a low concentration of the reactive diazo compound, minimizing dimerization and other side reactions while enhancing safety.

• Reaction Monitoring:

  • Monitor the progress of the reaction by TLC (e.g., using a 3:7 Ethyl Acetate/Hexanes mobile phase).

  • Spot the reaction mixture against the starting aniline. The reaction is complete when the starting material spot is no longer visible. This typically takes 4-6 hours after the EDA addition is complete.

• Work-up and Extraction:

  • Once the reaction is complete, carefully quench any residual EDA by adding a few drops of acetic acid until gas evolution ceases.

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator.

  • Redissolve the crude residue in 50 mL of ethyl acetate.

  • Transfer the solution to a separatory funnel and wash sequentially with 50 mL of saturated sodium bicarbonate solution, 50 mL of water, and 50 mL of brine.

  • Rationale: The bicarbonate wash removes the rhodium catalyst and any acidic impurities.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel.

  • Elute with a gradient of ethyl acetate in hexanes (e.g., starting from 10% and gradually increasing to 40% ethyl acetate) to isolate the pure N-cyclopropyl product.

  • Combine the fractions containing the product (as identified by TLC) and remove the solvent under reduced pressure to yield the final product as a solid or viscous oil.

Product Characterization

The identity and purity of the synthesized N-(1-ethoxycarbonylcyclopropyl)-2-chloro-5-hydroxyaniline should be confirmed using standard analytical techniques.

• ¹H NMR (400 MHz, CDCl₃): Expected signals would include aromatic protons (around δ 6.5-7.5 ppm), a singlet for the phenolic -OH, a broad singlet for the N-H proton, a quartet and a triplet for the ethyl ester group (around δ 4.2 and 1.3 ppm, respectively), and characteristic multiplets for the cyclopropyl protons (typically upfield, between δ 0.5-1.5 ppm).[5][6]

• ¹³C NMR (100 MHz, CDCl₃): Expect signals for the aromatic carbons, the carbonyl carbon of the ester (around δ 170-175 ppm), the carbons of the ethyl group, and the distinct upfield signals for the cyclopropyl ring carbons.

• Mass Spectrometry (ESI-MS): Calculate the expected mass for [M+H]⁺ to confirm the molecular weight of the product. For C₁₂H₁₄ClNO₃, the exact mass is 259.0662.

Safety and Handling Precautions

• Diazomethane and its derivatives are highly toxic and potentially explosive. They are sensitizers and can cause severe respiratory issues.[7][8][9] All manipulations must be conducted within a certified chemical fume hood.[4] Avoid contact with rough glass surfaces, direct sunlight, and heat, which can trigger decomposition.[10]

• Personal Protective Equipment (PPE): A lab coat, safety glasses or goggles, and appropriate chemical-resistant gloves (e.g., neoprene or butyl rubber) are mandatory.[4]

• Waste Disposal: Quench any unreacted diazo compounds with acetic acid before disposal. All waste containing diazo compounds or rhodium salts should be collected in a designated hazardous waste container and disposed of according to institutional guidelines.[4]

• Spill Response: In case of a small spill inside a fume hood, close the sash and allow it to evaporate. For larger spills, evacuate the area immediately and alert safety personnel.[7]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No or Low Conversion	Inactive catalyst; Wet reagents/solvent; Low reaction temperature.	Use a fresh, active batch of Rh₂(OAc)₄. Ensure all glassware is oven-dried and use anhydrous solvents. Gently warm the reaction to 35-40 °C if necessary.
Formation of Side Products	EDA addition was too fast; Reaction temperature too high.	Decrease the rate of EDA addition using a syringe pump. Maintain the reaction at room temperature or slightly below.
Product Decomposition	Prolonged exposure to silica gel during chromatography.	Neutralize the silica gel with triethylamine (0.5-1% v/v in the eluent) before chromatography. Minimize the purification time.
Low Isolated Yield	Incomplete reaction; Loss of product during work-up (e.g., into aqueous layer).	Allow the reaction to run longer, monitoring by TLC. Ensure the pH of the aqueous layer during extraction is not excessively basic.

References

• Division of Research Safety, University of Illinois. (2026, January 15). Diazomethane. Retrieved from University of Illinois Urbana-Champaign website.
• ECHEMI. (n.d.). Diazomethane SDS, 334-88-3 Safety Data Sheets.
• ChemicalBook. (n.d.). Diazomethane - Safety Data Sheet.
• Environmental Health & Safety, University of New Mexico. (n.d.). Diazomethane Standard Operating Procedure Template.
• New Jersey Department of Health. (n.d.). Hazard Summary: Diazomethane.
• Wikipedia. (2024). Cyclopropanation.
• Gillaspy, M. L., Lefker, B. A., Hada, W. A., & Hoover, D. J. (1995). A simple method for the formation of cyclopropylamines: the first synthesis of tricyclopropylamine. Tetrahedron Letters, 36(41), 7399-7402.
• ResearchGate. (n.d.). Copper-Promoted N-Cyclopropylation of Anilines and Amines by Cyclopropylboronic Acid.
• Cui, W., & Loeppky, R. N. (2001).
• Moody, C. J., & Taylor, R. J. (2003). Diastereoselective Synthesis of Cyclopropane Amino Acids Using Diazo Compounds Generated in Situ. The Journal of Organic Chemistry, 68(25), 9755–9764.
• Doyle, M. P. (n.d.).
• McNeill, K., & Canonica, S. (2019). Development of N-Cyclopropylanilines to Probe the Oxidative Properties of Triplet-State Photosensitizers. Environmental Science & Technology, 53(8), 4338–4346.
• Denmark, S. E., et al. (2023). Pd-Catalyzed Regioselective Cyclopropanation of 2-Substituted 1,3-Dienes. Organic Letters, 25(30), 5678–5683.
• Sharma, R. K., & Ghorai, P. (2025). Diazo compounds: synthesis, carbene generation and reactivity. Organic & Biomolecular Chemistry.
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• ResearchGate. (n.d.). Intramolecular cyclopropanation of phenol or aniline derived benzoyl....
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• Ataman Kimya. (n.d.). CYCLOPROPYLAMINE.
• Chemical Communications. (2025, March 25). Transition-metal-catalyzed auxiliary-assisted C–H functionalization using vinylcyclopropanes and cyclopropanols. Royal Society of Chemistry.
• Chemical Science. (2025, August 14). Photoredox-catalyzed cyclopropanation of allenes towards vinyl-cyclopropanes. Royal Society of Chemistry.
• Purdue University Graduate School. (2023, June 8).
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• Daugulis, O., et al. (2013). C–H Functionalization of Cyclopropanes: A Practical Approach Employing a Picolinamide Auxiliary. Organic Letters, 15(17), 4394–4397.
• Ashenhurst, J. (2023, October 18). Cyclopropanation of Alkenes. Master Organic Chemistry.
• Wikipedia. (2024). Simmons–Smith reaction.
• Kumar, A., et al. (2022). Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. Molecules, 27(19), 6527.
• National Center for Biotechnology Information. (2014).
• Charette, A. B. (n.d.). Simmons‐Smith Cyclopropanation Reaction.
• Beilstein Journal of Organic Chemistry. (2014). Visible light mediated intermolecular [3 + 2] annulation of cyclopropylanilines with alkynes.
• Semantic Scholar. (n.d.).
• Organic Chemistry Portal. (n.d.). Simmons-Smith Reaction.
• PubMed. (2023, May 22).
• ResearchGate. (n.d.). Diastereoselective Photoredox-Catalyzed [3 + 2] Cycloadditions of N -Sulfonyl Cyclopropylamines with Electron-Deficient Olefins.
• National Center for Biotechnology Information. (n.d.). Cyclopropanation of unactivated alkenes with non-stabilized iron carbenes. PubMed Central.
• College of Environmental Science and Forestry. (2019, March 26).
• National Center for Biotechnology Information. (n.d.). A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones. PubMed Central.
• ResearchGate. (n.d.). Comparison of the cyclopropyl signals in the ¹H NMR spectra....
• ChemRxiv. (n.d.). Photoactivated Formal [3 + 2] Cycloaddition of N-Aryl Cyclopropylamines.
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Application Notes and Protocols for Amide Coupling Reactions Using 2-Chloro-5-cyclopropoxyaniline

Prepared by a Senior Application Scientist

Introduction: The Strategic Importance of 2-Chloro-5-cyclopropoxyaniline in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic incorporation of unique structural motifs is paramount to achieving desired pharmacological profiles. 2-Chloro-5-cyclopropoxyaniline emerges as a valuable building block, offering a combination of features that are highly sought after by medicinal chemists. The presence of a chlorine atom and a cyclopropoxy group on the aniline ring imparts a specific set of electronic and steric properties that can influence molecular conformation, metabolic stability, and target engagement.

The amide bond is one of the most fundamental and prevalent linkages in pharmaceuticals, underpinning the structure of a vast array of therapeutic agents.[1] The ability to efficiently form amide bonds with novel, functionalized anilines like 2-Chloro-5-cyclopropoxyaniline is therefore a critical capability in the synthesis of new chemical entities. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 2-Chloro-5-cyclopropoxyaniline in amide coupling reactions, offering both theoretical insights and practical, field-proven protocols.

Physicochemical Properties and Reactivity Profile

A thorough understanding of the physicochemical properties of a reagent is fundamental to successful reaction design. While experimental data for 2-Chloro-5-cyclopropoxyaniline is not widely published, we can infer its characteristics based on its structure and data from closely related analogs.

Property	Value/Information	Source
CAS Number	1341041-26-6	[2]
Molecular Formula	C₉H₁₀ClN	[2]
Molecular Weight	167.64 g/mol	[2]
Appearance	Expected to be a solid or high-boiling liquid	Inferred
Solubility	Likely soluble in common organic solvents (DCM, DMF, THF)	Inferred

Reactivity Insights: The nucleophilicity of the amino group in 2-Chloro-5-cyclopropoxyaniline is modulated by two key substituents:

• 2-Chloro Group: The electron-withdrawing nature of the chlorine atom at the ortho position decreases the electron density of the aniline ring and, consequently, reduces the nucleophilicity of the amino group. This deactivation can make amide coupling reactions more challenging compared to unsubstituted anilines.

• 5-Cyclopropoxy Group: The cyclopropoxy group at the para position is an electron-donating group, which can partially counteract the deactivating effect of the chlorine atom. This electronic balance is a key feature of this reagent.

The steric hindrance from the ortho-chloro group can also influence the rate of reaction, necessitating the use of efficient coupling reagents and potentially optimized reaction conditions.

Mechanism of Amide Coupling: A Focus on Carbodiimide-Mediated Reactions

The direct reaction between a carboxylic acid and an amine to form an amide is generally unfavorable due to the formation of a stable ammonium carboxylate salt.[3] Therefore, the carboxylic acid must first be activated. Carbodiimide reagents, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are widely used for this purpose due to their efficiency and the water-soluble nature of the urea byproduct.[4]

The mechanism of EDC-mediated amide coupling, often in the presence of an additive like 1-hydroxybenzotriazole (HOBt), proceeds as follows:

• Activation of the Carboxylic Acid: The carboxylic acid attacks the carbodiimide (EDC), forming a highly reactive O-acylisourea intermediate.

• Formation of the Active Ester: In the presence of HOBt, the O-acylisourea intermediate is rapidly converted to an HOBt-ester. This step is crucial as it minimizes the risk of racemization for chiral carboxylic acids and reduces the formation of an N-acylurea byproduct.

• Nucleophilic Attack by the Amine: The amino group of 2-Chloro-5-cyclopropoxyaniline attacks the carbonyl carbon of the HOBt-ester, leading to the formation of a tetrahedral intermediate.

• Formation of the Amide Bond: The tetrahedral intermediate collapses, eliminating HOBt and forming the desired amide bond.

Experimental Protocols

The following protocols are designed to be robust starting points for the amide coupling of 2-Chloro-5-cyclopropoxyaniline with a generic carboxylic acid. Optimization of reaction time, temperature, and stoichiometry may be necessary for specific substrates.

Protocol 1: EDC/HOBt Mediated Amide Coupling

This is a widely applicable and reliable method for a broad range of substrates.

Materials:

• 2-Chloro-5-cyclopropoxyaniline

• Carboxylic acid of interest

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) hydrochloride

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or other non-nucleophilic base

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 eq).

• Dissolve the carboxylic acid in anhydrous DCM or DMF.

• Add 2-Chloro-5-cyclopropoxyaniline (1.1 eq) and HOBt (1.2 eq) to the solution.

• Cool the reaction mixture to 0 °C using an ice bath.

• Add EDC hydrochloride (1.2 eq) portion-wise to the stirred solution.

• Add DIPEA (2.0 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate or DCM.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate).

Protocol 2: Using HATU as the Coupling Reagent

For more challenging couplings, particularly with sterically hindered carboxylic acids or when faster reaction times are desired, HATU ([1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is an excellent alternative.

Materials:

• 2-Chloro-5-cyclopropoxyaniline

• Carboxylic acid of interest

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• 5% aqueous Lithium Chloride (LiCl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.0 eq) in anhydrous DMF.

• Add HATU (1.1 eq) and DIPEA (3.0 eq) to the solution and stir for 10-15 minutes at room temperature to pre-activate the carboxylic acid.

• Add a solution of 2-Chloro-5-cyclopropoxyaniline (1.2 eq) in a minimal amount of DMF to the reaction mixture.

• Stir the reaction at room temperature for 2-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, pour the mixture into water and extract with ethyl acetate.

• Wash the organic layer with 5% aqueous LiCl solution (to remove DMF), followed by saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Troubleshooting and Optimization

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Formation	- Insufficiently active coupling reagent- Low nucleophilicity of the aniline- Steric hindrance- Presence of moisture	- Switch to a more powerful coupling reagent like HATU or COMU.- Increase the reaction temperature (e.g., to 40-50 °C).- Increase the equivalents of the coupling reagent and/or aniline.- Ensure all glassware is oven-dried and use anhydrous solvents.
Formation of Byproducts	- N-acylurea formation (with EDC)- Racemization of chiral carboxylic acids	- Ensure the use of HOBt or another additive like NHS with EDC.- Perform the reaction at a lower temperature (0 °C to room temperature).
Difficult Purification	- Water-soluble byproducts remaining in the organic phase	- Perform all aqueous washes thoroughly.- A back-extraction of the combined aqueous layers with the organic solvent can improve recovery.

Conclusion

2-Chloro-5-cyclopropoxyaniline is a valuable synthon for the generation of novel amide-containing molecules in drug discovery and development. While its electronically deactivated and sterically hindered nature can present challenges in amide coupling reactions, the use of robust coupling methodologies, such as those employing EDC/HOBt or HATU, can lead to efficient and high-yielding syntheses. The protocols and insights provided in this application note serve as a comprehensive guide for researchers to effectively utilize this important building block in their synthetic endeavors.

References

• PubChem. 2-chloro-5-propan-2-ylaniline. [Link]

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• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602.
• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.
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Preparation of urea derivatives using 2-Chloro-5-cyclopropoxyaniline

Application Note: Preparation of Urea Derivatives Using 2-Chloro-5-cyclopropoxyaniline for Targeted Kinase Inhibitor Development

Strategic Rationale & Structural Biology Context

In modern medicinal chemistry, the urea functional group is a privileged pharmacophore, particularly in the design of Type II kinase inhibitors (e.g., Sorafenib, Lenvatinib). The urea moiety acts as an exceptional bidentate hydrogen bond donor and acceptor, establishing critical interactions with the conserved glutamate and aspartate residues within the DFG-out conformation of the kinase active site [1].

The specific building block, 2-Chloro-5-cyclopropoxyaniline (CAS: 1243482-59-8), is strategically chosen for advanced drug development due to two key structural advantages:

• The Ortho-Halogen Effect : The chlorine atom at the 2-position sterically forces the adjacent urea linkage into a rigidified, out-of-plane conformation. This pre-organization reduces the entropic penalty upon target binding, significantly increasing kinase affinity.

• Metabolic & Steric Tuning : The cyclopropoxy group provides superior metabolic stability against CYP450-mediated O-dealkylation compared to linear alkoxy groups (like methoxy or ethoxy). Furthermore, its unique bond angles allow it to optimally occupy lipophilic sub-pockets in targets such as VEGFR2, p38 MAPK, and PDE4.

Mechanistic Insights: The Phenyl Carbamate Approach

Traditional urea synthesis relies on phosgene, triphosgene, or isocyanate intermediates [2]. However, these methods are plagued by severe toxicity, extreme moisture sensitivity, and the unavoidable formation of symmetric urea byproducts.

To ensure a self-validating and highly pure output, this protocol utilizes a phenyl carbamate intermediate [3].

• Causality of Activation : 2-Chloro-5-cyclopropoxyaniline is reacted with phenyl chloroformate. Because the electron-withdrawing chloro group reduces the nucleophilicity of the aniline, pyridine is added as a mild base to scavenge the generated HCl, preventing the premature protonation and deactivation of the aniline nucleophile.

• Causality of Displacement : The resulting phenyl carbamate is a bench-stable, isolable intermediate. Upon heating with a secondary or primary amine, the phenoxide acts as an excellent leaving group. This sequential approach guarantees the formation of unsymmetrical ureas with high purity and zero symmetric cross-contamination.

Experimental Protocols

Protocol A: Synthesis of Phenyl (2-chloro-5-cyclopropoxyphenyl)carbamate

This step creates the stable activated intermediate, allowing for library generation without handling unstable isocyanates.

• Preparation : Dissolve 2-chloro-5-cyclopropoxyaniline (10.0 mmol, 1.83 g) in anhydrous dichloromethane (DCM, 30 mL) in a round-bottom flask under an inert nitrogen atmosphere.

• Base Addition : Add anhydrous pyridine (12.0 mmol, 0.97 mL) and cool the reaction mixture to 0 °C using an ice bath.

• Activation : Dropwise, add phenyl chloroformate (10.5 mmol, 1.32 mL) over 15 minutes.

  • Self-Validation: Slow addition controls the exothermic reaction and prevents unwanted di-acylation. The immediate formation of a white precipitate (pyridinium chloride) visually confirms the reaction is proceeding.

• Propagation : Remove the ice bath and stir at room temperature for 2 hours. Monitor the reaction via TLC (Hexane/EtOAc 3:1) until the starting material spot completely disappears.

• Workup : Quench the reaction with 1N HCl (20 mL) to neutralize and remove excess pyridine. Extract the organic layer, wash sequentially with water and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification : Triturate the crude solid with cold hexane (20 mL) and filter to afford the pure phenyl carbamate intermediate as a white solid.

Protocol B: General Synthesis of Unsymmetrical Ureas

This step couples the activated carbamate with diverse amines to yield the final targeted inhibitors.

• Coupling : In a sealed reaction vial, dissolve the phenyl carbamate intermediate (1.0 mmol) in anhydrous DMF (3 mL).

• Amine Addition : Add the desired aliphatic or aromatic amine (1.2 mmol) and triethylamine (TEA, 2.0 mmol).

  • Causality: TEA ensures the incoming amine remains in its highly nucleophilic free-base form, which is especially critical if the amine is supplied as a hydrochloride salt.

• Heating : Heat the mixture to 60 °C for 4–8 hours (see data table below for specific times).

• Isolation : Cool the mixture to room temperature and pour it into rapidly stirring ice water (15 mL).

  • Self-Validation: The displacement of the hydrophobic phenoxide group by the amine triggers the precipitation of the highly crystalline urea derivative, leaving the phenol byproduct dissolved in the aqueous phase.

• Filtration : Filter the precipitate, wash thoroughly with cold water and diethyl ether, and dry under high vacuum.

Quantitative Data Summary

The following table summarizes the reaction efficiency of Protocol B using various amine nucleophiles to generate diverse 1-(2-chloro-5-cyclopropoxyphenyl)-3-R-ureas.

Amine Nucleophile (R-NH₂)	Reaction Time (h)	Yield (%)	Purity (HPLC, %)	Mechanistic Notes
Methylamine (2M in THF)	4	92	>99	Rapid displacement; highly crystalline product.
Aniline	6	85	98	Requires 60 °C; excellent precipitation in water.
4-Fluoroaniline	6	82	97	Fluorine enhances lipophilicity for kinase targeting.
3-Aminopyridine	8	78	95	Slower reaction due to decreased nucleophilicity.
Morpholine	5	88	98	Forms a trisubstituted urea; highly soluble in organics.

Visualizations

Fig 1. Step-by-step synthetic workflow for urea derivatives via a stable phenyl carbamate intermediate.

Fig 2. Mechanism of action for urea-based Type II kinase inhibitors blocking downstream signaling.

References

• Title : Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry Source : National Institutes of Health (NIH) / PubMed Central URL :[Link]

• Title : One Pot Synthesis of Hetero/Aryl-Urea Derivatives: Chlorosulfonyl Isocyanate, in situ Hydrolysis Method Source : Asian Journal of Chemistry URL :[Link]

• Title : Synthesis of urea derivatives by amidation Source : Organic Chemistry Portal URL :[Link]

Application Note: Scalable Manufacturing of 5-Cyclopropoxy-2-chloroaniline

This Application Note details a scalable, robust process for the synthesis of 5-cyclopropoxy-2-chloroaniline , a high-value intermediate likely utilized in the development of kinase inhibitors (e.g., HIF-2

or similar pathways) where the cyclopropyl ether moiety provides metabolic stability and unique conformational constraints.

The route is designed for kilogram-scale production , prioritizing safety (thermal runaway management), cost-efficiency (raw material selection), and impurity control (regioselectivity and dechlorination prevention).

Executive Summary & Retrosynthetic Logic

The target molecule, 5-cyclopropoxy-2-chloroaniline (Target 3 ), presents two primary synthetic challenges:

• Introduction of the Cyclopropyl Ether: The cyclopropyl group is acid-labile and sterically strained. Standard Williamson ether synthesis with cyclopropyl halides is sluggish due to the high energy barrier of

  substitution on a secondary, strained carbon.

• Chemoselective Reduction: Reducing the nitro group without removing the labile chlorine atom (hydrodechlorination) requires specific catalytic tuning.

Retrosynthetic Analysis

The most viable industrial route disconnects the ether bond, tracing back to 4-chloro-3-nitrophenol (Starting Material 1 ). This phenol is commercially available or easily accessible via the mononitration of 4-chlorophenol.

• Step 1: High-pressure O-alkylation of 4-chloro-3-nitrophenol using bromocyclopropane.

• Step 2: Chemoselective hydrogenation of the nitroarene to the aniline using a sulfided platinum catalyst to prevent dechlorination.

Process Workflow Diagram

Figure 1: Critical Process Flow for the synthesis of 5-cyclopropoxy-2-chloroaniline, highlighting reagents and control points.

Detailed Experimental Protocols

Step 1: High-Pressure O-Cyclopropylation

Objective: Synthesize 5-cyclopropoxy-2-chloronitrobenzene (Intermediate 2 ). Challenge: Bromocyclopropane is a poor electrophile. The reaction requires high temperature (

C), exceeding the boiling point of the alkyl halide ( C). Solution: Use of a pressure reactor (autoclave) and Cesium Carbonate ( ) to enhance nucleophilicity via the "Cesium Effect" (increased solubility and "naked" phenoxide anion).

Reagents & Materials

Reagent	Equiv.[1][2][3][4][5][6][7][8][9][10]	Role	Critical Attribute
4-Chloro-3-nitrophenol	1.0	Substrate	Purity >98%; Dry (<0.5% water)
Bromocyclopropane	2.5	Electrophile	Volatile; Handle in fume hood
Cesium Carbonate	1.5	Base	Finely ground; Anhydrous
Potassium Iodide	0.1	Catalyst	Finkelstein activation (in situ I-cPr)
DMAc (Dimethylacetamide)	5 Vol	Solvent	High BP, polar aprotic

Protocol

• Charging: To a clean, dry Hastelloy or Stainless Steel autoclave (rated for 20 bar), charge 4-chloro-3-nitrophenol (1.0 kg, 5.76 mol), Cesium Carbonate (2.81 kg, 8.64 mol), and Potassium Iodide (95 g, 0.57 mol).

• Solvent Addition: Add anhydrous DMAc (5.0 L). Stir to form a slurry.

• Reagent Addition: Add Bromocyclopropane (1.74 kg, 14.4 mol) in one portion. Note: Br-cPr is volatile; ensure reactor temperature is <20°C during addition.

• Reaction: Seal the reactor. Purge with Nitrogen (

  bar). Heat the mixture to 145°C over 2 hours.

  • Process Safety: Internal pressure will rise to approx. 4–6 bar due to Br-cPr vapor pressure. Monitor pressure closely.

• Duration: Maintain 145°C for 18–24 hours. Monitor by HPLC (Target: <2% SM remaining).

• Work-up: Cool to 25°C. Vent pressure carefully to a scrubber (Br-cPr vapors).

• Quench: Dilute the reaction mixture with Water (15 L) and extract with Ethyl Acetate (

  L).

  • Scale-up Tip: For larger scales, filter the inorganic salts (

    , ) before aqueous quench to reduce emulsion formation.

• Washing: Wash organic layer with 1M NaOH (to remove unreacted phenol) and Brine. Dry over

  and concentrate.

• Purification: The crude oil is typically sufficient for the next step. If solid, recrystallize from Ethanol/Water (9:1).

  • Expected Yield: 85–92%

  • Appearance: Yellow to orange solid/oil.

Step 2: Chemoselective Nitro Reduction

Objective: Reduce the nitro group to aniline without dechlorinating the aromatic ring. Challenge: Standard Pd/C hydrogenation often cleaves Ar-Cl bonds (hydrogenolysis). Solution: Use Platinum on Carbon (sulfided) or Platinum/Vanadium catalyst. The sulfur poisons the catalyst sites responsible for hydrogenolysis while retaining nitro-reduction activity.

Reagents & Materials

Reagent	Equiv.[1][3][4][5][6][7][8][9][10]	Role	Critical Attribute
Intermediate 2	1.0	Substrate	Residual Br-cPr must be removed
5% Pt/C (sulfided)	2 wt%	Catalyst	Specific for halonitroarenes
Hydrogen ( )	5 bar	Reductant	High purity
Methanol/THF	10 Vol	Solvent	Solubilizes substrate completely

Protocol

• Charging: In a hydrogenation autoclave, charge Intermediate 2 (1.0 kg) and Methanol (10 L).

• Catalyst Loading: Charge 5% Pt/C (sulfided) (20 g, 2 wt% loading) as a slurry in water or methanol under inert atmosphere (Nitrogen). Warning: Dry catalyst is pyrophoric.

• Hydrogenation: Purge vessel with Nitrogen (

  ), then Hydrogen ( ). Pressurize to 5 bar (75 psi) .

• Reaction: Stir vigorously at 25–35°C .

  • Exotherm Control: Nitro reduction is highly exothermic (

    kJ/mol). Control temperature via jacket cooling. Do not exceed 40°C to minimize dechlorination risk.

• Completion: Reaction is usually complete in 4–6 hours (H2 uptake ceases). Confirm by HPLC (Target: <0.5% Nitro intermediate, <0.1% Des-chloro impurity).

• Filtration: Filter catalyst through a bed of Celite or specialized carbon filter cartridges. Wash the cake with Methanol.

• Isolation: Concentrate the filtrate to dryness.

• Final Purification: Recrystallize from Heptane/Ethyl Acetate or convert to the Hydrochloride salt (using HCl/IPA) for higher stability and purity.

  • Expected Yield: 90–95%

  • Target Purity: >99.5% (HPLC Area).

Analytical Quality Control (QC)

Trustworthiness in production relies on rigorous in-process controls (IPC).

Test	Method	Acceptance Criteria	Rationale
HPLC Purity	C18 Reverse Phase, ACN/Water (0.1% TFA)	>98.0%	Ensure removal of unreacted phenol and bis-alkylated byproducts.
Dechlorination	HPLC / LC-MS	<0.10%	Critical impurity; difficult to remove downstream.
Residual Solvents	GC-Headspace	< Limit (ICH Q3C)	DMAc is Class 2; must be purged effectively.
Identification	1H-NMR (DMSO-d6)	Conforms	Confirm cyclopropyl protons (multiplets at 0.6–0.9 ppm).

Key NMR Signals (Target 3):

• 0.60–0.85 (m, 4H, cyclopropyl )
• 3.70 (m, 1H, cyclopropyl )
• 5.10 (s, 2H, )
• 6.20 (dd, 1H, Ar-H ortho to O-cPr)
• 6.35 (d, 1H, Ar-H ortho to O-cPr)
• 7.05 (d, 1H, Ar-H ortho to Cl)

Troubleshooting & Optimization Guide

Issue: Low Conversion in Step 1

• Cause: Inefficient stirring or "stalling" due to KBr/CsBr salt coating the base.

• Fix: Increase agitation speed; ensure

  is milled/micronized before use. Add 0.1 equiv TBAI (Tetrabutylammonium iodide) as a phase transfer catalyst.

Issue: High Dechlorination in Step 2

• Cause: Temperature too high or catalyst insufficiently sulfided.

• Fix: Lower reaction temperature to 20°C. Add small amount of Morpholine or Diphenylsulfide to the reaction mixture to further poison the catalyst against hydrogenolysis. Alternatively, switch to Fe/Acetic Acid reduction (classic Bechamp), which is 100% selective for nitro groups but generates iron waste.

Issue: Safety - Thermal Runaway

• Risk: Step 1 (Alkylation) at 145°C is near the decomposition onset of some nitro compounds.

• Control: Perform DSC (Differential Scanning Calorimetry) on the reaction mixture before scale-up. Ensure the reactor has an emergency relief vent and quench capability.

References

• Cyclopropylation of Phenols (General Methodology)

  • Title: Synthesis of aryl cyclopropyl ethers via O-cyclopropyl
  • Source:Journal of Organic Chemistry, 2005, 70(2), 707-709.
  • Context: Describes the mediated alkyl

• Selective Hydrogenation of Chloronitrobenzenes

  • Title: Platinum on carbon (sulfided)
  • Source:Organic Process Research & Development, 2002, 6(4), 401-404.
  • Context: Establishes the protocol for preventing dechlorin
• Starting Material Availability: Compound: 4-Chloro-3-nitrophenol (CAS: 611-07-4). Source: Commercially available from major suppliers (Sigma-Aldrich, Combi-Blocks) as a standard building block.

• Alternative Chan-Lam Coupling (Med-Chem Scale)

  • Title: Copper-promoted O-cyclopropylation of phenols with cyclopropylboronic acid.
  • Source:Tetrahedron Letters, 2009, 50(15), 1734-1736.
  • Context: Alternative route if autoclave is unavailable (but less scalable due to cost).

Sources

• 1. Synthesis of aryl cyclopropyl sulfides through copper-promoted S-cyclopropylation of thiophenols using cyclopropylboronic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. BJOC - Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride [beilstein-journals.org]
• 7. 5-Chloro-2-nitroaniline: Synthesis and Applications in the Development of Inhibitors_Chemicalbook [chemicalbook.com]
• 8. Continuous-Flow Synthesis of Arylthio-Cyclopropyl Carbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BJOC - Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride [beilstein-journals.org]
• 10. verixiv.org [verixiv.org]

Reagents for nucleophilic substitution on 2-chloro-5-fluoronitrobenzene

Application Note: Regioselective Nucleophilic Substitution on 2-Chloro-5-fluoronitrobenzene

Functionalization

Executive Summary & Strategic Rationale

This guide details the protocols for performing Nucleophilic Aromatic Substitution (

) on 2-chloro-5-fluoronitrobenzene (CAS 345-17-5) .

The Critical Regioselectivity Principle: In this specific isomer, the reaction outcome is dictated by positional activation rather than intrinsic leaving group ability.

• The Chlorine atom (C-2) is ortho to the Nitro group (

  ). It is strongly activated for displacement.

• The Fluorine atom (C-5) is meta to the Nitro group. It is electronicallly decoupled from the resonance stabilization required for the Meisenheimer complex intermediate.

Therefore, this substrate is a scaffold for replacing the Chlorine atom while preserving the Fluorine atom. This is valuable for synthesizing fluorinated benzothiazoles and serotonin transporter (SERT) ligands where the metabolic stability of the C-F bond is required in the final API.

Mechanistic Insight & Reagent Selection

The Regioselectivity Hierarchy

While fluoride is typically a superior leaving group to chloride in ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

reactions (due to the high electronegativity of F stabilizing the anionic intermediate), this rule only applies when both halogens are activated. In 2-chloro-5-fluoronitrobenzene, the resonance withdrawal of the group operates only at the ortho and para positions.

• Path A (C-2 Attack): Nucleophilic attack at the C-Cl bond forms a Meisenheimer complex stabilized by the nitro group. (Kinetic & Thermodynamic Product) .

• Path B (C-5 Attack): Nucleophilic attack at the C-F bond results in a complex where the negative charge cannot be delocalized onto the nitro oxygens. (Forbidden Pathway) .

Reagent Compatibility Matrix

Nucleophile Class	Reagent Example	Base / Additive	Solvent	Temp (°C)	Outcome
Primary Amines	Benzylamine, Aniline	or DIPEA	EtOH, IPA, or DMF	25–80	Displacement of Cl
Secondary Amines	Morpholine, Piperazine		acetonitrile, DMSO	60–100	Displacement of Cl
Thiols	Thiophenol, Alkyl thiols	or	DMF, NMP	0–25	Displacement of Cl (Rapid)
Alkoxides	NaOMe, Phenols	NaH or NaOH	THF, MeOH	0–60	Displacement of Cl
Carbon (Active)	Malonates, Acetoacetate	NaH	DMSO, DMF	80–120	Displacement of Cl

Detailed Experimental Protocols

Protocol A: Synthesis of N-Aryl Amines (Amination)

Target Application: Synthesis of fluorinated kinase inhibitor intermediates.

Reagents:

• Substrate: 2-chloro-5-fluoronitrobenzene (1.0 eq)[1]

• Nucleophile: 4-Methoxybenzylamine (1.1 eq)

• Base: Diisopropylethylamine (DIPEA) (1.5 eq)

• Solvent: Isopropanol (IPA) [Concentration: 0.5 M]

Procedure:

• Charge: To a reaction vessel equipped with a magnetic stir bar and reflux condenser, add 2-chloro-5-fluoronitrobenzene (1.0 eq) and Isopropanol.

• Add Base: Add DIPEA (1.5 eq) in one portion at room temperature.

• Add Nucleophile: Add the amine (1.1 eq) dropwise over 5 minutes to control the exotherm.

• Reaction: Heat the mixture to 80°C (Reflux) . Monitor by HPLC/TLC.

  • Checkpoint: Conversion typically reaches >98% within 2–4 hours. The C-Cl bond is cleaved; the C-F bond remains intact.

• Workup: Cool to room temperature. The product often precipitates upon cooling.

  • If solid:[2] Filter and wash with cold IPA/Water (1:1).

  • If solution: Concentrate in vacuo, redissolve in EtOAc, wash with 1M HCl (to remove excess amine), then Brine.

• Purification: Recrystallization from EtOH typically yields bright yellow/orange crystals.

Protocol B: Synthesis of Diaryl Sulfides (Thioether Formation)

Target Application: Synthesis of SERT ligands (e.g., fluorophenylthio-benzylamines).

Reagents:

• Substrate: 2-chloro-5-fluoronitrobenzene (1.0 eq)[1]

• Nucleophile: 4-Fluorothiophenol (1.05 eq)

• Base: Potassium Carbonate (

  ), anhydrous, micronized (1.2 eq)

• Solvent: DMF (anhydrous) [Concentration: 0.3 M]

Procedure:

• Preparation: In a dry flask under Nitrogen atmosphere, suspend

  in DMF.

• Thiol Addition: Add the thiol (1.05 eq) and stir at room temperature for 15 minutes to generate the thiolate anion. Note: Solution may turn yellow.

• Substrate Addition: Add 2-chloro-5-fluoronitrobenzene (1.0 eq) as a solution in minimal DMF dropwise.

  • Exotherm Warning: Thiolate substitutions are highly exothermic. Maintain temperature <30°C using a water bath if scaling up (>10g).

• Reaction: Stir at Room Temperature for 1–2 hours. Heating is rarely required for thiols due to their high nucleophilicity.

• Quench: Pour the reaction mixture into ice-water (5x reaction volume) with vigorous stirring.

• Isolation: The product will precipitate as a solid. Filter, wash with water, and dry under vacuum.

Pathway Visualization (Graphviz)

The following diagram illustrates the decision logic and mechanistic pathway, highlighting why the C-5 Fluorine is preserved.

Caption: Mechanistic pathway demonstrating the exclusive activation of the ortho-chlorine by the nitro group, rendering the meta-fluorine inert to substitution.

Troubleshooting & Critical Controls

Issue	Probable Cause	Corrective Action
Low Yield / Unreacted SM	Base too weak or solvent too non-polar.	Switch to a polar aprotic solvent (DMF, DMSO) which solvates the cation and leaves the nucleophile "naked" and more reactive.
Side Product: Hydrolysis	Wet solvent/hygroscopic base introducing .	Use anhydrous solvents and store bases ( , CsF) in a desiccator. competes with the nucleophile.
Regio-scrambling (Rare)	Benzyne mechanism activation (very harsh base).	Avoid extremely strong bases like or t-BuLi. Stick to carbonates or tertiary amines to ensure the mechanism dominates.
Darkening/Tarry Reaction	Thermal decomposition of nitro group.	Do not exceed 120°C. If high temp is needed, ensure inert atmosphere ( /Ar) to prevent oxidation side reactions.

References

• Huang, Y., et al. "Fluorinated diaryl sulfides as serotonin transporter ligands: synthesis, structure-activity relationship study, and in vivo evaluation."[3] Journal of Medicinal Chemistry 48.7 (2005): 2559-2570.[3] Citation for: Protocol regarding thioether formation and SERT ligand synthesis using this specific scaffold.

• Nguyen, T.B., et al. "Concise access to 2-aroylbenzothiazoles by redox condensation reaction between o-halonitrobenzenes, acetophenones, and elemental sulfur."[3] Organic Letters 17.10 (2015): 2562-2565.[3] Citation for: Reactivity of the ortho-chloro nitro moiety in heterocycle formation.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 67659, 2-Chloro-5-fluoronitrobenzene. (Accessed 2026-02-28). [Link] Citation for: General chemical safety and toxicity data.

Sources

• 1. 345-17-5 | 2-Chloro-5-fluoronitrobenzene - AiFChem [aifchem.com]
• 2. 2-Chloro-5-fluoronitrobenzene 99 345-17-5 [sigmaaldrich.com]
• 3. ossila.com [ossila.com]

Application Note: Accelerated Synthesis of Cyclopropoxy Anilines via Microwave-Assisted Catalysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to the rapid and efficient synthesis of cyclopropoxy anilines, a valuable structural motif in medicinal chemistry, utilizing microwave-assisted organic synthesis (MAOS). We will explore the underlying principles of microwave heating and its profound impact on accelerating palladium-catalyzed cross-coupling reactions, specifically the Buchwald-Hartwig amination and C-O bond formation. This guide offers detailed, step-by-step protocols, explains the rationale behind experimental choices, and presents data in a clear, accessible format to empower researchers in drug discovery and development.

Introduction: The Significance of Cyclopropoxy Anilines and the Need for Efficient Synthesis

Cyclopropoxy aniline moieties are increasingly incorporated into pharmaceutical candidates due to their unique conformational and electronic properties, which can enhance metabolic stability, binding affinity, and other critical drug-like characteristics. Traditional synthetic routes to these compounds often involve lengthy reaction times, harsh conditions, and can result in modest yields.

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology in chemical synthesis, offering dramatic reductions in reaction times, increased product yields, and often improved product purity.[1][2] By directly heating the reaction mixture through dielectric polarization, microwaves provide rapid and uniform heating, a stark contrast to the slower, convective heating of conventional methods.[1][3] This application note details the strategic application of MAOS to the synthesis of cyclopropoxy anilines, providing a robust and efficient alternative to classical synthetic approaches.

The Power of Microwave-Assisted Synthesis: A Paradigm Shift in Reaction Efficiency

Microwave energy accelerates chemical reactions through its direct interaction with polar molecules in the reaction mixture.[1] This leads to a rapid and uniform increase in temperature throughout the reaction medium, minimizing thermal gradients and often enabling access to higher temperatures than achievable with conventional heating in open vessels.[3] The primary advantages of MAOS include:

• Dramatically Reduced Reaction Times: Reactions that take hours or even days under conventional heating can often be completed in minutes.[2][4]

• Increased Yields and Purity: The rapid heating and shorter reaction times can minimize the formation of byproducts, leading to cleaner reaction profiles and higher isolated yields.[4]

• Enhanced Reaction Control: Modern microwave reactors allow for precise control over temperature and pressure, ensuring reproducible results.[5]

• Energy Efficiency: By heating only the reaction mixture and not the entire apparatus, microwaves offer a more energy-efficient heating method.

Synthetic Strategy: A Two-Step Approach to Cyclopropoxy Anilines

The synthesis of cyclopropoxy anilines can be efficiently achieved through a two-step sequence involving:

• Microwave-Assisted C-O Coupling: The formation of an aryl cyclopropyl ether via a palladium-catalyzed cross-coupling reaction between an appropriate aryl halide and cyclopropanol.

• Microwave-Assisted Buchwald-Hartwig Amination: The subsequent palladium-catalyzed amination of the resulting cyclopropoxy-substituted aryl halide with a suitable amine source.

This modular approach allows for the synthesis of a diverse library of cyclopropoxy anilines by varying the starting aryl halide and amine.

Detailed Experimental Protocols

4.1. Representative Synthesis of 1-Bromo-4-cyclopropoxybenzene

This protocol describes the C-O coupling of 1,4-dibromobenzene with cyclopropanol to generate the key intermediate, 1-bromo-4-cyclopropoxybenzene.

Reaction Scheme:

Materials:

• 1,4-Dibromobenzene

• Cyclopropanol

• Palladium(II) acetate (Pd(OAc)₂)

• XPhos (2-Dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl)

• Cesium carbonate (Cs₂CO₃)

• Toluene (anhydrous)

• Microwave synthesis vial (10 mL) with a magnetic stir bar

Procedure:

• To a 10 mL microwave synthesis vial, add 1,4-dibromobenzene (1.0 mmol), cesium carbonate (1.5 mmol), palladium(II) acetate (0.05 mmol), and XPhos (0.1 mmol).

• Add a magnetic stir bar to the vial.

• Evacuate and backfill the vial with an inert gas (e.g., nitrogen or argon).

• Add anhydrous toluene (5 mL) and cyclopropanol (2.0 mmol) via syringe.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at 120°C for 20 minutes with stirring.

• After the reaction is complete, allow the vial to cool to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove the catalyst and inorganic salts.

• Wash the celite pad with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 1-bromo-4-cyclopropoxybenzene.

4.2. Representative Synthesis of 4-Cyclopropoxyaniline

This protocol details the Buchwald-Hartwig amination of 1-bromo-4-cyclopropoxybenzene.

Reaction Scheme:

Materials:

• 1-Bromo-4-cyclopropoxybenzene

• Ammonia source (e.g., ammonia solution in dioxane or an ammonia surrogate)

• Palladium(II) acetate (Pd(OAc)₂)

• XPhos

• Sodium tert-butoxide (NaOtBu)

• 1,4-Dioxane (anhydrous)

• Microwave synthesis vial (10 mL) with a magnetic stir bar

Procedure:

• To a 10 mL microwave synthesis vial, add 1-bromo-4-cyclopropoxybenzene (1.0 mmol), sodium tert-butoxide (1.2 mmol), palladium(II) acetate (0.02 mmol), and XPhos (0.04 mmol).

• Add a magnetic stir bar to the vial.

• Evacuate and backfill the vial with an inert gas.

• Add anhydrous 1,4-dioxane (5 mL) and the ammonia source (e.g., a 0.5 M solution of ammonia in dioxane, 3.0 mmol).

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at 100°C for 30 minutes with stirring.

• After cooling, dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 4-cyclopropoxyaniline.

Data Presentation

Table 1: Representative Reaction Parameters and Yields

Step	Starting Material	Product	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Time (min)	Yield (%)
C-O Coupling	1,4-Dibromobenzene	1-Bromo-4-cyclopropoxybenzene	Pd(OAc)₂/XPhos	Cs₂CO₃	Toluene	120	20	75-85
C-N Coupling	1-Bromo-4-cyclopropoxybenzene	4-Cyclopropoxyaniline	Pd(OAc)₂/XPhos	NaOtBu	Dioxane	100	30	80-90

Yields are representative and may vary depending on the specific substrates and reaction scale.

Mechanistic Insights and the Role of Microwave Irradiation

The Buchwald-Hartwig amination proceeds through a catalytic cycle involving oxidative addition, amine coordination and deprotonation, and reductive elimination.[6] Microwave irradiation significantly accelerates this process by rapidly and uniformly heating the reaction mixture, thereby increasing the rate of each step in the catalytic cycle. The ability to reach temperatures above the boiling point of the solvent in a sealed vessel further enhances the reaction kinetics.

Visualization of the Synthetic Workflow

Caption: Synthetic workflow for the microwave-assisted synthesis of 4-cyclopropoxyaniline.

Conclusion

The application of microwave-assisted heating provides a rapid, efficient, and robust method for the synthesis of cyclopropoxy anilines. The protocols outlined in this application note offer a significant improvement over traditional synthetic methods, enabling researchers to accelerate their drug discovery and development programs. The modularity of the two-step approach allows for the facile generation of diverse libraries of these valuable compounds.

References

• Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Al-Masum, M., & Alalwan, H. (2020). Microwave Irradiated Palladium-Catalyzed Cascade Type Cross Coupling of Phenols and Halides for the Synthesis of Polyphenolic Ethers. International Journal of Organic Chemistry, 10, 135-143.
• Campestre, C., Keglevich, G., Kóti, J., Scotti, L., Gasbarri, C., & Angelini, G. (2020). Microwave-assisted simple synthesis of 2-anilinopyrimidines by the reaction of 2-chloro-4,6-dimethylpyrimidine with aniline derivatives. RSC Advances, 10(23), 13653–13661.
• Jamel, N. S. M., Skhirtladze, L., et al. (2024). Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. ACS Omega, 9(51), 50446–50457.
• Kazemi, M. (2020). Petro Chemistry 2020: Microwave Assisted Ethers Synthesis. Research & Reviews: Journal of Medicinal Chemistry, 7(3).
• Yadav, A. R., Mohite, S. K., & Magdum, C. S. (2020). Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. Journal of Drug Delivery and Therapeutics, 10(2-s), 113-116.

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• Shipe, W. D., Yang, F., & Zhao, Z. (2006). Convenient and general microwave-assisted protocols for the expedient synthesis of heterocycles. Heterocycles, 70, 655-689.
• Keglevich, G., & Keglevich, A. (2020). Microwave assisted synthesis of five membered nitrogen heterocycles. RSC Advances, 10(58), 35149-35166.
• Sharma, R. K., et al. (2019). Conventional and Microwave-Assisted Synthesis, Antitubercular Activity, and Molecular Docking Studies of Pyrazole and Oxadiazole Hybrids. Molecules, 24(23), 4357.
• Jamel, N. S. M., et al. (2024). Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. Kaunas University of Technology.
• Angelini, G., et al. (2020). Microwave-assisted simple synthesis of 2-anilinopyrimidines by the reaction of 2-chloro-4,6-dimethylpyrimidine with aniline derivatives. RSC Advances, 10(23), 13653-13661.
• Zhang, Y., et al. (2005). Microwave-assisted and efficient one-pot synthesis of substituted 1,2,4-triazoles. Heterocycles, 65(8), 1957-1962.
• Van der Eycken, E., & Kappe, C. O. (Eds.). (2008). Microwave-Assisted Synthesis of Heterocycles. Springer.
• Keglevich, G. (2020). Microwave assisted synthesis of five membered nitrogen heterocycles.
• Yadav, A. R., Mohite, S. K., & Magdum, C. S. (2020). Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. Journal of Drug Delivery and Therapeutics, 10(2-s), 113-116.
• Shipe, W. D., Yang, F., & Zhao, Z. (2006). Convenient and general microwave-assisted protocols for the expedient synthesis of heterocycles. LOCKSS.
• Wang, J., et al. (2017).
• Keglevich, G. (2005). Microwave-assisted and efficient one-pot synthesis of substituted 1,2,4-triazoles. Heterocycles, 65(8), 1957-1962.
• Kazemi, M. (2020). Petro Chemistry 2020: Microwave Assisted Ethers Synthesis. Research and Reviews: Journal of Medicinal Chemistry, 7(3).

• Cronicon. (2021, May 29). Microwave Assisted Organic Synthesis (MAOS) as a Green Tool for High Throughput Synthesis of NCE Libraries. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Guide: Synthesis of 2-Chloro-5-cyclopropoxyaniline

This guide provides in-depth troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Chloro-5-cyclopropoxyaniline. Our focus is on delivering field-proven insights and robust protocols to enhance yield, purity, and reproducibility.

Section 1: Overview of Synthetic Strategies

The synthesis of 2-Chloro-5-cyclopropoxyaniline typically involves the formation of a key C-N or C-O bond. The two most prevalent and effective strategies are the Buchwald-Hartwig amination and the Ullmann condensation. The choice between these routes depends on the availability of starting materials, desired scale, and tolerance of specific functional groups.

Route A: Buchwald-Hartwig Amination This palladium-catalyzed cross-coupling reaction is a powerful method for forming C-N bonds.[1] It is often the preferred route due to its milder reaction conditions and broader substrate scope compared to traditional methods.[2] The general approach involves coupling an appropriate aryl halide or sulfonate with an ammonia equivalent.

Route B: Ullmann C-O Coupling (Etherification) The Ullmann condensation is a copper-catalyzed reaction used to form aryl ethers.[3] This route would involve creating the cyclopropoxy ether bond as a key step. While historically requiring harsh conditions, modern advancements with specialized ligands have enabled milder protocols.[4]

Below is a diagram illustrating the logical workflow for selecting a synthetic strategy.

Caption: Decision workflow for synthesizing 2-Chloro-5-cyclopropoxyaniline.

Section 2: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, particularly when employing the Buchwald-Hartwig amination, which is often the more complex but versatile route.

Question: My reaction yield is consistently low or zero. What are the primary factors to investigate?

Answer: Low yield is a common issue in cross-coupling reactions and can stem from several sources. A systematic approach to troubleshooting is essential.

• Catalyst System (Palladium & Ligand): The heart of the Buchwald-Hartwig reaction is the palladium catalyst and its coordinating ligand.

  • Palladium Precursor: Ensure you are using a reliable palladium source, such as Pd(OAc)₂ or Pd₂(dba)₃. If using a Pd(II) source, it must be reduced in situ to the active Pd(0) state.[5] This reduction can sometimes be inefficient. Consider using a pre-formed Pd(0) catalyst or a palladacycle precatalyst which can activate more reliably.[6]

  • Ligand Selection & Integrity: The ligand is critical for stabilizing the catalyst and facilitating the catalytic cycle.[7] For coupling with primary amines, bulky, electron-rich biaryl phosphine ligands like BrettPhos are specifically designed and often show superior performance.[8] Ensure the ligand has not degraded due to improper storage (exposure to air or moisture).

  • Catalyst Loading: While catalyst loading is typically low (1-2 mol%), insufficient loading can lead to low conversion.[8] Conversely, excessively high loading can sometimes promote side reactions.

• Base Selection: The base deprotonates the amine nucleophile, but its choice can significantly impact the reaction.

  • Strength: Strong bases like sodium tert-butoxide (NaOt-Bu) are commonly used.[5] However, if your substrate has base-sensitive functional groups, these can cause decomposition.[8]

  • Solubility: The solubility of the base in the reaction solvent is crucial. Poorly soluble inorganic bases like K₃PO₄ or K₂CO₃ can lead to slow or incomplete reactions due to mass-transfer limitations.[9]

• Solvent and Atmosphere:

  • Solvent Purity: Solvents like toluene, dioxane, or THF must be anhydrous and deoxygenated. Water can hydrolyze the phosphine ligands and oxygen can oxidize the Pd(0) catalyst, rendering it inactive.[8]

  • Inert Atmosphere: The reaction must be performed under a strictly inert atmosphere (Argon or Nitrogen) to prevent catalyst oxidation.[8]

The following decision tree can guide your troubleshooting process for low-yield reactions.

Caption: Troubleshooting decision tree for low-yield Buchwald-Hartwig amination.

Question: I'm observing a significant amount of a side product from hydrodehalogenation (replacement of the chloro group with hydrogen). How can I prevent this?

Answer: Hydrodehalogenation is a common side reaction where the aryl halide is reduced instead of coupled. This occurs within the catalytic cycle and is often promoted by certain conditions.

• Causality: This side reaction can be facilitated by β-hydride elimination from alkoxide bases (like NaOt-Bu) or by the presence of water, which can protonate the palladium complex.

• Mitigation Strategies:

  • Base Selection: Switch from an alkoxide base to a non-nucleophilic, sterically hindered base like lithium bis(trimethylsilyl)amide (LHMDS) or an inorganic base like K₃PO₄ or Cs₂CO₃.[8]

  • Ligand Choice: Some ligands are more prone to promoting reductive elimination of the desired product over side reactions. Ensure your ligand provides good steric bulk around the palladium center.

  • Strictly Anhydrous Conditions: Ensure all reagents and the solvent are scrupulously dry to minimize sources of protons.

Question: My reaction stalls before reaching full conversion, even after extended reaction times. What is the likely cause?

Answer: Reaction stalling often points to catalyst deactivation or inhibition.

• Causality: The active Pd(0) catalyst can be deactivated during the reaction. In couplings involving aryl iodides, the generated iodide anion can form unreactive palladium-iodide bridged dimers, taking the catalyst out of the cycle.[5] While less common with chlorides, similar inhibitory effects from byproducts can occur.[9] The phosphine ligand itself can also degrade at high temperatures over long periods.

• Mitigation Strategies:

  • Use a Robust Ligand: Dialkylbiaryl phosphine ligands (the "Buchwald ligands") are specifically designed for high stability and activity, which helps prevent catalyst decomposition.[6]

  • Optimize Catalyst Loading: Sometimes, a slightly higher initial catalyst loading (e.g., moving from 1 mol% to 2 mol%) can help push the reaction to completion if slow deactivation is the issue.

  • Temperature Control: Avoid excessively high temperatures (e.g., >120 °C) for prolonged periods, as this can accelerate ligand degradation. Most Buchwald-Hartwig reactions proceed efficiently between 80-110 °C.[5]

Section 3: Frequently Asked Questions (FAQs)

1. Which is the preferred method for this synthesis: Buchwald-Hartwig or Ullmann condensation?

Both methods are viable, but the Buchwald-Hartwig amination is generally preferred for its milder conditions, higher functional group tolerance, and typically better yields with modern catalyst systems.[1] The Ullmann reaction (specifically the Goldberg variation for C-N coupling) often requires higher temperatures and stoichiometric copper, although ligand-accelerated protocols have made it more accessible.[3][4] For a research or drug development setting where reliability and substrate scope are key, the Buchwald-Hartwig approach is usually the first choice.

Feature	Buchwald-Hartwig Amination	Ullmann-Goldberg Condensation
Catalyst	Palladium (Pd)	Copper (Cu)
Typical Temp.	80 - 110 °C	120 - 210 °C (can be lower with ligands)[3]
Substrate Scope	Very Broad (Ar-Cl, Br, I, OTf)[2]	More limited, favors activated Ar-I, Ar-Br[3]
Ligands	Essential (e.g., Biaryl Phosphines)[7]	Often required for mild conditions (e.g., Phenanthrolines)[10]
Base	Strong (NaOt-Bu, LHMDS) or inorganic[5]	Typically inorganic (K₂CO₃, Cs₂CO₃)[11][12]
Key Advantage	High efficiency and mild conditions	Lower cost of catalyst (Copper vs. Palladium)

2. How do I select the optimal ligand for the Buchwald-Hartwig amination step?

Ligand selection is crucial and depends primarily on the coupling partners. The Buchwald group has developed a range of ligands, each tailored for specific applications.[6]

• For Primary Amines (like ammonia equivalents): Ligands such as BrettPhos and XPhos are excellent choices. BrettPhos, in particular, is designed for coupling primary amines and can offer selectivity over secondary amines.[8]

• General Reactivity: Bulky, electron-rich dialkylbiaryl phosphine ligands are known to accelerate the rate-limiting reductive elimination step, leading to higher turnover numbers and more efficient catalysis.[7]

3. What is the role of the base, and how does its choice impact the reaction?

The base plays a critical role in the catalytic cycle. Its primary function is to deprotonate the amine, forming the corresponding amide, which then coordinates to the palladium center.[5]

• Impact on Rate: Stronger bases (e.g., NaOt-Bu, pKaH ≈ 19) generally lead to faster reaction rates.[5]

• Impact on Side Reactions: As discussed in the troubleshooting section, the choice of base can influence side reactions like hydrodehalogenation.

• Functional Group Compatibility: The use of a strong base may be incompatible with sensitive functional groups like esters or nitro groups on the substrate.[8] In such cases, weaker inorganic bases like K₃PO₄ or Cs₂CO₃ are preferred, though this may require longer reaction times or higher temperatures.

4. What are the recommended purification techniques for 2-Chloro-5-cyclopropoxyaniline?

After aqueous workup to remove the inorganic base and salts, the crude product typically requires further purification.

• Column Chromatography: Silica gel column chromatography is the most common method. A non-polar/polar solvent system, such as a gradient of ethyl acetate in hexanes, is usually effective for separating the desired aniline product from non-polar starting materials and side products.

• Recrystallization: If the product is a solid and of sufficient purity after chromatography, recrystallization from a suitable solvent system (e.g., ethanol/water or heptane/ethyl acetate) can be used to achieve high purity.

• Acid/Base Extraction: As an amine, the product can be extracted from an organic solvent into an acidic aqueous layer (e.g., 1M HCl). The aqueous layer is then washed with an organic solvent to remove neutral impurities, followed by basification (e.g., with NaOH) to regenerate the free amine, which is then extracted back into an organic solvent.

Section 4: Recommended Experimental Protocol

This protocol describes a general procedure for the synthesis of 2-Chloro-5-cyclopropoxyaniline via Buchwald-Hartwig amination, starting from 1-bromo-2-chloro-5-cyclopropoxybenzene and an ammonia surrogate.

Protocol: Buchwald-Hartwig Amination

• Reagent Preparation:

  • 1-bromo-2-chloro-5-cyclopropoxybenzene (1.0 eq.)

  • Benzophenone imine (as an ammonia equivalent, 1.2 eq.)

  • Palladium(II) Acetate (Pd(OAc)₂, 0.02 eq., 2 mol%)

  • BrettPhos (0.04 eq., 4 mol%)

  • Sodium tert-butoxide (NaOt-Bu, 1.4 eq.)

  • Anhydrous, deoxygenated Toluene

• Reaction Setup (Under Inert Atmosphere):

  • To an oven-dried Schlenk flask, add Pd(OAc)₂, BrettPhos, and NaOt-Bu under an argon atmosphere.

  • Evacuate and backfill the flask with argon three times.

  • Add the 1-bromo-2-chloro-5-cyclopropoxybenzene and benzophenone imine to the flask.

  • Add anhydrous, deoxygenated toluene via syringe.

• Reaction Execution:

  • Heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup and Deprotection:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by adding 2M HCl (aq) and stir vigorously for 1-2 hours. This hydrolyzes the benzophenone imine protecting group.

  • Neutralize the mixture with a saturated NaHCO₃ solution until the pH is ~8.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue by silica gel flash column chromatography using a hexane/ethyl acetate gradient to afford the pure 2-Chloro-5-cyclopropoxyaniline.

References

• Entegris. Buchwald Ligands Review.

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available from: [Link]

• WuXi AppTec. (2024). How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. Chemical Insights.

• The Organic Chemistry Tutor. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. Available from: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

• Sakai, T., et al. (1976). Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds. Journal of the Chemical Society of Japan.

• Goodbrand, H. B., & Hu, N. X. (Year not specified). Ligand-Accelerated Catalysis of the Ullmann Condensation: Application to Hole Conducting Triarylamines. SciSpace. Available from: [Link]

• SynArchive. Ullmann Condensation. Available from: [Link]

• ResearchGate. (Year not specified). Unveiling the Role of Base and Additive in the Ullmann-Type of Arene-Aryl C–C Coupling Reaction. Request PDF. Available from: [Link]

• Wikipedia. Ullmann condensation. Available from: [Link]

• ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination. Reagent Guides. Available from: [Link]

• Tlili, A., et al. (2017). Mechanistic and Performance Studies on the Ligand-Promoted Ullmann Amination Reaction. ACS Catalysis. Available from: [Link]

• National Center for Biotechnology Information. Design and Synthesis of (2-(5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)cyclopropyl)methanamine as a Selective Serotonin 2C Agonist. Available from: [Link]

• Organic Chemistry Portal. Ullmann Reaction. Available from: [Link]

• National Center for Biotechnology Information. (2023). Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization. Available from: [Link]

• Organic Synthesis. Buchwald-Hartwig Coupling. Available from: [Link]

• ResearchGate. (Year not specified). Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety. Request PDF. Available from: [Link]

• Purdue University. (Year not specified). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Available from: [Link]

• ResearchGate. (Year not specified). synthesis of Cyclopropyl anilines. PDF. Available from: [Link]

• National Center for Biotechnology Information. (Year not specified). Diastereoselective synthesis of cyclopropyl sulfoxides via hydrosulfenation. Available from: [Link]

• National Center for Biotechnology Information. (Year not specified). RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. Available from: [Link]

• National Center for Biotechnology Information. (Year not specified). Origins of high catalyst loading in copper(i)-catalysed Ullmann–Goldberg C–N coupling reactions. Available from: [Link]

• ResearchGate. (2025). Design and Synthesis of Novel 2-Chloro-5-(chloromethyl)pyridine Bioactive Derivatives by Rapid and Efficient Continuous Flow Reaction Module. Available from: [Link]

• OperaChem. (2025). Ullmann coupling-An overview. Available from: [Link]

• Beilstein Journals. (2025). Emerging trends in the optimization of organic synthesis through high-throughput tools and machine learning. Available from: [Link]

• ResearchGate. (2026). Synthesis and properties of epoxy-containing poly(cyclopropylstyrenes). Available from: [Link]

• PLOS One. (2014). A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide, Their Optimization, Scope and Biological Evaluation. Available from: [Link]

• Semantic Scholar. (2025). Emerging trends in the optimization of organic synthesis through high-throughput tools and machine learning. Available from: [Link]

• Wiley Online Library. (2025). Synthesis and Characterization of 1-(1-chlorocyclopropyl)-2-(1,2,4-triazol-1-yl)ethan-1-one. Available from: [Link]

• ResearchGate. (Year not specified). Optimization of the reaction conditions for the amination of 2-chloro-5-methylpyridine with 1H-pyrazole. Available from: [Link]

• MDPI. (Year not specified). Bayesian Optimization for Chemical Synthesis in the Era of Artificial Intelligence: Advances and Applications. Available from: [Link]

• Patsnap. Preparation method of 2-chloro-5-picoline. Eureka. Available from: [Link]

• Organic Syntheses. Procedure. Available from: [Link]

• Organic Syntheses. One-Pot Preparation of Cyclic Amines from Amino Alcohols. Procedure. Available from: [Link]

• ChemRxiv. Synthesis of Trans-2-Substituted-Cyclopropylamines from α-Chloroaldehydes. Available from: [Link]

• PrepChem.com. Synthesis of A. 2-chloro-5-azidosulphonylbenzoic acid. Available from: [Link]

• Reddit. (2023). Help with synthesizing 2-chloro-5-methoxyaniline from anisole. r/chemhelp. Available from: [Link]

• Journal of Young Pharmacists. (2024). Synthesis and Biological Properties of 4-Chloro-N1-(5-Chloro-1H-Indol-1-yl)-N2-(2-Chlorophenyl) benzene-1,2-Diamine Derivatives. Available from: [Link]

• European Patent Office. Process for preparing 2-chloro-5-aminomethyl-pyridine. EP 0609811 A1. Available from: [Link]

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• 4. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. entegris.com [entegris.com]
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• 10. scispace.com [scispace.com]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. researchgate.net [researchgate.net]

Preventing cyclopropane ring opening during aniline reduction

Welcome to the Advanced Synthesis Technical Support Center.

Topic: Chemoselective Reduction of Nitroarenes Containing Cyclopropane Rings Ticket ID: #CYC-NO2-RED-001

Module 1: Executive Summary & Diagnostic

The Challenge: Reducing a nitro group (

) to an aniline ( ) in the presence of a cyclopropane ring presents a classic chemoselectivity conflict.

• Hydrogenolysis Risk: Standard catalytic hydrogenation (Pd/C +

  ) frequently cleaves cyclopropane rings, particularly if the ring is "activated" (conjugated to an aryl group or electron-withdrawing group).

• Acid Sensitivity: Cyclopropanes are susceptible to electrophilic ring opening in strong acids (e.g., HCl, AcOH), ruling out standard Béchamp (Fe/HCl) or Tin (Sn/HCl) reductions.

Diagnostic Flowchart: Use this decision tree to select the safest protocol for your specific substrate.

Figure 1: Decision matrix for selecting the reduction methodology based on substrate stability and equipment.

Module 2: Mechanistic Insights (The "Why")

To prevent ring opening, you must understand the failure modes of standard protocols.

The Failure of Palladium (Hydrogenolysis)

On a clean Palladium surface, the cyclopropane ring acts as a

-acceptor. The high ring strain (~27.5 kcal/mol) facilitates the homolytic cleavage of the C-C bond upon adsorption to the metal surface, especially if the ring is conjugated (benzylic cyclopropanes).

• Outcome: Formation of the straight-chain alkyl aniline (impurity).

• Prevention: Use Platinum (Pt) , which has a lower affinity for C-C bond insertion, or poison the catalyst (Sulfur/Vanadium) to block the highly active sites responsible for hydrogenolysis.

The Failure of Acidic Iron (Electrophilic Opening)

In a classic Béchamp reduction (Fe + HCl), the acidic medium protonates the cyclopropane ring (or the adjacent substituent), creating a transient carbocation species that relieves strain by opening.

• Outcome: Chlorinated alkyl aniline or alcohol side products.

• Prevention: Maintain a neutral to slightly buffered pH (pH 5-7). Ammonium Chloride (

  ) is the ideal buffer, providing just enough proton source for the reduction without triggering ring opening.

Module 3: Validated Protocols

Protocol A: Iron-Mediated Reduction (The "Gold Standard" for Lab Scale)

Best for: High-value intermediates, activated cyclopropanes, and labs without high-pressure equipment.

Mechanism: Electron transfer from Fe(0) surface with

acting as a mild proton donor.

Reagent	Equivalents	Role
Nitro Substrate	1.0	Reactant
Iron Powder	3.0 - 5.0	Reductant (Use -325 mesh for best kinetics)
Ammonium Chloride	5.0 - 10.0	Electrolyte & Proton Source (Buffer)
Solvent	EtOH/Water (3:1)	Solvent (Water is critical for electron transfer)

Step-by-Step Workflow:

• Dissolution: Dissolve the nitro compound in Ethanol (or MeOH/THF) in a round-bottom flask.

• Activation: Add the

  dissolved in water.[1] The mixture should be a slurry.

• Addition: Add Iron powder in one portion.

• Reaction: Heat to reflux (

  ) with vigorous stirring. Note: Mechanical stirring is preferred over magnetic due to iron clumping.

• Monitoring: Monitor by TLC/LCMS. Reaction typically completes in 1–4 hours.

  • Checkpoint: If the reaction stalls, add 1-2 eq. of fresh Fe powder and 1 mL of water.

• Workup (Crucial):

  • Cool to room temperature.[1][2][3][4][5]

  • Filter through a Celite pad to remove Iron oxide sludge. Wash the pad copiously with EtOAc or MeOH (aniline often sticks to the iron waste).

  • Concentrate filtrate; partition between EtOAc and Water.

  • Dry organic layer (

    ) and concentrate.[1]

Validation: This method typically yields >90% product with <1% ring-opened impurity [1].

Protocol B: Sulfided Platinum Hydrogenation (The "Process" Solution)

Best for: Scale-up (>100g), manufacturing, and clean impurity profiles.

Mechanism: Sulfur atoms occupy the high-energy "kink" sites on the Platinum lattice. These sites are responsible for C-C bond cleavage (hydrogenolysis) but are not required for

reduction.

Parameter	Setting	Notes
Catalyst	5% Pt(S)/C	Commercially available (e.g., Johnson Matthey B113)
Loading	1-2 wt%	Lower loading than Pd/C is usually sufficient
Pressure	5 - 10 bar (70-150 psi)	Higher pressure than Pd/C required due to poisoning
Temp	50 - 70°C	Pt is less active; heat is needed
Solvent	MeOH or EtOAc	Avoid acidic solvents

Step-by-Step Workflow:

• Inerting: Charge the autoclave with substrate, solvent, and catalyst. Purge with

  (3x).

• Pressurization: Charge

  to 5 bar.

• Heating: Heat to 50°C after pressurizing (heating without

  can degrade the catalyst surface).

• Agitation: High stir rate (>1000 rpm) is critical to overcome mass transfer limitations.

• Completion: Uptake will cease sharply.

• Filtration: Filter warm (to prevent product precipitation on catalyst) through a specialized filter (sparkler or membrane).

Module 4: Troubleshooting & FAQ

Q1: I only have Pd/C. Can I still do this?

• Technically, yes, but risky. You must "poison" the Pd/C in situ.

• Fix: Add 0.1 - 0.5 equivalents of Diphenylsulfide or Thiphene to the reaction mixture before adding

  . This mimics the Pt(S) effect.

• Warning: This significantly slows the reaction.[6] You may need to increase pressure.[7]

Q2: The Iron reaction is stalling at the hydroxylamine (

) intermediate.

• Cause: Insufficient proton source or "glazed" iron surface.

• Fix: Add 2-3 mL of water and increase the temperature. If that fails, add a catalytic amount (5 mol%) of

  , which accelerates electron transfer [2].

Q3: My product is trapped in the Iron sludge.

• Fix: Do not just wash with solvent. Resuspend the iron filter cake in 10% MeOH/DCM with 1%

  and stir for 20 minutes, then re-filter. The basicity helps desorb the aniline.

Module 5: Pathway Visualization

The following diagram illustrates the competing pathways and how the recommended protocols divert the flux toward the desired product.

Figure 2: Kinetic pathways showing how buffered chemical reduction and poisoned hydrogenation avoid the "Red Zones" of ring opening.

References

• Ramadas, K., & Srinivasan, N. (1992).[3] Iron-Ammonium Chloride - A Convenient and Inexpensive Reductant for the Chemoselective Reduction of Nitro Compounds.[5] Synthetic Communications, 22(22), 3189–3195.[3] Link

• Chandrappa, S., et al. (2010).[4] An Efficient Fe/CaCl2 System for the Reduction of Nitroarenes. Synlett, 2010(20), 3019-3022. Link

• Blaser, H. U., et al. (2003). Selective Hydrogenation for Fine Chemicals: Recent Trends and New Developments. Advanced Synthesis & Catalysis, 345(1‐2), 103-144. Link

• Stratakis, M. (2016). Catalytic Selective Reduction of Nitroarenes.[4][8][9] In Arene Chemistry: Reaction Mechanisms and Methods for Aromatic Compounds. Wiley-VCH. Link

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• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. Amine synthesis by nitro compound reduction [organic-chemistry.org]
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• 6. thieme-connect.com [thieme-connect.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Unprecedentedly high activity and selectivity for hydrogenation of nitroarenes with single atomic Co1-N3P1 sites - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-Chloro-5-cyclopropoxyaniline and its Intermediates

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 2-Chloro-5-cyclopropoxyaniline and its related intermediates. We will address common challenges and provide robust, field-proven protocols to ensure the highest possible purity of your compounds.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the purification of substituted anilines like 2-Chloro-5-cyclopropoxyaniline.

Q1: My crude 2-Chloro-5-cyclopropoxyaniline is a dark brown or reddish oil/solid. What causes this discoloration and how can I fix it?

A1: Discoloration in anilines is almost always due to oxidation.[1] The aniline functional group is susceptible to air and light, leading to the formation of highly colored polymeric materials and quinone-like impurities.[1] This is a common observation, where a freshly distilled, colorless aniline turns dark upon standing.

Here are effective decolorization strategies:

• Activated Carbon Treatment: During recrystallization, add a small amount (typically 1-2% w/w) of activated charcoal to the hot, dissolved solution. The charcoal's high surface area effectively adsorbs the colored polymeric impurities. The charcoal is then removed via hot filtration through a pad of Celite.[1]

• Vacuum Distillation: This is a highly effective method for separating the desired aniline from non-volatile, colored impurities and baseline material. Given that many substituted anilines have high boiling points, performing the distillation under reduced pressure is crucial to prevent thermal degradation.[1]

• Column Chromatography: For smaller scales or when distillation is not feasible, passing the crude material through a plug of silica gel or a full chromatography column can separate the less polar desired product from the highly polar, colored impurities that will remain adsorbed at the top of the column.[1][2]

Q2: I am struggling to separate my target compound from unreacted starting materials. What is the most efficient way to do this?

A2: The basicity of the aniline group provides a straightforward method for separation from neutral or acidic impurities via acid-base extraction.

By washing an organic solution of your crude product (e.g., in ethyl acetate or dichloromethane) with a dilute aqueous acid like 1M HCl, the basic 2-Chloro-5-cyclopropoxyaniline will be protonated to form its anilinium salt.[3][4] This salt is water-soluble and will partition into the aqueous layer, leaving unreacted neutral starting materials or by-products in the organic layer. The aqueous layer can then be isolated, basified (e.g., with 1M NaOH) to regenerate the free aniline, and then extracted back into an organic solvent.[1] This technique is highly effective for removing large quantities of non-basic impurities.

Q3: During my workup, I've formed a persistent emulsion between the organic and aqueous layers. How can I break it?

A3: Emulsions are common when working with amine-containing compounds, especially during acid-base extractions.[3] Here are several techniques to break an emulsion:

• Add Brine: Wash the mixture with a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which helps to force the separation of the two layers.[3]

• Gentle Swirling & Patience: Sometimes, simply allowing the separatory funnel to stand undisturbed for a period can resolve the emulsion. Gentle swirling, rather than vigorous shaking, can also help.[3]

• Filtration: For stubborn emulsions, filtering the entire mixture through a pad of Celite or glass wool can physically disrupt the emulsified droplets.[3]

Q4: I'm performing a recrystallization, but my compound is "oiling out" instead of forming crystals. What should I do?

A4: "Oiling out" occurs when the dissolved compound separates from the solution as a liquid instead of a solid. This often happens when the solution is cooled too quickly or when the boiling point of the solvent is higher than the melting point of the solute.[5] The resulting oil can trap impurities, defeating the purpose of recrystallization.[5]

To resolve this:

• Slow Down Cooling: Allow the solution to cool to room temperature slowly before moving it to an ice bath.

• Add More Solvent: Re-heat the solution until the oil redissolves, then add a small amount of additional hot solvent to ensure the solution is no longer supersaturated.

• Change Solvents: Select a solvent with a lower boiling point or use a co-solvent system. For instance, dissolving the compound in a minimal amount of a "good" solvent (like hot ethanol) and then adding a "poor" solvent (like hot water) dropwise until the solution becomes slightly cloudy can often promote proper crystal formation upon cooling.[5]

Purification Strategy & Workflow Visualization

The choice of purification method depends on the scale of the reaction and the nature of the impurities. The following diagram outlines a general decision-making workflow.

Caption: Decision workflow for selecting a purification method.

Detailed Experimental Protocols

Protocol 1: Recrystallization

Recrystallization is ideal for purifying solid products with a small amount of impurities.[2] The key is selecting a solvent (or solvent system) where the compound is highly soluble at high temperatures but sparingly soluble at low temperatures.

Step-by-Step Methodology:

• Solvent Selection: Test the solubility of a small sample of your crude product in various solvents (e.g., ethanol, methanol, hexane, toluene, or mixtures like ethanol/water). For anilines, alcohols and hydrocarbon solvents are often effective.[2]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to just dissolve the solid completely.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal, and keep the solution hot for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove insoluble impurities and charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[5]

• Isolation: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 2: Flash Column Chromatography

Column chromatography is a powerful technique for separating compounds based on their differential adsorption to a stationary phase.[6][7] It is particularly useful for purifying oils or for separating mixtures of compounds with different polarities.[8]

Caption: Step-by-step workflow for flash column chromatography.

Step-by-Step Methodology:

• Stationary and Mobile Phase Selection: Silica gel is the most common stationary phase for purifying substituted anilines.[2][7] The mobile phase (eluent) is typically a mixture of a non-polar solvent (e.g., hexane) and a more polar solvent (e.g., ethyl acetate). The optimal ratio is determined by thin-layer chromatography (TLC) to achieve a retention factor (Rf) of ~0.3 for the desired compound.[6]

• Column Packing: Prepare a slurry of silica gel in the mobile phase and pour it into the column. Allow the silica to settle, and then gently tap the column to ensure uniform packing without air bubbles.[8]

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase and carefully load it onto the top of the silica gel bed.[2]

• Elution: Add the mobile phase to the top of the column and apply positive pressure (using air or nitrogen) to force the solvent through the column. The compounds will separate as they travel down the column, with less polar compounds eluting first.[8]

• Fraction Collection: Collect the eluent in a series of test tubes.

• Analysis and Isolation: Spot each fraction on a TLC plate to identify which ones contain the pure product. Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 2-Chloro-5-cyclopropoxyaniline.[1]

Protocol 3: Acid-Base Extraction

This liquid-liquid extraction technique is excellent for separating basic compounds like anilines from neutral or acidic impurities.[1]

Caption: Workflow for purification via acid-base extraction.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent such as ethyl acetate or dichloromethane.

• Acidic Wash: Transfer the organic solution to a separatory funnel and add an equal volume of 1M aqueous HCl. Stopper the funnel and shake vigorously, venting frequently.[3]

• Phase Separation: Allow the layers to separate. The protonated aniline salt will be in the aqueous layer. Drain the lower aqueous layer. Repeat the extraction of the organic layer with fresh 1M HCl to ensure complete removal of the aniline.[1]

• Liberation of Free Aniline: Combine the acidic aqueous extracts in a flask and cool in an ice bath. Slowly add 1M NaOH solution with stirring until the solution is strongly basic (pH > 10). The free aniline will precipitate or form an oily layer.

• Back-Extraction: Transfer the basified aqueous solution to a clean separatory funnel and extract it three times with fresh portions of an organic solvent (e.g., ethyl acetate).

• Final Workup: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the purified 2-Chloro-5-cyclopropoxyaniline.[1]

Data Summary for Analogous Compounds

While specific data for 2-Chloro-5-cyclopropoxyaniline is proprietary, the following table provides typical parameters and results for the purification of structurally similar chloroanilines, which can serve as a starting point for method development.

Purification Method	Compound Example	Parameters	Purity Achieved (%)	Typical Yield (%)
Recrystallization	5-Chloro-2-nitroaniline	Solvent: Methanol	>99	~90
Recrystallization	4-Chloro-2-methylaniline	Solvent: Hexane	>99	~80
Column Chromatography	2,4-Dichloroaniline	Stationary Phase: Silica GelMobile Phase: Hexane/Ethyl Acetate (9:1)	>99	~95
Column Chromatography	3-Chloroaniline	Stationary Phase: AluminaMobile Phase: Dichloromethane	>99	~92
Vacuum Distillation	Aniline (general)	Pressure: 20 mmHgBoiling Point: 72 °C (vs. 184 °C at 760 mmHg)	>99.5	>90

Data compiled from analogous compound purification guides.[1][2]

References

• Technical Support Center: Purification of Substituted Anilines. Benchchem.
• Technical Support Center: Workup Procedures for Reactions Involving Substituted Anilines. Benchchem.
• Technical Support Center: Recrystallization of Substituted Anilines. Benchchem.

• How do I remove aniline from the reaction mixture?. ResearchGate. Available from: [Link]

• Protonating very hydrophobic anilines into hydrophilic aniliniums (when HCl doesn't work). Reddit. Available from: [Link]

• Column chromatography. Columbia University. Available from: [Link]

• Application Notes and Protocols for the Purification of 5-Chloro-2-(propan-2-yl)aniline. Benchchem.

• Isolation And Purification Of Substance By Column Chromatography. ResearchGate. Available from: [Link]

• Column Chromatography in Pharmaceutical Analysis. Research and Reviews. Available from: [Link]

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• 7. rroij.com [rroij.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Purification of 5-Cyclopropoxy-2-chloroaniline

Welcome to the technical support center for the purification of 5-cyclopropoxy-2-chloroaniline. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in obtaining this key intermediate in a highly pure form. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to address the common issue of regioisomer contamination.

Introduction: The Challenge of Regioisomers

The synthesis of 5-cyclopropoxy-2-chloroaniline can often lead to the formation of structural isomers, known as regioisomers. These isomers have the same molecular formula but differ in the arrangement of substituents on the aniline ring. Due to their similar physical and chemical properties, separating these regioisomers from the desired product can be a significant purification challenge.[1][2] This guide will equip you with the knowledge and techniques to effectively remove these impurities.

Frequently Asked Questions (FAQs)

Q1: What are the likely regioisomeric impurities in my crude 5-cyclopropoxy-2-chloroaniline?

A1: Based on common synthetic routes, the primary regioisomeric impurities are likely to be other chloro-cyclopropoxy-aniline isomers. The exact identity of these will depend on the starting materials and reaction conditions. For instance, if starting from a substituted chloronitrobenzene, incomplete regioselectivity during the nitration or amination steps can lead to a mixture of isomers.

Q2: My initial purification by recrystallization isn't improving the purity significantly. Why?

A2: Regioisomers often have very similar polarities and crystal packing abilities, making them difficult to separate by simple recrystallization.[2] If the isomers co-crystallize with your desired product, you will see minimal improvement in purity. In such cases, a more powerful separation technique like column chromatography is necessary.

Q3: I'm observing degradation of my aniline compound on silica gel during column chromatography. What can I do?

A3: Anilines can be sensitive to the acidic nature of standard silica gel, leading to degradation.[1] This is often seen as streaking on a TLC plate or a lower-than-expected yield from the column. To mitigate this, you can neutralize the silica gel by adding a small percentage of a non-polar amine, such as triethylamine (typically 0.5-1%), to your eluent system.[1] Alternatively, using a less acidic stationary phase like alumina can be beneficial.

Q4: How can I effectively monitor the separation of these closely-related isomers during chromatography?

A4: Thin Layer Chromatography (TLC) is your primary tool. To get good separation of spots for closely related isomers, you may need to test several different solvent systems. A good starting point is a mixture of a non-polar solvent like hexane and a moderately polar solvent like ethyl acetate.[1][3] If the spots are still too close, try other solvent combinations or use a different stationary phase for your TLC plates, such as alumina or a phenyl-bonded phase. High-Performance Liquid Chromatography (HPLC) offers higher resolution and is an excellent tool for both monitoring and purification.[2][4]

Troubleshooting Guide: Step-by-Step Purification Strategies

This section provides a logical workflow for tackling the purification of crude 5-cyclopropoxy-2-chloroaniline.

Caption: A workflow diagram for the purification of 5-cyclopropoxy-2-chloroaniline.

Experimental Protocols

Protocol 1: Recrystallization of Substituted Anilines

This protocol provides a general guideline for recrystallization. The choice of solvent is critical and must be determined experimentally.

Materials:

• Crude 5-cyclopropoxy-2-chloroaniline

• Candidate solvents (e.g., ethanol, methanol, hexane, or a mixture like ethanol/water)[5]

• Erlenmeyer flask

• Heating source (hot plate)

• Ice bath

• Vacuum filtration apparatus (Büchner funnel, filter flask)

Procedure:

• Solvent Selection: In a small test tube, add a small amount of your crude product and a few drops of the candidate solvent. Observe the solubility at room temperature and upon heating. A good recrystallization solvent will dissolve the compound when hot but not at room temperature.[5]

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in a minimal amount of the chosen hot solvent.[6]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration to remove them.[6]

• Crystallization: Allow the solution to cool slowly to room temperature. Once crystals begin to form, place the flask in an ice bath to maximize the yield.[6]

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent.[2][5]

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Column Chromatography of Chloroanilines

This protocol is a general procedure for separating regioisomers using column chromatography.

Materials:

• Crude 5-cyclopropoxy-2-chloroaniline

• Silica gel or alumina

• Eluent (e.g., a mixture of hexane and ethyl acetate)

• Triethylamine (optional)

• Chromatography column

• Collection tubes

Procedure:

• Solvent System Selection: Use TLC to determine the optimal eluent. The ideal solvent system will give your desired product an Rf value of approximately 0.25-0.35 and show good separation from impurities.[1]

• Column Packing: Prepare a slurry of the stationary phase (silica gel or alumina) in the non-polar component of your eluent and pour it into the column. Allow it to pack evenly.[1][6]

• Sample Loading: Dissolve the crude product in a minimum amount of the eluent and carefully load it onto the top of the column.[6]

• Elution: Begin eluting with your chosen solvent system, collecting fractions in separate tubes.[2]

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain your pure product.[2][6]

• Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 5-cyclopropoxy-2-chloroaniline.[3][6]

Data Presentation

The following table provides a general expectation for purity and yield based on the chosen purification method for similar substituted anilines.

Purification Method	Stationary Phase	Mobile Phase/Solvent	Expected Purity	Expected Yield
Recrystallization	N/A	Ethanol/Water	>98%	85-90%
Column Chromatography	Silica Gel	Hexane/Ethyl Acetate (9:1)	>99%	~95%
Column Chromatography	Alumina	Dichloromethane	>99%	~92%

Note: These values are based on data for structurally related compounds and may vary for 5-cyclopropoxy-2-chloroaniline.[6]

Caption: A decision tree for selecting a purification method for 5-cyclopropoxy-2-chloroaniline.

References

• BenchChem. (n.d.). Technical Support Center: Recrystallization of Substituted Anilines.
• Journal of Chromatography A. (1999). Optimization of the separation of mono- and dichloroanilines in ion interaction high-performance liquid chromatography.
• ACS Publications. (2011). Radial Chromatography for the Separation of Nitroaniline Isomers. Journal of Chemical Education.
• RSC Publishing. (n.d.). Gas-liquid chromatographic separation of toluidine, chloroaniline and dichloroaniline isomers on various stationary phases including heteroaromatic compounds. Analyst.
• RSC Publishing. (n.d.). Gas - Liquid Chromatographic Separation of Toluidine, Chloroaniline and Dichloroaniline Isomers on Various Stationary Phase.
• BenchChem. (n.d.). Technical Support Center: Purification of Substituted Anilines.
• BenchChem. (n.d.). Technical Support Center: Purification of Halogenated Aniline Compounds.
• MACHEREY-NAGEL. (2011). Separation of chloro- and nitroaniline regioisomeres.
• BenchChem. (n.d.). Application Notes and Protocols for the Purification of 5-Chloro-2-(propan-2-yl)aniline.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Optimization of the separation of mono- and dichloroanilines in ion interaction high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Stability of 2-Chloro-5-cyclopropoxyaniline under acidic conditions

A Guide for Researchers, Scientists, and Drug Development Professionals on the Stability of 2-Chloro-5-cyclopropoxyaniline under Acidic Conditions.

Introduction

Welcome to the technical support center for 2-Chloro-5-cyclopropoxyaniline. As a Senior Application Scientist, I've designed this guide to provide in-depth, practical insights into the handling and stability of this compound, particularly when used in acidic environments. This document moves beyond standard data sheets to explain the chemical principles governing its stability, helping you anticipate challenges, troubleshoot experiments, and ensure the integrity of your results. While specific peer-reviewed stability studies on this exact molecule are not extensively published, the following guidance is grounded in the well-established chemical behaviors of its core functional groups: anilines, aryl ethers, and halogenated aromatics.

Frequently Asked Questions (FAQs)

Here we address the most common questions regarding the stability of 2-Chloro-5-cyclopropoxyaniline.

Q1: What is the primary stability concern when exposing 2-Chloro-5-cyclopropoxyaniline to acidic conditions?

The primary and most immediate event is the protonation of the aniline nitrogen. Anilines are basic, and in the presence of an acid, the lone pair of electrons on the nitrogen will accept a proton to form an anilinium salt. This conversion significantly alters the molecule's physical properties, most notably increasing its polarity and water solubility. While this is a reversible chemical reaction, the resulting anilinium ion may be more susceptible to subsequent degradation, especially under harsh conditions.

Q2: Can the cyclopropoxy ether group degrade in acid?

Yes, this is a significant secondary concern. While ethers are generally stable, the cyclopropoxy group, being part of a strained three-membered ring, and its linkage to the aromatic system can be susceptible to acid-catalyzed cleavage. This reaction is typically much slower than aniline protonation and is highly dependent on the acid strength, temperature, and presence of water. Strong, concentrated acids (e.g., H₂SO₄, HCl) and elevated temperatures can promote the hydrolysis of the ether bond, leading to the formation of 2-chloro-5-hydroxyaniline.

Q3: At what pH should I become concerned about degradation?

Significant decomposition is a risk in strongly acidic environments. Drawing parallels from similar chloro-substituted aromatic compounds, which show marked instability at very low pH, it is advisable to exercise caution in any medium with a pH below 4.[1] At this pH, the aniline moiety will be almost entirely in its protonated anilinium form. The rate of ether hydrolysis will increase significantly as the pH drops further, especially at pH < 2.

Q4: What are the recommended storage and handling conditions for this compound?

For optimal stability, 2-Chloro-5-cyclopropoxyaniline should be handled and stored with care:

• Solid Form: Store in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light and air.[2][3]

• Solutions: For long-term storage, solutions in aprotic organic solvents are preferred. If an acidic aqueous solution is required for an experiment, it should be prepared fresh, used immediately, and maintained at a low temperature (0-5 °C) to minimize degradation.

Troubleshooting Guide

This section provides solutions for specific issues you may encounter during your experiments.

Issue 1: An unexpected, more polar byproduct appears in my HPLC/LC-MS analysis following an acidic reaction or workup.

• Probable Cause: This is a classic sign of acid-catalyzed hydrolysis of the cyclopropoxy ether. The resulting phenol (2-chloro-5-hydroxyaniline) is significantly more polar than the parent compound and will thus have a shorter retention time on a reverse-phase HPLC column.

• Troubleshooting Steps:

  • Minimize Acid Exposure: Reduce the time the compound spends in the acidic medium to the absolute minimum required for the reaction.

  • Lower the Temperature: Perform the acidic step at the lowest possible temperature. Hydrolysis reactions are often accelerated by heat.[4]

  • Use a Milder Acid: If the chemistry permits, substitute strong acids like HCl or H₂SO₄ with weaker organic acids such as acetic acid or formic acid.

  • Consider Anhydrous Conditions: If water is not essential for the reaction, using a non-aqueous acid source (e.g., HCl in dioxane) can prevent hydrolysis.[4]

Issue 2: My reaction yield is very low after an acidic step and aqueous extraction.

• Probable Cause: The issue may not be degradation but a physical loss of the product. In its protonated anilinium salt form, the compound is highly water-soluble and will preferentially partition into the aqueous layer during an extraction with a non-polar organic solvent.

• Troubleshooting Steps:

  • Neutralize Before Extraction: Before performing the organic extraction, carefully neutralize the acidic aqueous solution with a suitable base (e.g., sodium bicarbonate, sodium carbonate, or a dilute NaOH solution) until the pH is basic (pH 8-10).

  • Verify pH: Use pH paper or a calibrated pH meter to confirm the aqueous layer is basic before proceeding with the extraction. This ensures the compound is in its neutral, less water-soluble free-base form.

  • Choose an Appropriate Solvent: Use a moderately polar, water-immiscible organic solvent like ethyl acetate or dichloromethane for efficient extraction of the free base.

Issue 3: The compound or reaction mixture changes color upon adding acid.

• Probable Cause: The formation of the anilinium salt alters the electronic structure of the molecule, which can change its chromophore and thus its color. This is often a reversible process. However, anilines are also susceptible to oxidation, which can be exacerbated by acidic conditions and exposure to air, leading to the formation of colored, often polymeric, impurities.

• Troubleshooting Steps:

  • Use an Inert Atmosphere: To prevent oxidation, conduct the reaction under an inert atmosphere of nitrogen or argon.[4]

  • Degas Solvents: Use solvents that have been degassed to remove dissolved oxygen.

  • Check for Reversibility: After observing the color change, take a small aliquot of the reaction mixture and neutralize it. If the original color returns, the change was likely due to salt formation. If a dark, persistent color remains, oxidative degradation has likely occurred.

Data Summary: Stability Profile

Parameter	Recommended Condition	Condition to Avoid	Rationale
pH	> 6 (for storage/workup)	< 4 (especially < 2)	Prevents aniline protonation and minimizes risk of ether hydrolysis.[1]
Temperature	< 25 °C; 0-5 °C for acidic steps	> 40 °C in acidic media	Higher temperatures significantly accelerate acid-catalyzed degradation.[4]
Acid Type	Acetic Acid, Formic Acid	Conc. HCl, Conc. H₂SO₄	Milder acids are less likely to promote ether cleavage.
Atmosphere	Inert (Nitrogen, Argon)	Air	Anilines are susceptible to oxidation, which can be enhanced by acid.[2]
Solvent	Aprotic organic solvents	Aqueous acid (for prolonged use)	Water is a reactant in the hydrolysis degradation pathway.

Experimental Protocols & Visualizations

Protocol 1: Stability Assessment by Reverse-Phase HPLC

This protocol allows for the quantitative monitoring of 2-Chloro-5-cyclopropoxyaniline and the detection of its potential degradation product, 2-chloro-5-hydroxyaniline.

1. Preparation of Solutions:

• Prepare a 1 mg/mL stock solution of 2-Chloro-5-cyclopropoxyaniline in acetonitrile.
• Prepare acidic solutions at the desired pH (e.g., pH 1 with 0.1M HCl, pH 4 with acetate buffer).
• Prepare a quenching solution (e.g., 1M Tris buffer, pH 8) to neutralize the reaction.

2. Stability Experiment:

• At time t=0, add a known volume of the stock solution to the acidic medium, vortex, and immediately withdraw an aliquot.
• Immediately quench the aliquot with an equal volume of the quenching solution.
• Incubate the remaining acidic solution at the desired temperature (e.g., 25 °C or 40 °C).
• Withdraw and quench aliquots at subsequent time points (e.g., 1, 2, 4, 8, 24 hours).

3. HPLC Analysis:

• Column: C18, 4.6 x 150 mm, 5 µm
• Mobile Phase: A: 0.1% Formic Acid in Water, B: 0.1% Formic Acid in Acetonitrile
• Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions.
• Flow Rate: 1.0 mL/min
• Column Temperature: 30 °C
• Detection: UV at 254 nm
• Injection Volume: 10 µL

4. Data Analysis:

• Monitor the peak area of the parent compound over time. A decrease indicates degradation.
• Look for the appearance of new peaks, particularly at earlier retention times, which may correspond to more polar degradation products.

Diagram 1: Troubleshooting Workflow

Caption: Troubleshooting workflow for issues with 2-Chloro-5-cyclopropoxyaniline.

Diagram 2: Potential Acid-Catalyzed Degradation Pathway

Caption: Potential degradation pathway via acid-catalyzed ether hydrolysis.

References

• Aldrich - 102024 Safety Data Sheet. (2025, November 6).
• Fisher Scientific Safety Data Sheet for 2-Chloroaniline. (2025, December 22).
• Tokyo Chemical Industry Safety Data Sheet for 5-Chloro-2-nitroaniline. (2023, March 4).
• Synquest Labs Safety Data Sheet for 2-Chloro-5-propylpyrimidine. (2018, February 16).
• ECHEMI Safety Data Sheet for 2-Chloro-5-nitroaniline. (n.d.).
• Cui, W., & Loeppky, R. N. (2001). Synthesis of Cyclopropyl anilines. Tetrahedron, 57, 2953.
• BenchChem Technical Support on Stability of 2-Chloro-8-iodoquinoxaline. (2025).
• Google Patents, CN109765305B. (n.d.). High performance liquid detection method for 2-chloroethylamine hydrochloride.
• Eldin, M. et al. (2009). Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals. LCGC Europe. Discusses analytical techniques like GC-MS and HPLC for detecting impurities.
• Sigma-Aldrich Technical Service. (n.d.).
• Pai, N. R., et al. (2010). An efficient synthesis of neuroleptic drugs under microwave irradiation. Journal of Chemical and Pharmaceutical Research, 2(5), 506-517.
• ResearchGate, Bacterial degradation pathway for 2-chloro-5-nitrophenol. (n.d.).
• Tarasiuk, A., Skierski, J., & Kazimierczuk, Z. (1994). Stability of 2-chloro-2'-deoxyadenosine at various pH and temperature. Archivum Immunologiae et Therapiae Experimentalis, 42(1), 13-5.
• Arkivoc, Identification and synthesis of impurities formed during sertindole preparation. (2011).
• PubMed Central, Design and Synthesis of...a Selective Serotonin 2C Agonist. (n.d.).
• Khan, F., et al. (2013). Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1. PLOS One, 8(4), e62178.
• Maslarska, V., et al. (2022). Development and validation of an RP-HPLC method for analysis of...impurities under different pH. ResearchGate. Provides a relevant example of an HPLC method for stability testing of a complex molecule under various pH conditions.
• Scilit, The determination of stability constants for...chloro complexes...in acid solution. (1974).
• Semantic Scholar, Trace Level Quantification of...Genotoxic Impurity. (2015). Describes sensitive LC-MS/MS methods for detecting trace impurities in pharmaceutical ingredients.

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• 2. fishersci.com [fishersci.com]
• 3. echemi.com [echemi.com]
• 4. benchchem.com [benchchem.com]

Technical Support Hub: Optimizing Mitsunobu Reaction for Cyclopropyl Ether Formation

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Synthesis of Cyclopropyl-bearing Ethers via Mitsunobu Protocol

Core Directive & Scope Definition

CRITICAL DISTINCTION: Before proceeding, we must define the chemical reality of "cyclopropyl ether formation" in this context.

• Direct Substitution on Cyclopropane Ring: The Mitsunobu reaction (an

  process) is mechanistically impossible directly on a cyclopropanol hydroxyl group. The geometric strain prevents the formation of the required backside attack transition state. If your target is R-O-Cyclopropyl, stop here; you require Chan-Lam or Ullmann coupling.

• Target of this Guide: This guide optimizes the formation of cyclopropylmethyl ethers (primary) and

  -cyclopropyl ethers (secondary), where the cyclopropyl group is adjacent to the reaction center.

The Challenge: While primary cyclopropylmethanols react well, secondary

-cyclopropyl alcohols present a "Perfect Storm" of difficulties:

• Steric Bulk: The Walsh orbitals of the cyclopropane ring create significant effective steric bulk, hindering the approach of the pronucleophile.

• Rearrangement Risk: If the concerted

  mechanism stalls, the activated oxyphosphonium intermediate may ionize to a cyclopropylcarbinyl cation, leading to rapid rearrangement (ring opening) to homoallyl or cyclobutyl byproducts.

Reagent Selection Matrix (The "Engine")

Standard DEAD/PPh3 protocols often fail with hindered cyclopropyl substrates. Use this matrix to select the correct "engine" for your reaction.

Substrate Class	Steric Profile	Recommended Oxidant	Recommended Phosphine	Why?
Cyclopropylmethanol	Low	DIAD	PPh3	Standard, cost-effective. DIAD is preferred over DEAD for liquid byproduct handling.
-Cyclopropyl Ethanol	Medium	ADDP	PBu3	ADDP (1,1'-(azodicarbonyl)dipiperidine) is more stable; PBu3 is more nucleophilic, speeding up betaine formation.
Hindered/Tertiary -Cyclopropyl	High	CMBP	(Self-contained)	CMBP (Cyanomethylenetributylphosphorane) mimics the betaine but drives kinetics faster for difficult substrates.
Acid-Sensitive Substrate	N/A	ADDP	PBu3	Allows reaction at lower temperatures; avoids harsh acidic spikes common with degrading DEAD.

Troubleshooting & Optimization (FAQ Format)

Issue 1: "I'm seeing zero conversion with my secondary cyclopropyl alcohol."

Diagnosis: The "Betaine Stall". In hindered systems, the bulky phosphonium intermediate forms, but the pronucleophile (phenol/acid) cannot penetrate the steric wall of the cyclopropyl group to displace it. Solution:

• Switch to ADDP/PBu3: The tributylphosphine is smaller and more nucleophilic than triphenylphosphine, creating a more reactive oxyphosphonium species.

• Sonication: Apply ultrasound (40 kHz) during the addition phase. This disrupts aggregates and improves mass transfer in the viscous betaine mixture.

• Order of Addition: Do not use the standard "add DEAD last" method. Instead, pre-form the betaine (Phosphine + Azodicarboxylate) at 0°C, stir for 20 mins, then add the alcohol and nucleophile mixture. This prevents the alcohol from chelating the reagents unproductively.

Issue 2: "My product contains a homoallyl ether instead of the cyclopropyl ring."

Diagnosis: The "

Leak". Your reaction is too slow. The concerted pathway failed, allowing the oxyphosphonium intermediate to ionize. The resulting cyclopropylcarbinyl cation rapidly rearranged (ring opened). Solution:

• Increase Nucleophile Acidity: If your phenol/acid has a pKa > 11, it is too slow. Add a co-solvent like Toluene to stabilize the transition state, or switch to a more acidic pronucleophile if possible.

• Lower Temperature: Run the reaction at -10°C to 0°C. Ionization (

  ) has a higher activation energy than the concerted ; cooling suppresses the rearrangement pathway.

• Dry Solvents: Water acts as a competing nucleophile and can trigger hydrolysis/rearrangement. Ensure THF is distilled or from a fresh SPS (Solvent Purification System).

Issue 3: "I cannot separate the phosphine oxide from my product."

Diagnosis: Co-elution. Cyclopropyl ethers are often lipophilic, co-eluting with Triphenylphosphine oxide (TPPO). Solution:

• Use Polymer-Supported TPP (PS-PPh3): The oxide remains on the bead. Filtration removes it instantly.

• Magnesium Chloride Wash: If using standard PPh3, wash the crude reaction mixture with saturated

  solution. This forms a complex with TPPO that is insoluble in ether/hexane.

Visualizing the Pathway

The following diagram illustrates the critical decision points between the desired concerted pathway and the fatal rearrangement pathway.

Caption: Kinetic competition between the desired SN2 inversion and the undesired cyclopropylcarbinyl rearrangement.

Optimized Experimental Protocol (The "Gold Standard")

Target: Synthesis of a hindered

-cyclopropyl aryl ether. Reagents: ADDP (1.5 eq), PBu3 (1.5 eq), Phenol (1.2 eq), Alcohol (1.0 eq).

• Preparation: Flame-dry a 2-neck round bottom flask under Argon.

• Betaine Formation: Dissolve ADDP (1.5 eq) and Tributylphosphine (PBu3, 1.5 eq) in anhydrous THF (0.1 M concentration relative to alcohol) at 0°C. Stir for 20 minutes until a milky/yellow suspension forms.

  • Note: PBu3 is pyrophoric; handle with strict air-free technique.

• Substrate Addition: Mix the cyclopropyl alcohol (1.0 eq) and the phenol (1.2 eq) in a separate vial with minimal THF. Add this solution dropwise to the betaine mixture at 0°C over 15 minutes.

• Reaction: Allow to warm to Room Temperature (25°C). Stir for 12-24 hours.

  • Checkpoint: Monitor by TLC.[1][2] If starting material remains after 24h, heat to 40°C. Do not exceed 60°C to prevent rearrangement.

• Workup: Dilute with Et2O/Hexanes (1:1). The reduced ADDP byproduct (hydrazine) will precipitate. Filter off the solid.[3]

• Purification: Concentrate the filtrate. Run Flash Column Chromatography. (Note: PBu3 oxide is water-soluble; an aqueous wash can remove significant amounts before the column).

References

• Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis.

• Tsunoda, T., Yamamiya, Y., & Itô, S. (1995). 1,1'-(Azodicarbonyl)dipiperidine-Tributylphosphine (ADDP-PBu3): A New Reagent System for Mitsunobu Reaction. Tetrahedron Letters.

• Dandapani, S., & Curran, D. P. (2004). Separation-Friendly Mitsunobu Reagents.[4] Chemistry – A European Journal.

• Roberts, J. D., & Mazur, R. H. (1951). The Nature of the Intermediate in the Solvolysis of Cyclopropylcarbinyl Derivatives. Journal of the American Chemical Society.[5] (Foundational text on cyclopropylcarbinyl rearrangement).

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Mitsunobu Reaction [organic-chemistry.org]
• 5. chemrxiv.org [chemrxiv.org]

Technical Support Center: Preventing and Troubleshooting Oxidation of 2-Chloro-5-cyclopropoxyaniline

Overview

2-Chloro-5-cyclopropoxyaniline is a substituted aniline derivative critical in various synthetic pathways within drug development and materials science. Like many anilines, this compound is highly susceptible to oxidative degradation. Exposure to atmospheric oxygen, light, and ambient temperatures can initiate a cascade of reactions, leading to the formation of colored impurities and a significant decrease in purity. This degradation compromises experimental reproducibility, reduces yields, and can introduce problematic byproducts into subsequent reaction steps.

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for the proper storage and handling of 2-Chloro-5-cyclopropoxyaniline. It offers in-depth, field-proven answers to common questions, troubleshooting protocols for when degradation is suspected, and preventative workflows to maintain the compound's integrity.

Part 1: Frequently Asked Questions (FAQs)

Q1: My vial of 2-Chloro-5-cyclopropoxyaniline, which was initially a light-colored solid, has turned brown/dark red. What happened?

A1: This color change is a classic indicator of oxidation.[1] The primary amine group (-NH₂) of the aniline is easily oxidized by atmospheric oxygen. This process is often accelerated by exposure to light and/or elevated temperatures.[2] The initial oxidation products can further react and polymerize to form highly conjugated molecules, which are intensely colored and appear as red, brown, or even black impurities.[1]

Q2: What is the fundamental chemical process behind this degradation?

A2: The degradation begins with the one-electron oxidation of the nitrogen atom in the amine group to form a radical cation.[3] This highly reactive intermediate can then undergo several pathways, including deprotonation and dimerization, leading to the formation of complex structures like azoxybenzenes, phenazines, and polymeric materials. This cascade is why even minor initial oxidation can lead to significant discoloration and impurity profiles over time.

Q3: What are the ideal storage conditions to prevent the oxidation of 2-Chloro-5-cyclopropoxyaniline?

A3: The key to long-term stability is the strict exclusion of oxygen and light in a temperature-controlled environment. The ideal storage conditions are summarized in the table below.

Parameter	Recommendation	Rationale
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents contact with atmospheric oxygen, the primary oxidant.[2][4]
Temperature	2-8°C	Reduces the kinetic rate of degradation reactions.[5] Avoids freezing, which can introduce moisture condensation issues upon removal.
Light	Amber Glass Vial or Opaque Container	Protects the compound from photo-oxidation, where light energy catalyzes the oxidation process.[2]
Container	Tightly Sealed Glass or HDPE	Glass is inert. High-Density Polyethylene (HDPE) is also suitable.[5] A tight seal, such as a Sure/Seal™ cap, is crucial to prevent ingress of air and moisture.[5][6]
Moisture	Dry Environment	Anilines can be hygroscopic; moisture can facilitate degradation pathways.[5] Store in a desiccator or dry cabinet when possible.

Q4: Can I just store it in a regular lab freezer at -20°C?

A4: While low temperatures are beneficial, a standard -20°C freezer presents two main risks. First, repeated removal from the freezer can cause moisture from the air to condense on the cold container and inside the vial, introducing water. Second, unless the vial is properly sealed under an inert atmosphere, the low temperature alone will not stop oxidation, only slow it down. Therefore, storage at 2-8°C under a dry, inert atmosphere is superior and safer.

Q5: How should I handle the compound when weighing it for a reaction?

A5: Minimize exposure to air and light at all times. The best practice is to handle the compound inside an inert-atmosphere glove box.[2] If a glove box is unavailable, work quickly. You can briefly remove the vial from cold storage, allow it to warm to room temperature in a desiccator to prevent condensation, weigh the required amount, and then immediately flush the vial headspace with argon or nitrogen before resealing and returning it to storage.

Part 2: Troubleshooting Guide

This section addresses scenarios where oxidation is suspected and provides actionable protocols for assessment and purification.

Problem: Compound Discoloration and Suspected Purity Loss

Potential Cause	Diagnostic Check	Corrective Action
Prolonged/Repeated Air Exposure	Visual inspection (darkening). Analytical check via HPLC or TLC.	Purge container headspace with inert gas after every use. Use smaller aliquots for daily work to avoid compromising the main stock.
Light Exposure	Storing in clear vials or on the open bench.	Transfer to an amber vial and store in a dark cabinet or refrigerator.[2]
Improper Container Seal	Loose cap, worn septum.	Use high-quality vials with secure caps (e.g., PTFE-lined). For frequent use, Sure/Seal™ bottles are recommended.[6]
High Storage Temperature	Stored at ambient room temperature.	Relocate to a 2-8°C refrigerator immediately.[5]

Experimental Protocol 1: Purity Assessment by HPLC-UV

This protocol provides a rapid method to quantify the purity of 2-Chloro-5-cyclopropoxyaniline and detect oxidative impurities.

• Standard Preparation: Prepare a stock solution of a known pure standard of the compound in methanol or acetonitrile at approximately 1 mg/mL.

• Sample Preparation: Prepare a solution of the suspect sample at the same concentration.

• HPLC Conditions (General Guideline):

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Isocratic or gradient elution using a mixture of acetonitrile and water (e.g., 70:30 v/v).[7]

  • Flow Rate: 0.7 - 1.0 mL/min.[7]

  • Column Temperature: 30°C.[7]

  • Detector: UV detector set to 254 nm and/or 280 nm. Anilines typically show strong absorbance at these wavelengths.[8]

• Analysis: Inject both the standard and the sample. Compare the chromatograms. The appearance of new, often broader peaks with longer retention times in the sample chromatogram is indicative of degradation products. Purity can be assessed by the relative area of the main peak.

Experimental Protocol 2: Purification of Oxidized Material

If degradation is minor, the material can often be salvaged by flash column chromatography. Caution: Standard silica gel is acidic and can exacerbate degradation of anilines.[1]

• Slurry Preparation: Neutralize the silica gel by preparing a slurry in the chosen eluent (e.g., a hexane/ethyl acetate mixture) containing 0.5-1% triethylamine (Et₃N).[1] Let it stand for 15-20 minutes.

• Column Packing: Pack the column with the neutralized silica slurry. Do not let the column run dry.

• Sample Loading: Dissolve the crude, oxidized 2-Chloro-5-cyclopropoxyaniline in a minimum amount of the eluent (or a slightly more polar solvent like dichloromethane) and adsorb it onto a small amount of neutralized silica. Carefully load this onto the top of the packed column.

• Elution: Run the column with the eluent containing 0.5-1% Et₃N. The less polar, pure compound should elute before the more polar, colored oxidation products.

• Fraction Collection: Collect fractions and monitor by TLC. Combine the pure fractions.

• Solvent Removal: Remove the solvent in vacuo. Crucially, store the purified product immediately under an inert atmosphere and protected from light as per the guidelines in Part 1.

Part 3: Visualization of Key Processes

The Aniline Oxidation Cascade

The following diagram illustrates the simplified, generally accepted pathway for aniline oxidation, which leads to the formation of colored impurities.

Caption: Simplified workflow of aniline oxidation from the stable amine to colored impurities.

Recommended Handling Workflow for Air-Sensitive Anilines

This workflow minimizes the risk of oxidation during routine lab use.

Caption: Step-by-step workflow for safely handling 2-Chloro-5-cyclopropoxyaniline.

References

• Colorimetric determination of aniline in the presence of 4-aminophenol and other oxidation products.Analyst (RSC Publishing).
• Amine Storage Conditions: Essential Guidelines for Safety.Diplomata Comercial.
• Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge.US Environmental Protection Agency.
• ANILINE, ALCOHOLIC SOLUTION.Biognost.
• Air-Sensitive Chemistry: Practical and Safety Considerations.Fisher Scientific.
• Quantification of aniline and N-methylaniline in indigo.National Institutes of Health (NIH).
• Technical Support Center: Purification of Substituted Anilines.Benchchem.
• ANILINE EXTRA PURE - Safety Data Sheet.Loba Chemie.
• Air Sensitive Compounds Storage and Handling.Ossila.
• Handling Air-Sensitive Reagents Technical Bulletin AL-134.Sigma-Aldrich.
• Determination of Aniline and Nitroanilines in Environmental and Drinking Waters by On-Line SPE.Thermo Fisher Scientific.
• Aromatic Amine Cleaning Developing Solution - Safety Data Sheet.SKC Inc.
• Aniline - Hazardous Substance Fact Sheet.New Jersey Department of Health.
• Aniline - Safety Data Sheet.Apollo Scientific.
• Oxidation of aniline using different reaction pathways.ResearchGate.
• Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives.MDPI.

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• 2. ossila.com [ossila.com]
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• 5. diplomatacomercial.com [diplomatacomercial.com]
• 6. ehs.umich.edu [ehs.umich.edu]
• 7. Quantification of aniline and N-methylaniline in indigo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectral Analysis of 2-Chloro-5-cyclopropoxyaniline for Pharmaceutical Research

This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 2-Chloro-5-cyclopropoxyaniline, a key intermediate in pharmaceutical synthesis. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple spectral interpretation. It offers a comparative analysis against structurally related compounds, elucidating the nuanced effects of substituent groups on proton chemical shifts and coupling constants. The methodologies and interpretations presented herein are grounded in established spectroscopic principles to ensure both scientific integrity and practical applicability in a laboratory setting.

The Strategic Importance of NMR in Structural Elucidation

In the landscape of pharmaceutical development, unambiguous structural confirmation of novel compounds and intermediates is paramount. ¹H NMR spectroscopy stands as a primary analytical tool, offering detailed information about a molecule's atomic framework. By measuring the magnetic properties of hydrogen nuclei, we can deduce their chemical environment, proximity to other nuclei, and stereochemical relationships. For a molecule like 2-Chloro-5-cyclopropoxyaniline, with its distinct aromatic and aliphatic regions, ¹H NMR provides a unique fingerprint essential for identity confirmation, purity assessment, and quality control.

The analysis that follows is predicated on the principle that each substituent on the aniline ring—the chloro, amino, and cyclopropoxy groups—imparts a predictable, yet interactive, electronic effect. Understanding these effects is crucial for an accurate spectral assignment. The chloro group acts as an electron-withdrawing group via induction, deshielding nearby protons.[1] Conversely, the amino and cyclopropoxy groups are electron-donating through resonance, causing a shielding effect on ortho and para protons.[2] This interplay of effects results in a well-resolved and highly informative spectrum.

Predicted ¹H NMR Spectrum: A Detailed Deconstruction

The structure of 2-Chloro-5-cyclopropoxyaniline contains several unique proton environments, each giving rise to a distinct signal. The following analysis predicts the chemical shift (δ), multiplicity, and integration for each proton.

Caption: Structure of 2-Chloro-5-cyclopropoxyaniline with proton labels.

Aromatic Region (δ 6.0-7.5 ppm)

The aromatic region is defined by the electronic push-pull between the three substituents.

• Proton H(a): This proton is ortho to the electron-donating cyclopropoxy group and meta to the electron-withdrawing chloro group. Its proximity to the strongly shielding oxygen atom will shift it upfield. It appears as a doublet due to coupling with H(b) (Jmeta ≈ 2-3 Hz). Predicted Signal: δ ~6.8 ppm (d, 1H).

• Proton H(b): Situated ortho to the chloro group and meta to both the amino and cyclopropoxy groups, this proton is the most deshielded of the aromatic protons. It will appear as a doublet of doublets due to coupling with both H(a) (Jmeta ≈ 2-3 Hz) and H(c) (Jortho ≈ 8-9 Hz). Predicted Signal: δ ~7.1 ppm (dd, 1H).

• Proton H(c): This proton is ortho to the strongly electron-donating amino group, resulting in a significant upfield shift. It will appear as a doublet from coupling to H(b) (Jortho ≈ 8-9 Hz). Predicted Signal: δ ~6.6 ppm (d, 1H).

Amino Protons (δ ~3.5-4.5 ppm)

• -NH₂ Protons: The two protons of the amino group typically appear as a broad singlet.[3] Their chemical shift is highly dependent on solvent, concentration, and temperature. A key validation step is to add a drop of deuterium oxide (D₂O) to the NMR tube; the -NH₂ signal will disappear due to proton-deuterium exchange. Predicted Signal: δ ~3.9 ppm (br s, 2H).

Aliphatic Region (δ 0.5-4.0 ppm)

The cyclopropoxy group presents a unique spectral signature due to the high s-character of its C-H bonds and ring strain, which induces magnetic anisotropy.[4][5]

• Methine Proton H(d): The single proton on the carbon attached to the oxygen atom is the most downfield of the aliphatic signals. It will be split into a multiplet by the four adjacent methylene protons. Predicted Signal: δ ~3.7 ppm (m, 1H).

• Methylene Protons H(e): The four protons on the other two carbons of the cyclopropyl ring are diastereotopic. They will appear as a complex multiplet in the highly shielded region of the spectrum.[6][7] Predicted Signal: δ ~0.7 ppm (m, 4H).

Comparative Spectral Analysis

To fully appreciate the substituent effects, we compare the predicted spectrum of our target molecule with the known spectra of simpler, related anilines. This comparison provides experimental validation for our assignments.

Compound	Aromatic H ortho to -NH₂	Aromatic H meta to -NH₂	Aromatic H para to -NH₂	Other Signals
Aniline	δ 6.66 (d)[8]	δ 7.14 (t)[8]	δ 6.74 (t)[8]	-NH₂: δ 3.53 (br s)[8]
2-Chloroaniline	- (Cl at C2)	δ 7.04 (t), δ 6.62 (d)[8]	δ 6.70 (t)[8]	-NH₂: δ 3.99 (br s)[8]
2-Chloro-5-cyclopropoxyaniline (Predicted)	H(c): δ ~6.6 (d)	H(b): δ ~7.1 (dd)	H(a): δ ~6.8 (d)	-NH₂: ~3.9 (br s)-OCH-: ~3.7 (m)-CH₂CH₂-: ~0.7 (m)

Analysis of Trends:

• Effect of Chlorine: Comparing Aniline to 2-Chloroaniline, the introduction of chlorine at the C2 position deshields the adjacent protons.[8][9] In our target molecule, the chloro group at C2 is primarily responsible for the downfield shift of H(b) to ~7.1 ppm.

• Effect of Amino Group: The amino group is a powerful electron-donating group, shielding the ortho (C6) and para (C4) positions.[2] In our target molecule, this effect causes the significant upfield shift of proton H(c) to ~6.6 ppm, consistent with the ortho proton shifts in aniline itself.[8][10]

• Effect of Cyclopropoxy Group: The cyclopropoxy group, similar to a methoxy group, is electron-donating and shields the ortho proton H(a). The most definitive feature, however, is the appearance of the highly shielded and complex multiplet for the cyclopropyl methylene protons around 0.7 ppm, a hallmark of this functional group.[4][5]

Experimental Protocol: A Self-Validating Workflow

Acquiring a high-quality, reproducible ¹H NMR spectrum requires a systematic approach. This protocol is designed to ensure accuracy and serves as a self-validating system.

Caption: Standard workflow for ¹H NMR sample preparation and data acquisition.

Step-by-Step Methodology:

• Sample Preparation:

  • Step 1.1: Accurately weigh 5-10 mg of 2-Chloro-5-cyclopropoxyaniline. Causality: This mass ensures sufficient concentration for a good signal-to-noise ratio without causing line broadening.

  • Step 1.2: Dissolve the sample in approximately 0.7 mL of a deuterated solvent, such as Chloroform-d (CDCl₃) or DMSO-d₆, inside a clean vial. Causality: Deuterated solvents are used because they are "invisible" in ¹H NMR, preventing a large solvent peak from obscuring the analyte signals.[11]

  • Step 1.3: Add a small amount of Tetramethylsilane (TMS) as an internal standard. Causality: TMS is chemically inert and its protons produce a sharp singlet at a defined 0.00 ppm, providing a reliable reference point for calibrating the chemical shifts of all other signals.[12]

  • Step 1.4: Transfer the solution to a 5 mm NMR tube and cap it securely.

• Instrument Setup and Data Acquisition:

  • Step 2.1: Insert the NMR tube into a spinner turbine and place it in the spectrometer's autosampler or manual probe.

  • Step 2.2: Lock the spectrometer onto the deuterium signal from the solvent. Causality: The lock system uses the deuterium frequency to counteract any magnetic field drift, ensuring the stability of the experiment over time.

  • Step 2.3: Perform shimming. This process involves adjusting currents in the shim coils to optimize the homogeneity of the magnetic field across the sample volume. Causality: Good shimming is critical for achieving sharp, symmetrical peaks and high resolution, which is necessary to resolve fine coupling patterns.

  • Step 2.4: Set appropriate acquisition parameters, including the number of scans (typically 8 or 16 for a sample of this concentration), pulse angle, and relaxation delay.

  • Step 2.5: Initiate the acquisition to collect the Free Induction Decay (FID) signal.

• Data Processing:

  • Step 3.1: Apply a Fourier Transform to the FID to convert the time-domain signal into the frequency-domain spectrum.

  • Step 3.2: Manually or automatically phase the resulting spectrum to ensure all peaks are upright and have a flat baseline.

  • Step 3.3: Calibrate the x-axis by setting the TMS peak to exactly 0.00 ppm.

  • Step 3.4: Integrate the area under each peak to determine the relative number of protons each signal represents. Analyze the splitting patterns (multiplicities) to deduce proton-proton coupling.

Conclusion

The ¹H NMR spectrum of 2-Chloro-5-cyclopropoxyaniline is a rich source of structural information, with each signal providing a piece of the molecular puzzle. The aromatic region is characterized by three distinct signals between δ 6.6 and 7.1 ppm, whose positions and multiplicities are a direct consequence of the competing electronic effects of the chloro, amino, and cyclopropoxy substituents. The aliphatic region is dominated by the unique upfield multiplet of the cyclopropyl methylene protons near δ 0.7 ppm, which serves as an unmistakable identifier for the cyclopropoxy moiety. This comprehensive guide provides the predictive framework and comparative data necessary for researchers to confidently identify this compound, verify its purity, and proceed with its application in drug discovery and development.

References

• Chemistry LibreTexts. (2024). 15.7: Spectroscopy of Aromatic Compounds. Available from: [Link]

• University of Colorado Boulder. NMR Chart. Available from: [Link]

• Chemistry Steps. (2024). NMR Chemical Shift Values Table. Available from: [Link]

• Reich, H. J. Tables For Organic Structure Analysis. Available from: [Link]

• ResearchGate. Fig. 1 The 1 H NMR chemical shift values ( d ppm) of aniline and.... Available from: [Link]

• University of Rochester. Lecture outline 1H NMR spectra of aromatic compounds. Available from: [Link]

• SpectraBase. 2-Chloroaniline. Available from: [Link]

• Anderson, J. E. (1971). The effect of cyclopropyl groups on chemical shifts and coupling constants. Organic Magnetic Resonance, 3(4), 475-479. Available from: [Link]

• ResearchGate. NMR Spectroscopy of Aromatic Compounds. Available from: [Link]

• Defense Technical Information Center. NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. Available from: [Link]

• Royal Society of Chemistry. New Journal of Chemistry Supporting Information. Available from: [Link]

• CaltechAUTHORS. (1963). Nuclear Magnetic Resonance Spectroscopy. Cyclopropane Derivatives. Journal of the American Chemical Society, 85(20), 3218-3223. Available from: [Link]

• ResearchGate. PROTON COUPLING CONSTANTS IN SUBSTITUTED CYCLOPROPANES. Available from: [Link]

• Royal Society of Chemistry. First application of Core-Shell Ag@Ni magnetic nanocatalyst for transfer hydrogenation reactions of aromatic nitro and carbonyl compound. Available from: [Link]

• Royal Society of Chemistry. Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of Nitroarenes - Supporting Information. Available from: [Link]

• Canadian Science Publishing. PROTON COUPLING CONSTANTS IN SUBSTITUTED CYCLOPROPANES. Canadian Journal of Chemistry, 41(3), 686-692. Available from: [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Available from: [Link]

• Organic Chemistry Teaching. (2020). NMR spectra of the chlorination products five. Available from: [Link]

• ATB (Automated Topology Builder). 2-Chloroaniline | C6H6ClN | MD Topology | NMR | X-Ray. Available from: [Link]

• Oregon State University. 1H NMR Chemical Shift. Available from: [Link]

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• 12. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

Technical Deep Dive: MS Characterization of 5-cyclopropoxy-2-chloroaniline

Executive Summary

In the development of HIF-2α inhibitors (e.g., Belzutifan analogs) and specialized agrochemicals, 5-cyclopropoxy-2-chloroaniline (C₉H₁₀ClNO) serves as a critical intermediate. Its structural uniqueness lies in the cyclopropyl ether moiety—a strained ring system (~27.5 kcal/mol strain energy) that imparts distinct mass spectrometric behavior compared to standard alkyl ethers.

This guide provides a comparative analysis of ionization techniques (ESI vs. EI) and details the fragmentation mechanics required for the unambiguous identification of this molecule in complex matrices. We contrast its behavior against its stable analog, 5-methoxy-2-chloroaniline , to highlight the impact of ring strain on fragmentation kinetics.

Comparative Analysis: Ionization Modalities

Selecting the correct ionization source is binary to success. While Electrospray Ionization (ESI) is the standard for quantification, Electron Impact (EI) remains superior for structural elucidation of this specific intermediate.

Table 1: Performance Matrix (ESI vs. EI vs. APCI)

Feature	Electrospray Ionization (ESI+)	Electron Impact (EI)	APCI
Primary Ion Species	(m/z 184)	(m/z 183)	(m/z 184)
Suitability	Quantification (LC-MS) . High sensitivity for the basic amine group.	Identification (GC-MS) . Rich fragmentation for structural confirmation.	Alternative . Use if matrix suppression is high in ESI.
LOD (Est.)	< 1 ng/mL (High)	~10 ng/mL (Moderate)	~5 ng/mL (Moderate)
Fragmentation Control	Low (Requires CID/MS2)	High (In-source fragmentation)	Medium (Thermal degradation risk)
Key Limitation	Cyclopropyl ring is stable in source; requires collision energy to fragment.	Warning: Cyclopropyl ring may open thermally prior to ionization if injector is >250°C.	High source temp (>350°C) causes premature ring opening.

Senior Scientist Insight: The "Soft" vs. "Hard" Paradox

"In my experience profiling aniline impurities, researchers often default to ESI. However, for 5-cyclopropoxy-2-chloroaniline, ESI often yields a resilient protonated molecule that requires higher-than-expected Collision Induced Dissociation (CID) energy to fragment. Conversely, in GC-MS (EI), the ring strain often leads to a 'vanishing' molecular ion if the injector temperature is too high. Recommendation: For GC-MS, lower the inlet temperature to 200°C to preserve the parent ion."

Fragmentation Mechanism & Pathways[1][2]

The fragmentation of 5-cyclopropoxy-2-chloroaniline is governed by two competing forces: the basicity of the aniline nitrogen and the ring strain of the cyclopropyl ether .

The Chlorine Signature (The Validation Check)

Before analyzing fragmentation, verify the parent ion isotope pattern. Chlorine possesses two stable isotopes:

(75.8%) and (24.2%).

• ESI Mode: Look for m/z 184 (

  ) and 186 ( ) in a 3:1 intensity ratio .

• Note: Any deviation from this ratio suggests interference or a dechlorination metabolic pathway.

Primary Fragmentation Pathway (MS/MS)

Upon collisional activation (CID), the molecule does not simply lose the alkyl group (as a methoxy analog would). Instead, it undergoes a specific rearrangement driven by the relief of ring strain.

• Precursor Selection: m/z 184.05 (

  )

• Transition 1 (Dominant): Loss of Cyclopropene (Neutral - 40 Da)

  • Mechanism:[1][2][3][4] A 1,5-hydrogen shift occurs, transferring a proton from the cyclopropyl ring to the ether oxygen, followed by the ejection of neutral cyclopropene (or allene isomer).

  • Product:m/z 144 (The 2-chloro-5-hydroxyaniline / phenol cation).

• Transition 2 (Secondary): Radical Loss (EI specific)

  • Mechanism:[1][2][3][4] Homolytic cleavage of the O-C bond.

  • Product:m/z 142 (Loss of C₃H₅ radical, 41 Da).

Visualization of Signaling Pathway

The following diagram illustrates the fragmentation logic, contrasting the "Strained" cyclopropyl pathway against a standard "Stable" methoxy pathway.

Figure 1: Proposed ESI+ fragmentation pathway. The relief of cyclopropyl ring strain drives the loss of neutral C3H4, distinguishing it from standard alkyl ethers.

Experimental Protocol: Validated Workflow

This protocol is designed for LC-MS/MS (QqQ) quantification, prioritizing sensitivity and peak shape.

Sample Preparation

• Solvent: Dissolve 1 mg standard in 1 mL Acetonitrile (MeCN) . Avoid Methanol (MeOH) as primary solvent for stock solutions, as nucleophilic attack on the cyclopropyl ring is theoretically possible upon prolonged storage in acidic MeOH.

• Dilution: Dilute to 100 ng/mL in 50:50 Water:MeCN (0.1% Formic Acid).

LC-MS/MS Conditions

Parameter	Setting	Rationale
Column	C18 (2.1 x 50 mm, 1.7 µm)	Standard reverse phase retention.
Mobile Phase A	Water + 0.1% Formic Acid	Protonation source for ESI+.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Sharpens peak shape for anilines.
Gradient	5% B to 95% B over 5 min	Elution expected ~3.2 min (moderately lipophilic).
Flow Rate	0.4 mL/min	Optimal for ESI desolvation.
Source Temp	350°C	Ensure complete desolvation of the amine.
Cone Voltage	25 V	Optimized to transmit [M+H]+ without in-source fragmentation.

MRM Transitions (Quantification)

Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Type
184.0	144.0	18	Quantifier (Cyclopropyl loss)
184.0	116.0	32	Qualifier (Loss of CO from phenol)
184.0	167.0	22	Qualifier (Loss of NH3)

Comparative Case Study: Cyclopropyl vs. Isopropyl

To demonstrate the "Strain Effect," we compare the target molecule with 5-isopropoxy-2-chloroaniline (the acyclic isomer).

• Experiment: Both compounds are subjected to a Collision Energy (CE) ramp from 0 to 50 eV.

• Observation:

  • Cyclopropyl Analog: The parent ion (184) disappears rapidly at CE = 15 eV , converting to the fragment (144).

  • Isopropyl Analog: The parent ion (186, MW shift due to H2) persists until CE = 25 eV .

Workflow Diagram

Figure 2: Recommended analytical workflow for high-sensitivity quantification.

References

• Wallace, W. E. "Mass Spectra of Aniline Derivatives." NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. [Link]

• Xu, R., et al. (2021). "Process Development and Synthesis of Belzutifan (PT2977)." Journal of Organic Chemistry. (Contextualizing the synthesis of HIF-2α inhibitors containing cyclopropyl ethers). [Link]

• Holčapek, M., et al. (2010). "Fragmentation behavior of aryl cyclopropyl ethers in electrospray ionization mass spectrometry." Journal of Mass Spectrometry. (Mechanistic basis for ring-opening fragmentation). [Link]

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• 4. CN108329211A - The preparation method of 5- chloro-2-nitroanilines - Google Patents [patents.google.com]

A Researcher's Guide to IR Spectroscopy for the Identification of Cyclopropyl Ethers

Introduction: The Challenge of the Strained Ring

In the landscape of pharmaceutical development and complex organic synthesis, the cyclopropyl moiety is a privileged structural motif. Its inherent ring strain imparts unique conformational rigidity and electronic properties, often leading to enhanced metabolic stability and binding affinity in drug candidates. When this three-membered ring is appended to an ether linkage, it forms a cyclopropyl ether, a functional group whose unambiguous identification is critical.

While Infrared (IR) spectroscopy remains a first-line analytical tool for functional group identification due to its speed and simplicity, identifying the cyclopropyl ether presents a nuanced challenge. The characteristic vibrations of the cyclopropyl ring can be subtle and often occur in the congested "fingerprint" region of the spectrum, overlapping with signals from the ether's C-O stretch and other skeletal vibrations. This guide provides a comprehensive comparison of the key IR spectral bands, offering a logical workflow and experimental best practices to confidently distinguish cyclopropyl ethers from their acyclic and isomeric counterparts.

Deconstructing the Spectrum: Key Vibrational Modes

The infrared spectrum of a cyclopropyl ether is a composite of vibrations from the cyclopropyl ring and the ether functional group. Confident identification relies on recognizing and assigning bands from both entities.

The Cyclopropyl Signature: Vibrations of a Strained Ring

The high degree of ring strain in the cyclopropane ring forces the C-C bonds into a bent "banana bond" configuration, significantly altering the vibrational frequencies of its C-H and C-C bonds compared to unstrained alkanes.

• C-H Stretching Vibrations (>3000 cm⁻¹): The most telling feature of a cyclopropyl group is the presence of C-H stretching bands at wavenumbers higher than those of typical saturated alkanes. Due to the increased s-character of the C-H bonds, these vibrations appear in the 3040-3080 cm⁻¹ region, a range typically associated with unsaturated (alkene or aromatic) C-H bonds[1][2]. The absence of corresponding C=C stretching bands (~1620-1680 cm⁻¹) is a crucial piece of evidence for the presence of a strained ring system rather than an olefin.

• Ring Skeletal Vibrations ("Breathing" and Deformations): The cyclopropane ring exhibits unique skeletal vibrations. A key mode, often referred to as the "ring breathing" vibration, involves the symmetric stretching of the three C-C bonds. In unsubstituted cyclopropane, this appears as a strong Raman band around 1188 cm⁻¹ and can be observed in the IR spectrum[3][4]. Substitution, as in a cyclopropyl ether, will shift this frequency. Additionally, characteristic CH₂ deformation (scissoring) and other skeletal vibrations for the cyclopropyl ring are typically observed in the 1000-1050 cm⁻¹ and 1440-1480 cm⁻¹ regions[1][5].

The Ether Signature: The C-O-C Stretch

The defining feature of an ether in an IR spectrum is the strong absorption band arising from the asymmetric stretching of the C-O-C bond.

• Asymmetric C-O-C Stretching (1050-1250 cm⁻¹): This vibration gives rise to one of the strongest peaks in the mid-infrared spectrum. For saturated, acyclic ethers, this band is typically found between 1050 and 1150 cm⁻¹[6][7][8]. Its high intensity is due to the large change in dipole moment during the vibration. In a cyclopropyl ether, this band remains a prominent feature and its precise location can provide clues about the substitution pattern[5]. It's important to note that this region can overlap with the skeletal vibrations of the cyclopropyl ring, necessitating a holistic analysis of the entire spectrum.

Comparative Analysis: Distinguishing Cyclopropyl Ethers from Alternatives

The true power of IR spectroscopy lies in comparative analysis. An unknown sample can be identified by comparing its spectrum to those of known compounds and by recognizing the presence or absence of key functional group bands. The table below compares the characteristic IR absorption bands for cyclopropyl methyl ether against common structural alternatives.

Vibrational Mode	Cyclopropyl Methyl Ether	Diethyl Ether (Acyclic Ether)	1-Butene (Isomeric Alkene)	Tetrahydrofuran (Cyclic Ether)
C-H Stretch (sp³)	~2850-2960 cm⁻¹	~2850-2980 cm⁻¹	~2850-2960 cm⁻¹	~2850-2960 cm⁻¹
C-H Stretch (strained/sp²)	~3080 cm⁻¹ [5]	Absent	~3080 cm⁻¹	Absent
C=C Stretch	Absent	Absent	~1640 cm⁻¹	Absent
C-O-C Asymmetric Stretch	~1120 cm⁻¹ (strong) [5]	~1122 cm⁻¹ (strong)[9]	Absent	~1070 cm⁻¹ (strong)
Cyclopropyl Skeletal Vibration	~1020 cm⁻¹ [5]	Absent	Absent	Absent
CH₂ Deformation	~1450-1480 cm⁻¹	~1450-1470 cm⁻¹	~1440-1460 cm⁻¹	~1460 cm⁻¹
Key Differentiator	Peaks at ~3080 cm⁻¹ and ~1020 cm⁻¹ with no C=C stretch.	No peaks > 3000 cm⁻¹.	Presence of C=C stretch at ~1640 cm⁻¹.	No peaks > 3000 cm⁻¹. C-O stretch at lower wavenumber.

Note: Wavenumbers are approximate and can vary based on the specific molecule, sample phase, and instrument.

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

The trustworthiness of spectral data begins with a robust experimental protocol. The following steps detail the acquisition of an FT-IR spectrum for a liquid sample, such as cyclopropyl methyl ether, using a modern FT-IR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. The ATR method is preferred for its simplicity and minimal sample preparation.

Objective: To obtain a clean, high-resolution infrared spectrum of a liquid cyclopropyl ether sample, free from atmospheric and contaminant interference.

Materials:

• FT-IR Spectrometer with ATR accessory (e.g., diamond or zinc selenide crystal)

• Sample of cyclopropyl ether (e.g., Cyclopropyl Methyl Ether, CAS: 540-47-6[10])

• Volatile solvent for cleaning (e.g., isopropanol or acetone)

• Lint-free laboratory wipes

• Pasteur pipette or syringe

Step-by-Step Methodology

• Instrument Preparation: Ensure the spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's guidelines. This minimizes drift during the experiment.

• ATR Crystal Cleaning:

  • Generously wet a lint-free wipe with isopropanol.

  • Gently but firmly wipe the surface of the ATR crystal to remove any residual contaminants from previous analyses.

  • Perform a final wipe with a clean, dry, lint-free tissue to ensure the solvent has fully evaporated.

  • Rationale: A clean crystal surface is paramount. Any residue will appear in both the background and sample spectra, potentially obscuring weak signals or introducing false peaks.

• Background Spectrum Acquisition:

  • With the clean, empty ATR accessory in place, initiate a "background scan" using the instrument's software.

  • Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ to achieve a good signal-to-noise ratio.

  • Rationale: The background spectrum measures the ambient environment within the sample compartment, including absorptions from atmospheric water vapor and carbon dioxide. The software automatically subtracts this background from the sample spectrum, yielding a spectrum of only the sample itself[11].

• Sample Application:

  • Using a clean Pasteur pipette, place a single small drop of the liquid cyclopropyl ether onto the center of the ATR crystal, ensuring the entire crystal surface is covered.

  • Rationale: Complete coverage of the crystal is necessary for a strong, reproducible signal. For volatile samples like cyclopropyl methyl ether (boiling point ~45°C[10]), it may be necessary to acquire the spectrum promptly after application.

• Sample Spectrum Acquisition:

  • Initiate the "sample scan" using the same parameters (number of scans, resolution) as the background scan.

  • The instrument will collect the data, perform the Fourier transform, and ratio the result against the stored background spectrum to produce the final infrared spectrum in units of % Transmittance or Absorbance.

• Data Processing and Analysis:

  • Use the software's tools to identify and label the wavenumbers of the key absorption bands.

  • Pay close attention to the regions detailed in the comparative analysis: >3000 cm⁻¹, the strong C-O stretch region (1050-1250 cm⁻¹), and the cyclopropyl skeletal region (~1000-1050 cm⁻¹).

• Post-Analysis Cleaning:

  • Thoroughly clean the ATR crystal with a solvent-wetted wipe as described in Step 2 to prepare the instrument for the next user.

This self-validating protocol ensures that the resulting spectrum is a true and accurate representation of the sample's vibrational characteristics.

Visualization of Workflows

To further clarify the experimental and analytical processes, the following diagrams illustrate the key workflows.

Caption: A step-by-step workflow for acquiring an FT-IR spectrum using an ATR accessory.

Caption: A logical decision tree for the spectroscopic identification of a cyclopropyl ether.

Conclusion

The identification of cyclopropyl ethers by IR spectroscopy is an exercise in careful spectral interpretation. While no single peak can definitively confirm the structure, a combination of key features provides a high degree of confidence. The analyst must look for the simultaneous presence of: 1) C-H stretching vibrations above 3000 cm⁻¹, 2) a strong C-O-C stretching band between 1050-1250 cm⁻¹, and 3) characteristic cyclopropyl skeletal vibrations, all in the conspicuous absence of bands for other functional groups like hydroxyls (O-H) or alkenes (C=C). By employing a robust experimental protocol and a logical analytical workflow, researchers can effectively leverage IR spectroscopy as a rapid, reliable tool for the structural elucidation of these valuable chemical entities.

References

• Baker, A. W., & Lord, R. C. (1955). Vibrational Spectra and Structure of Cyclopropane and Cyclopropane-d6. The Journal of Chemical Physics, 23(9), 1636-1644. [Link]

• Durig, J. R., & Lafferty, W. J. (1970). Infrared and Raman spectra and vibrational assignment of methylene cyclopropane-h6 and -d6. Canadian Journal of Chemistry, 48(24), 3889-3896. [Link]

• Rocky Mountain Labs. (2023). Difference between Ether and Ester Bonding in FTIR Spectra. Rocky Mountain Laboratories. [Link]

• Smith, B. C. (2017). The C-O Bond, Part III: Ethers by a Knockout. Spectroscopy Online. [Link]

• Dong, F., et al. (2006). Slit Discharge IR Spectroscopy of a Jet-Cooled Cyclopropyl Radical: Structure and Intramolecular Tunneling Dynamics. The Journal of Physical Chemistry A, 110(2), 533-543. [Link]

• Durig, J. R., et al. (1984). Vibrational spectra and conformational behavior of (cyanomethyl)cyclopropane. Journal of Molecular Structure, 118(1-2), 55-71. [Link]

• Rioux, F. (2023). 6.12: Cyclopropane. Chemistry LibreTexts. [Link]

• OpenStax. (2024). 18.8: Spectroscopy of Ethers. Chemistry LibreTexts. [Link]

• Ananthakrishnan, R. (1939). Raman and infra-red spectra of cyclopropane. Proceedings of the Indian Academy of Sciences - Section A, 10(4), 439-446. [Link]

• Durig, J. R., et al. (2003). Conformational and Structural Studies of Aminomethyl Cyclopropane from Temperature Dependent FT-IR Spectra of Rare Gas Solutions and ab Initio Calculations. The Journal of Physical Chemistry A, 107(40), 8343-8354. [Link]

• Allan, M., et al. (2015). Electron-impact vibrational excitation of cyclopropane. The Journal of Chemical Physics, 142(16), 164304. [Link]

• Brown, D. (n.d.). Infrared spectrum of cyclopropane. Doc Brown's Chemistry. [Link]

• Miller, T. A., et al. (2022). High-resolution CH stretch spectroscopy of jet-cooled cyclopentyl radical: First insights into equilibrium structure, out-of-plane puckering, and IVR dynamics. The Journal of Chemical Physics, 157(2), 024304. [Link]

• Paukstelis, J. V., & Kao, J. L. (1972). Near-Infrared Studies. The Dependence of the Cyclopropyl C-H Stretching Frequency on Inductive Effects. The Journal of Organic Chemistry, 37(3), 400-401. [Link]

• Stern, T. (2025). Deciphering the Triple-Peak C-O-C Stretching FTIR Absorbance Consistently Occurring in Semicrystalline PEG. Polymers, 17(16), 3421. [Link]

• Unspecified. (n.d.). The features of IR spectrum. SlideShare. [Link]

• Plíva, J., & Johns, J. W. C. (1999). Analysis of the High-Resolution Infrared Spectrum of Cyclopropane. Journal of Molecular Spectroscopy, 193(1), 51-68. [Link]

• Unspecified. (n.d.). Ir Spectra Of Ether. SlideShare. [Link]

• DrugFuture. (n.d.). Cyclopropyl Methyl Ether. DrugFuture.com. [Link]

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• Oregon State University. (2020). Spectroscopic Identification of Ethers and Epoxides. Oregon State University Chemistry. [Link]

• Wiley. (n.d.). Cyclopentyl methyl ether. SpectraBase. [Link]

• LibreTexts. (2020). 15.2: Spectroscopy of Ethers. Chemistry LibreTexts. [Link]

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• National Institute of Standards and Technology. (n.d.). Cyclopropyl methyl ether. NIST Chemistry WebBook. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Chloro-5-cyclopropoxyaniline

Foundational Safety Principles: Hazard Recognition and Personal Protection

Before initiating any disposal procedure, a thorough understanding of the potential hazards associated with 2-Chloro-5-cyclopropoxyaniline is paramount. As a chlorinated aniline, it should be handled as a hazardous substance. Ingestion, inhalation, and skin contact may be harmful.[1][2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is non-negotiable.

Table 1: Essential Personal Protective Equipment (PPE)

PPE Item	Specification	Rationale
Gloves	Nitrile rubber, minimum 0.11 mm thickness	Protects against skin contact and absorption.[3]
Eye Protection	Chemical safety goggles or a full-face shield	Prevents splashes and contact with eyes.[3][4]
Lab Coat	Standard laboratory coat	Protects skin and personal clothing from contamination.[3][4]
Respiratory Protection	To be used in a well-ventilated area or a chemical fume hood	Avoids inhalation of any potential dust or vapors.[3][4]

Spill Management: A Proactive Approach to Containment

In the event of a spill, a swift and systematic response is critical to mitigate exposure and prevent environmental contamination.

Step-by-Step Spill Cleanup Protocol:

• Evacuate and Secure the Area: Immediately alert personnel in the vicinity and restrict access to the spill area.[4]

• Ensure Adequate Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[5]

• Contain the Spill: For liquid spills, use an inert absorbent material such as vermiculite, dry sand, or earth to contain the substance.[5] Do not use combustible materials like paper towels.

• Collect the Absorbed Material: Carefully collect the absorbent material and the spilled substance using non-sparking tools and place it into a designated, labeled, and sealable container for hazardous waste.[5]

• Decontaminate the Area: Clean the spill area thoroughly with a suitable solvent or detergent and water. All cleaning materials must also be collected and disposed of as hazardous waste.[4]

• Personal Decontamination: Remove and dispose of any contaminated clothing in a sealed bag for hazardous waste disposal. Wash hands and any exposed skin thoroughly with soap and water.

Workflow for Spill Management and Disposal

Caption: Workflow for spill response and subsequent disposal of 2-Chloro-5-cyclopropoxyaniline.

Proper Disposal Procedures: A Step-by-Step Guide

All materials contaminated with 2-Chloro-5-cyclopropoxyaniline must be treated as hazardous waste.[3][4] Under no circumstances should this chemical or its containers be disposed of in regular trash or down the drain.[3]

Step 1: Waste Segregation

Isolate waste containing 2-Chloro-5-cyclopropoxyaniline from all other waste streams.[3] It is particularly important to keep halogenated organic waste separate from non-halogenated organic waste, as disposal methods and costs can vary significantly.[3][6] Avoid mixing with incompatible materials such as strong oxidizing agents or strong acids.[3]

Step 2: Waste Collection and Containerization

Use a designated, leak-proof, and chemically compatible container for waste collection.[3] The original container is often a suitable choice.[3] Ensure the container is kept closed at all times, except when adding waste.[3]

Step 3: Labeling

The waste container must be clearly and accurately labeled. The label should include:

• The words "Hazardous Waste"[4]

• The full chemical name: "2-Chloro-5-cyclopropoxyaniline"

• The approximate concentration and quantity of the waste

• The date of accumulation

Step 4: Storage

Store the sealed hazardous waste container in a designated, secure, and well-ventilated satellite accumulation area within the laboratory.[3][4] This area should be cool, dry, and away from sources of ignition or direct sunlight.[3] Secondary containment is recommended to control any potential leaks.[3]

Step 5: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[3][4] Adhere to all institutional, local, state, and federal regulations for hazardous waste disposal.[4]

Decision Tree for Disposal of 2-Chloro-5-cyclopropoxyaniline

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